17:0-18:1 PE-d5

• CAS: 2342575-56-6

Core Science & Biosynthesis

A Technical Guide to 17:0-18:1 PE-d5: An Internal Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-heptadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), a high-purity, deuterated phospholipid essential for accurate and reproducible quantification in lipidomics research. Its primary application is as an internal standard in mass spectrometry-based analytical workflows.

Core Properties and Specifications

17:0-18:1 PE-d5 is a synthetic phosphatidylethanolamine (B1630911) (PE) molecule containing two distinct fatty acid chains: a saturated 17-carbon heptadecanoic acid at the sn-1 position and a monounsaturated 18-carbon oleic acid at the sn-2 position. Critically, it features five deuterium (B1214612) atoms on the ethanolamine (B43304) headgroup, increasing its mass by five Daltons compared to its endogenous counterpart. This mass shift is fundamental to its function as an internal standard, allowing it to be distinguished from naturally occurring PEs while sharing similar chemical and chromatographic properties.

Quantitative Data Summary

The physical and chemical properties of 17:0-18:1 PE-d5 are summarized below. These specifications are critical for accurate experimental design, including the preparation of standard solutions and the interpretation of mass spectrometry data.

Property	Value	Citations
Synonym	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	[1][2]
Molecular Formula	C₄₀H₇₃D₅NO₈P	[1]
Molecular Weight	737.05 g/mol	[1]
Exact Mass	736.5779	[3][4]
CAS Number	2342575-56-6	[1]
Purity	>99% (as determined by Thin-Layer Chromatography)	[1][5]
Formulation	Typically supplied as a solution, e.g., 1 mg/mL in 1:1 DCM:Methanol	[1][5]
Storage Temperature	-20°C	[1][5]
Primary Application	Internal standard for lipidomics and metabolomics	[1]

Principle of Use in Quantitative Mass Spectrometry

In quantitative lipidomics, especially when using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), significant variability can be introduced during sample preparation, extraction, and analysis. An ideal internal standard is a molecule that behaves identically to the analyte of interest (the endogenous lipid) through all experimental steps but is distinguishable by the mass spectrometer.

17:0-18:1 PE-d5 serves this role perfectly for PE lipids. Its five deuterium atoms make it heavier than its natural analog. When a known amount of the deuterated standard is "spiked" into a biological sample at the very beginning of the workflow, it experiences the same potential losses as the endogenous PEs during lipid extraction, derivatization, and injection. By comparing the final signal intensity of the known standard to the signal intensity of the endogenous analyte, one can accurately calculate the initial concentration of the analyte, effectively normalizing for experimental variability.

References

• 1. 17:0-18:1 PE-d5 Avanti Research™ - A Croda Brand | 2342575-56-6 [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]

An In-depth Technical Guide to 17:0-18:1 PE-d5: Structure, Properties, and Applications in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), a deuterated phosphatidylethanolamine (B1630911) (PE) critical for quantitative lipidomics. Its unique structure, with one odd-chain fatty acid and a deuterated headgroup, makes it an ideal internal standard for mass spectrometry-based analyses.

Core Chemical Structure and Properties

17:0-18:1 PE-d5 is a synthetic glycerophospholipid. Its structure consists of a glycerol (B35011) backbone esterified at the sn-1 position with heptadecanoic acid (a 17-carbon saturated fatty acid) and at the sn-2 position with oleic acid (an 18-carbon monounsaturated fatty acid). The phosphoethanolamine headgroup is deuterated with five deuterium (B1214612) atoms, which provides a distinct mass shift for mass spectrometry applications.

The full chemical name for this lipid is 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine[1][2].

Quantitative Data Summary

The key quantitative properties of 17:0-18:1 PE-d5 are summarized in the table below for easy reference.

Property	Value	Citations
Synonym	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	[1][2]
CAS Number	2342575-56-6	[1][2]
Empirical Formula	C40H73D5NO8P	[1]
Molecular Weight	737.05 g/mol	[1][2][3]
Monoisotopic Mass	736.5779 Da	[4][5]
Purity	>99%	[1][2]
Form	Solution (commonly 1 mg/mL)	[1]
Storage Temperature	-20°C	[1][2]

Role in Quantitative Lipidomics

Due to its structural similarity to endogenous phosphatidylethanolamines and its distinct mass, 17:0-18:1 PE-d5 is primarily used as an internal standard in mass spectrometry (MS)-based lipidomics.[6][7] The inclusion of an odd-chain fatty acid (17:0) makes it non-endogenous to most biological systems, ensuring that its signal does not overlap with naturally occurring lipids.

The five deuterium atoms on the headgroup provide a known mass shift, allowing for its clear identification and differentiation from non-deuterated counterparts in a complex biological sample. This enables accurate quantification of other PE species by correcting for variations in sample preparation, extraction efficiency, and instrument response.[8]

Logical Workflow for Lipidomics Analysis

The following diagram illustrates a typical workflow for a quantitative lipidomics experiment utilizing 17:0-18:1 PE-d5 as an internal standard.

Caption: A typical workflow for quantitative lipidomics using an internal standard.

Experimental Protocols and Methodologies

17:0-18:1 PE-d5 is frequently employed in targeted, quantitative methods using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below are summaries of methodologies where this standard is utilized.

Targeted Quantitation of Plasmalogen Glycerophosphoethanolamine (B1239297)

A study focused on the accurate quantitation of PE plasmalogens (PE-P) utilized 17:0-18:1 PE-d5 as a key internal standard.[8]

• Objective: To develop a targeted, quantitative method for PE-P using Hydrophilic Interaction Liquid Chromatography (HILIC) and selective reaction monitoring (SRM) mass spectrometry.[8]

• Internal Standard: PE(17:0/18:1)-d5 was chosen due to its commercial availability, feasibility, and similar chromatographic behavior to the target PE-P structures.[8]

• Methodology:

  • Sample Preparation: Biological samples (e.g., mouse plasma) were spiked with 100 nM of the internal standard, PE(17:0/18:1)-d5.[8]

  • Chromatography: A HILIC separation was employed, which provided separation based on lipid class. In this method, PE structures eluted at approximately 2.00 minutes.[8]

  • Mass Spectrometry: Analysis was performed using a tandem quadrupole mass spectrometer in SRM mode. The fragmentation of the protonated diacyl-PE precursor ions, including the internal standard, primarily resulted in the neutral loss of the phosphoethanolamine headgroup.[8]

  • Quantification: Calibration curves were constructed using reference standards, and the area counts of the endogenous lipids were normalized against the area of the PE(17:0/18:1)-d5 internal standard to correct for analytical variation.[8]

High-Throughput Quantitative LC-MS/MS Lipidomics

In another application, 17:0-18:1 PE-d5 was part of a comprehensive internal standard mixture (UltimateSPLASH™ ONE) for broad lipidomic analysis.[9][10]

• Objective: To improve structural characterization and quantification of glycerophospholipids and sphingomyelins.[10]

• Internal Standard Mixture: The UltimateSPLASH™ ONE mixture, containing 17:0-18:1 PE-d5 among 68 other standards, was used.[9]

• Methodology:

  • Sample Preparation: Deuterated lipid standards were dried and resuspended. Lipids were extracted from human plasma using an ice-chilled n-butanol/H2O/ACN (3:1:1, v/v/v) solution.[11]

  • Chromatography: Reverse-phase chromatography was performed with a gradient elution using mobile phases consisting of 0.2% formic acid and 5 mM ammonium (B1175870) formate (B1220265) in water (A) and IPA/ACN (90:10, v/v) (B).[10][11]

  • Mass Spectrometry: Data was collected using high-resolution MS. Fragmentation of PE[D5] 17:0/18:1 via both Collision-Activated Dissociation (CAD) and Higher-Energy C-trap Dissociation (HCD) resulted in a primary spectral feature corresponding to the neutral loss of the PE headgroup (m/z 596.567).[10][11]

Signaling Pathway Context

While 17:0-18:1 PE-d5 itself is not a signaling molecule, it is instrumental in quantifying endogenous lipids that are key components of cellular signaling pathways. Phosphatidylethanolamines are involved in numerous cellular processes, including membrane fusion, apoptosis, and serving as precursors for other lipids. The accurate measurement of changes in PE levels, facilitated by standards like 17:0-18:1 PE-d5, is crucial for understanding the lipid-mediated signaling in various disease states.

For instance, studies on the fungus Cryptococcus neoformans have used PE(17:0/18:1)-d5 to quantify changes in PE levels, which are linked to mitochondrial function, oxidative stress resistance, and overall virulence.[12][13]

General Phospholipid Biosynthesis Pathway

The diagram below outlines the general Kennedy pathway for the de novo synthesis of phosphatidylethanolamine (PE) and phosphatidylcholine (PC), lipids that are often quantified using deuterated standards.

Caption: Simplified Kennedy pathway for PE and PC biosynthesis.

References

• 1. 17:0-18:1 PE-d5 Avanti Research™ - A Croda Brand | 2342575-56-6 [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. PubChemLite - C40H78NO8P - Explore [pubchemlite.lcsb.uni.lu]
• 5. avantiresearch.com [avantiresearch.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. avantiresearch.com [avantiresearch.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Improved Structural Characterization of Glycerophospholipids and Sphingomyelins with Real-Time Library Searching - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis [frontiersin.org]
• 13. journals.asm.org [journals.asm.org]

A Technical Guide to 1-Heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the properties and applications of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (PE(17:0/18:1)-d5). This deuterated phospholipid is a critical tool in lipidomics and related fields, primarily serving as an internal standard for accurate quantification of phosphatidylethanolamines in complex biological samples by mass spectrometry.

Core Properties

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 is a synthetic, stable isotope-labeled analog of a naturally occurring phosphatidylethanolamine. The deuterium (B1214612) atoms are located on the glycerol (B35011) backbone, providing a distinct mass shift for mass spectrometric analysis without significantly altering the molecule's chemical and physical behavior compared to its non-labeled counterpart.

Physicochemical and General Properties

The quantitative data for 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 are summarized below. The properties of the non-deuterated analog, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (B1235465) (PE(16:0/18:1)), are included for comparison, as they are expected to be very similar.

Property	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5	1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (for comparison)
Synonyms	PE(17:0/18:1)-d5	PE(16:0/18:1), POPE
Molecular Formula	C₄₀H₇₃D₅NO₈P	C₃₉H₇₆NO₈P[1]
Molecular Weight	737.05 g/mol	718.00 g/mol [1][2]
CAS Number	2342575-56-6	26662-94-2[1][2]
Purity	>99% (TLC)	≥95% (TLC)[2]
Form	Solution	Solid[2]
Concentration	1 mg/mL	Not Applicable
Storage Temperature	-20°C	-20°C[2]
Solubility	Soluble in organic solvents like methanol (B129727) and chloroform.	Soluble in ethanol.

Role in Quantitative Lipidomics

The primary application of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based lipidomics.[3] The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative analysis as it corrects for variability throughout the analytical workflow, including sample extraction, processing, and instrument response.[4][5]

The workflow for using a deuterated internal standard in a lipidomics experiment is depicted below.

Lipidomics workflow using a deuterated internal standard.

Experimental Protocols

While a specific protocol for 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 is not detailed in the literature, a general and robust methodology for its use as an internal standard in lipidomics is provided below. This protocol is based on established methods for lipid analysis.[6]

Materials

• Biological sample (e.g., plasma, tissue homogenate)

• 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 solution (1 mg/mL)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Nitrogen gas stream or vacuum concentrator

• LC-MS grade solvents for mobile phases (e.g., acetonitrile, isopropanol, water with additives like formic acid and ammonium (B1175870) formate)

• Reversed-phase C18 column suitable for lipid separation

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure

• Sample Preparation and Spiking:

  • Thaw the biological sample on ice.

  • To a known volume or weight of the sample, add a precise amount of the 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 internal standard solution. The amount added should be chosen to be within the linear range of the instrument's detector and comparable to the expected concentration of the endogenous phosphatidylethanolamines of interest.

• Lipid Extraction (Folch Method):

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the spiked sample. The total solvent volume should be approximately 20 times the sample volume.

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

  • Carefully collect the lower organic layer, which contains the lipids, using a glass pipette.

  • Dry the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume of the initial LC mobile phase (e.g., 100 µL) for analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Chromatographic Separation: Use a C18 reversed-phase column with a gradient elution to separate the different lipid species. A typical mobile phase system consists of:

    • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate (B1220265) and 0.1% formic acid.

    • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Mass Spectrometry Detection: Operate the mass spectrometer in a targeted fashion using Multiple Reaction Monitoring (MRM) or in a discovery mode using full scan and data-dependent MS/MS. The specific transitions for the endogenous phosphatidylethanolamines and the deuterated internal standard will need to be determined.

• Quantification:

  • Integrate the peak areas for the endogenous phosphatidylethanolamines and the 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 internal standard.

  • Calculate the ratio of the peak area of the endogenous lipid to the peak area of the internal standard.

  • Determine the absolute concentration of the endogenous lipid by comparing this ratio to a calibration curve generated using known concentrations of a non-deuterated standard.

Signaling Pathways and Biological Relevance

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 is a synthetic molecule and is not expected to be involved in biological signaling pathways. Its non-deuterated counterpart, and other phosphatidylethanolamines, are essential components of cell membranes and are involved in various cellular processes, including membrane fusion, and serve as precursors for other lipids. The odd-chain fatty acid (heptadecanoic acid) at the sn-1 position makes it a rare lipid in most biological systems, which is an advantageous feature for an internal standard as it minimizes potential interference from endogenous lipids of the same mass.

The logical relationship for the use of this molecule as an internal standard is based on the principle of isotope dilution mass spectrometry.

Logic of using a deuterated internal standard.

Conclusion

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 is a high-purity, deuterated lipid essential for accurate and precise quantification of phosphatidylethanolamines in complex biological matrices. Its physicochemical properties closely mimic those of its endogenous counterparts, making it an ideal internal standard for correcting analytical variability in LC-MS-based lipidomics studies. The provided experimental protocol offers a robust framework for its application in research and drug development settings.

References

• 1. 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine | C39H76NO8P | CID 5283496 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-油酰-1-棕榈酰-sn-甘油-3-磷酸乙醇胺 ≥95% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. escholarship.org [escholarship.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Synthesis of Deuterated Phosphatidylethanolamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterated phosphatidylethanolamine (B1630911) (d-PE), a critical tool in lipidomics, drug development, and the study of cell membrane dynamics. This document details various synthetic strategies, including chemical, enzymatic, and chemo-enzymatic methods for selective deuterium (B1214612) labeling of the headgroup or acyl chains. It also includes experimental protocols, quantitative data on yields and deuterium incorporation, and visualizations of synthetic and metabolic pathways.

Introduction: The Significance of Deuterated Phosphatidylethanolamine

Phosphatidylethanolamine (PE) is a key phospholipid component of cellular membranes, playing a crucial role in membrane structure and function, including membrane fusion and protein folding.[1] Deuterium-labeled PE (d-PE) serves as a powerful probe in various research applications. The replacement of hydrogen with deuterium, a stable isotope, imparts a mass shift that is readily detectable by mass spectrometry (MS) and distinguishable by nuclear magnetic resonance (NMR) spectroscopy. This isotopic labeling allows for the precise tracking of PE metabolism and its involvement in signaling pathways without significantly altering its physicochemical properties.[2][3]

In drug development, d-PE is utilized to understand the metabolic fate of lipid-based drug delivery systems and to investigate the mechanism of action of drugs that target lipid metabolism.[4] Furthermore, in biophysical studies, particularly neutron scattering, deuterated lipids are invaluable for elucidating the structure and dynamics of model cell membranes.[5][6]

Synthetic Strategies for Deuterated Phosphatidylethanolamine

The synthesis of d-PE can be broadly categorized into three main approaches: chemical synthesis, enzymatic synthesis, and chemo-enzymatic methods. The choice of strategy depends on the desired labeling pattern (headgroup or acyl chain), the required purity, and the available starting materials.

Chemical Synthesis

Total chemical synthesis offers the flexibility to introduce deuterium at specific positions. A general approach involves the assembly of the glycerophosphoethanolamine (B1239297) backbone from deuterated precursors.

A reported method for the synthesis of PE involves the reaction of a diglyceride-derived compound with sodium azide, followed by hydrogenation to yield the final product.[7] To produce a deuterated version, deuterated starting materials would be required.

General Workflow for Chemical Synthesis of Phosphatidylethanolamine:

References

• 1. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An organelle-specific photoactivation and dual-isotope labeling strategy reveals phosphatidylethanolamine metabolic flux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Enzyme-Assisted Synthesis of High-Purity, Chain-Deuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Documents download module [ec.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. CN101805367B - The method of synthesizing phosphatidylethanolamine - Google Patents [patents.google.com]

In-Depth Technical Guide: Molecular Weight of 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of the deuterated phospholipid 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5). This lipid is a critical internal standard in lipidomic analyses, enabling precise quantification of its non-deuterated counterpart in complex biological samples through mass spectrometry. Understanding its precise molecular weight is fundamental for accurate instrument calibration and data interpretation.

Data Presentation: Molecular Weight and Formula

The key quantitative data for 17:0-18:1 PE-d5 and its corresponding non-deuterated form are summarized below. The inclusion of five deuterium (B1214612) atoms results in a predictable mass shift, which is the basis of its utility as an internal standard.

Property	17:0-18:1 PE (Non-Deuterated)	17:0-18:1 PE-d5 (Deuterated)
Synonym	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine
Chemical Formula	C₄₀H₇₈NO₈P	C₄₀H₇₃D₅NO₈P[1]
Average Molecular Weight ( g/mol )	732.04[2]	737.05 - 737.07[1][3][]
Monoisotopic Mass (Da)	731.5465	736.5779

Methodology for Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms. The calculation for 17:0-18:1 PE-d5 is based on its chemical formula, derived from the structure of its parent molecule, 17:0-18:1 PE.

• Base Molecule Calculation : The molecular weight of the non-deuterated 17:0-18:1 PE (C₄₀H₇₈NO₈P) is calculated by summing the masses of 40 carbon atoms, 78 hydrogen atoms, 1 nitrogen atom, 8 oxygen atoms, and 1 phosphorus atom. This yields a molecular weight of approximately 732.04 g/mol .[2]

• Isotopic Substitution : The deuterated standard, 17:0-18:1 PE-d5, replaces five specific hydrogen atoms (¹H) with five deuterium atoms (²H or D). Commercially available standards typically feature this substitution on the glycerol (B35011) backbone.[3]

• Mass Difference Calculation : To determine the new molecular weight, the mass of five hydrogen atoms is subtracted and the mass of five deuterium atoms is added.

  • Atomic mass of Hydrogen (¹H) ≈ 1.008 Da

  • Atomic mass of Deuterium (²H/D) ≈ 2.014 Da[2][5]

  • Mass difference per substitution ≈ 1.006 Da

  • Total mass increase for d5 ≈ 5 * 1.006 Da = 5.03 Da

• Final Molecular Weight : The calculated molecular weight of the deuterated lipid is therefore approximately 732.04 + 5.03 = 737.07 g/mol , which aligns with the values provided by commercial suppliers.[3]

This calculated mass difference is the key principle that allows mass spectrometers to distinguish the internal standard from the endogenous analyte.

Visualization of Molecular Composition

The following diagram illustrates the logical relationship between the core components of the phospholipid and the incorporation of the deuterium atoms that define 17:0-18:1 PE-d5.

Diagram 1: Molecular Composition of 17:0-18:1 PE-d5

References

• 1. 1-Myristoyl-2-oleoyl-sn-glycero-3-phosphocholine | C40H78NO8P | CID 24778620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 17:0-18:1 PE-d5 MedChemExpress (MCE) [chembk.com]
• 3. avantiresearch.com [avantiresearch.com]
• 5. larodan.com [larodan.com]

Technical Guide: Certificate of Analysis for 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical data and methodologies presented in a Certificate of Analysis (CoA) for the deuterated phosphatidylethanolamine (B1630911) internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5). This internal standard is crucial for accurate quantification of phosphatidylethanolamines (PEs) in complex biological samples using mass spectrometry-based lipidomics workflows.

Quantitative Data Summary

The following tables summarize the key quantitative specifications for 17:0-18:1 PE-d5 as typically reported on a Certificate of Analysis.

Table 1: Product Specifications

Parameter	Specification
Chemical Name	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5
Synonym	17:0-18:1 PE-d5
CAS Number	2342575-56-6[1]
Molecular Formula	C₄₀H₇₃D₅NO₈P[1]
Molecular Weight	737.05 g/mol [1]
Purity	>99% (by Thin Layer Chromatography)[1]
Form	Solution
Concentration	1 mg/mL or 75 µg/mL
Storage Temperature	-20°C[1]

Table 2: Physical and Chemical Properties

Parameter	Value
Appearance	A clear solution
Solubility	Soluble in organic solvents such as methanol, ethanol, and chloroform
** isotopic Enrichment**	Deuterium (d5) on the ethanolamine (B43304) headgroup

Experimental Protocols

The characterization of 17:0-18:1 PE-d5 involves several analytical techniques to ensure its identity, purity, and concentration. The following are detailed methodologies for the key experiments typically cited in a CoA.

Purity Determination by Thin Layer Chromatography (TLC)

• Objective: To assess the purity of the PE-d5 standard and identify any potential impurities.

• Methodology:

  • Stationary Phase: Silica gel plate.

  • Mobile Phase: A solvent system capable of separating phospholipids, typically a mixture of chloroform, methanol, and water in a specific ratio (e.g., 65:25:4, v/v/v).

  • Sample Preparation: The 17:0-18:1 PE-d5 standard is spotted onto the TLC plate alongside appropriate controls.

  • Development: The plate is placed in a chromatography tank containing the mobile phase and allowed to develop.

  • Visualization: The separated spots are visualized using a suitable staining agent, such as primuline (B81338) spray or iodine vapor, and viewed under UV light.

  • Analysis: The retention factor (Rf) of the main spot is calculated and compared to a reference standard. The absence of significant secondary spots indicates high purity.

Identity and Structural Confirmation by Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and structure of 17:0-18:1 PE-d5.

• Methodology:

  • Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer, coupled with an electrospray ionization (ESI) source.

  • Sample Preparation: The standard is diluted in an appropriate solvent (e.g., methanol/chloroform) and infused directly into the mass spectrometer or injected into a liquid chromatography system.

  • Ionization Mode: Both positive and negative ESI modes are typically used to obtain comprehensive structural information.

  • Mass Analysis:

    • Full Scan MS: To determine the accurate mass of the intact molecule. In positive mode, the protonated molecule [M+H]⁺ is observed, while in negative mode, the deprotonated molecule [M-H]⁻ is observed.

    • Tandem MS (MS/MS): To confirm the structure by fragmentation analysis. Specific fragmentation patterns for PEs are monitored. For instance, in negative ion mode, characteristic fatty acid fragments are observed. In positive ion mode, a neutral loss of the deuterated ethanolamine headgroup is a key diagnostic feature.

Table 3: Typical Mass Spectrometry Parameters

Parameter	Setting
Ionization Source	Electrospray Ionization (ESI)
Polarity	Positive and Negative
Capillary Voltage	3.0 - 4.5 kV
Cone Voltage	30 - 50 V
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Scan Mode	Full Scan (for accurate mass) and Product Ion Scan (for MS/MS)
Collision Energy	Ramped (e.g., 20-40 eV) for fragmentation

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

• Objective: To accurately determine the concentration of the 17:0-18:1 PE-d5 solution.

• Methodology:

  • Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer (e.g., a triple quadrupole).

  • Chromatography:

    • Column: A reverse-phase C18 column is commonly used for lipid separation.

    • Mobile Phase A: Water with a small percentage of an additive like formic acid or ammonium (B1175870) formate.

    • Mobile Phase B: A mixture of organic solvents such as acetonitrile (B52724) and isopropanol.

    • Gradient: A gradient elution is employed to separate the lipid from the solvent front and any potential contaminants.

  • Mass Spectrometry:

    • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

    • MRM Transition: A specific precursor ion (the molecular ion of 17:0-18:1 PE-d5) is selected and fragmented, and a specific product ion is monitored. This transition is unique to the target analyte.

  • Quantification: A calibration curve is generated using a certified reference material, and the concentration of the 17:0-18:1 PE-d5 solution is determined by comparing its response to the calibration curve.

Visualizations

Lipidomics Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of phosphatidylethanolamines in a biological sample, where an internal standard like 17:0-18:1 PE-d5 is utilized.

A typical lipidomics workflow for PE analysis.

Mass Spectrometry Fragmentation Pathway for PE

This diagram shows a simplified representation of the characteristic fragmentation of a phosphatidylethanolamine in negative ion mode mass spectrometry, which is used for structural confirmation.

Simplified PE fragmentation in negative ion MS.

This technical guide provides a foundational understanding of the data and methodologies associated with the Certificate of Analysis for 17:0-18:1 PE-d5. For specific applications, researchers should always refer to the CoA provided by the manufacturer for the specific lot of the standard they are using.

References

• 1. 17:0-18:1 PE-d5 Avanti Research™ - A Croda Brand | 2342575-56-6 [sigmaaldrich.com]

Technical Guide: 1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine (CAS Number: 2342575-56-6)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on CAS number 2342575-56-6 is limited. This molecule is primarily documented as a deuterated lipid standard for research purposes, particularly in the field of lipidomics. As such, this guide summarizes its chemical and physical properties and illustrates its common application. There is currently no substantial body of literature detailing its specific mechanism of action, involvement in signaling pathways as a modulator, or detailed protocols for its synthesis or biological assays beyond its use as an internal standard.

Chemical Identity and Properties

1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine is a deuterated synthetic phosphatidylethanolamine (B1630911) (PE). The presence of a deuterium-labeled head group makes it suitable for use as an internal standard in mass spectrometry-based lipidomics, allowing for precise and accurate quantification of endogenous lipids in complex biological samples.

Table 1: Chemical and Physical Data

Property	Value	Source
CAS Number	2342575-56-6	[1][2]
Synonyms	17:0-18:1 PE-d5, 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	[2]
Molecular Weight	737.05 g/mol	[3]
Primary Application	Internal standard for lipidomics	[2]

Conceptual Experimental Workflow: Lipidomics Analysis using a Deuterated Standard

The primary application of 1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine is as an internal standard in lipidomics experiments. The following workflow illustrates this general process.

Caption: Workflow for quantitative lipidomics using an internal standard.

Methodologies for Key Experiments

As specific experimental protocols for CAS number 2342575-56-6 are not publicly available, this section provides a generalized protocol for a common application: its use as an internal standard for the quantification of phosphatidylethanolamines in a biological sample by LC-MS/MS.

Objective: To quantify the concentration of various PE species in human plasma.

Materials:

• Human plasma

• 1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine (Internal Standard, IS)

• Chloroform

• Methanol (B129727)

• Water (LC-MS grade)

• Formic acid

• Ammonium (B1175870) acetate (B1210297)

Protocol:

• Preparation of Internal Standard Stock Solution:

  • Prepare a stock solution of the deuterated standard (2342575-56-6) in methanol at a concentration of 1 mg/mL.

  • From the stock, prepare a working solution of 10 µg/mL in methanol.

• Sample Preparation and Lipid Extraction:

  • Thaw frozen human plasma samples on ice.

  • To 50 µL of plasma, add 10 µL of the 10 µg/mL internal standard working solution.

  • Add 1 mL of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase containing the lipids into a new tube.

  • Dry the extracted lipids under a stream of nitrogen gas.

  • Reconstitute the dried lipid film in 100 µL of methanol for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Use a C18 reversed-phase column.

    • Employ a gradient elution with mobile phase A (e.g., 10 mM ammonium acetate in water with 0.1% formic acid) and mobile phase B (e.g., methanol with 0.1% formic acid).

    • Inject 5 µL of the reconstituted sample.

  • Mass Spectrometry (MS/MS):

    • Operate the mass spectrometer in positive ion mode.

    • Use Multiple Reaction Monitoring (MRM) to detect specific parent-to-fragment ion transitions for the endogenous PE species and the deuterated internal standard. The transition for the internal standard would be specific to its mass.

• Data Analysis and Quantification:

  • Integrate the peak areas for the endogenous PE species and the internal standard (17:0-18:1 PE-d5).

  • Calculate the ratio of the peak area of each endogenous PE to the peak area of the internal standard.

  • Determine the concentration of each endogenous PE species by comparing this ratio to a standard curve generated with known concentrations of non-deuterated PE standards.

Signaling Pathways

There is a notable lack of direct evidence in the scientific literature linking 1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine to the modulation of specific signaling pathways. One study, in the context of a complex mixture that may have contained related lipids, suggested a potential involvement of AMPK, MAPK, and PPAR signaling pathways. However, this was not a direct investigation of the compound .[4]

Given the absence of specific data, a diagram illustrating a known signaling pathway in which phosphatidylethanolamines, in general, are involved is provided for context. PEs are crucial components of cell membranes and are precursors to other lipids. They play a role in membrane fusion, protein folding, and as a source of other signaling lipids like arachidonic acid.

Caption: General roles of phosphatidylethanolamines in cellular processes.

Conclusion

CAS number 2342575-56-6, identified as 1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine, is a valuable tool for researchers in the field of lipidomics. Its primary and currently documented role is that of an internal standard for the accurate quantification of phosphatidylethanolamines in complex biological matrices. While the broader class of phosphatidylethanolamines is integral to cellular structure and signaling, there is a lack of specific data on the direct biological or pharmacological activity of this particular deuterated molecule. Future research may uncover novel applications or biological interactions, but based on current knowledge, its utility is firmly established within the domain of analytical chemistry.

References

• 1. 2342575-56-6 | CAS DataBase [m.chemicalbook.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. MDL Mfcd32857291 | Sigma-Aldrich [sigmaaldrich.com]
• 4. Item - Supplementary file 2_Anti-obesity effects of Wumeishanzhayin: an integrated lipidomics and transcriptomics study.docx - Frontiers - Figshare [frontiersin.figshare.com]

Technical Guide: 17:0-18:1 PE-d5 for Advanced Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), a high-purity, deuterated phosphatidylethanolamine. This internal standard is critical for achieving accurate and reproducible quantification of phosphatidylethanolamines (PEs) in complex biological samples through mass spectrometry-based lipidomics.

Core Product Information

17:0-18:1 PE-d5 is a synthetic, stable isotope-labeled lipid that is chemically identical to its endogenous counterpart, with the exception of five deuterium (B1214612) atoms on the ethanolamine (B43304) headgroup. This mass shift allows for its clear distinction from endogenous PE species during mass spectrometric analysis, making it an ideal internal standard for lipidomics and metabolomics research.[1][2]

Supplier Information

Primary suppliers for high-purity 17:0-18:1 PE-d5 include:

• Avanti Polar Lipids (distributed by MilliporeSigma) [1][3][4]

• MedChemExpress [2]

It is recommended to obtain a certificate of analysis from the supplier for each lot to ensure purity and concentration.

Quantitative Data Summary

The following table summarizes the key quantitative specifications for 17:0-18:1 PE-d5, compiled from supplier datasheets and certificates of analysis.

Parameter	Value	Reference
Synonym	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	[1][4]
CAS Number	2342575-56-6	[1]
Molecular Formula	C₄₀H₇₃D₅NO₈P	[1]
Molecular Weight	737.05 g/mol	[1]
Purity	>99% (TLC)	[1]
Form	Solution	[1]
Concentration	Typically 1 mg/mL	[1]
Storage Temperature	-20°C	[1]
Shipping Condition	Dry Ice	[1]

Application in Lipidomics: Experimental Protocol

17:0-18:1 PE-d5 is primarily utilized as an internal standard in quantitative lipidomics workflows to account for sample loss during extraction and variability in ionization efficiency during mass spectrometry analysis. The following is a generalized experimental protocol for the extraction and analysis of lipids from plasma or serum using a deuterated internal standard.

Materials

• LC-MS grade methanol, chloroform (B151607), and isopropanol

• 17:0-18:1 PE-d5 internal standard solution

• Phosphate-buffered saline (PBS)

• Antioxidant (e.g., butylated hydroxytoluene - BHT)

• Metal chelator (e.g., EDTA)

• Biological sample (e.g., plasma, serum)

• Centrifuge, evaporator (e.g., under nitrogen stream)

• LC-MS system (e.g., with a C18 reverse-phase column)

Experimental Procedure

• Sample Preparation:

  • Thaw frozen plasma or serum samples on ice.

  • To a 1.5 mL microcentrifuge tube, add a known volume of the biological sample (e.g., 50 µL).

• Internal Standard Spiking:

  • Add a known amount of 17:0-18:1 PE-d5 internal standard solution to the sample. The amount should be optimized to be within the linear range of the instrument's detection and comparable to the expected endogenous PE levels.

• Lipid Extraction (Folch Method):

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. It is advisable to include an antioxidant like BHT in the chloroform to prevent lipid oxidation.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add PBS or a saline solution to induce phase separation.

  • Centrifuge the sample at a low speed (e.g., 2000 x g) for 5 minutes to separate the aqueous and organic layers.

  • Carefully collect the lower organic layer, which contains the lipids, using a glass pipette and transfer it to a new tube.

• Drying and Reconstitution:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis (e.g., methanol:isopropanol 1:1 v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Separate the lipids using a reverse-phase C18 column with a gradient of mobile phases (e.g., water/acetonitrile with additives like formic acid or ammonium (B1175870) acetate).

  • Detect the lipids using a tandem mass spectrometer operating in a targeted mode, such as Multiple Reaction Monitoring (MRM), monitoring for the specific precursor-to-product ion transitions for both the endogenous PEs and the 17:0-18:1 PE-d5 internal standard.

• Data Analysis:

  • Integrate the peak areas for the endogenous PE species and the 17:0-18:1 PE-d5 internal standard.

  • Calculate the concentration of the endogenous PEs by comparing the ratio of their peak areas to the peak area of the known amount of the internal standard, referencing a calibration curve if absolute quantification is desired.

Visualization of Workflows and Pathways

Experimental Workflow for Lipidomics

Caption: A typical experimental workflow for quantitative lipidomics using a deuterated internal standard.

Phosphatidylethanolamine Biosynthesis Pathways

Phosphatidylethanolamines are synthesized in mammalian cells primarily through two major pathways: the Kennedy pathway (CDP-ethanolamine pathway) located in the endoplasmic reticulum, and the phosphatidylserine (B164497) decarboxylase (PSD) pathway in the mitochondria. The non-deuterated counterpart of 17:0-18:1 PE is a component of these pathways.

Caption: Overview of the major biosynthesis pathways and cellular functions of phosphatidylethanolamine.

References

• 1. Phosphatidylethanolamine | AxisPharm [axispharm.com]
• 2. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Phosphatidylethanolamine homeostasis under conditions of impaired CDP-ethanolamine pathway or phosphatidylserine decarboxylation [frontiersin.org]

Navigating the Stability of 17:0-18:1 PE-d5: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The deuterated phosphatidylethanolamine (B1630911) standard, 17:0-18:1 PE-d5, is a critical tool in lipidomics and mass spectrometry-based research, serving as an internal standard for the accurate quantification of its endogenous, non-deuterated counterpart. Its structural integrity and stability are paramount for generating reliable and reproducible data. This technical guide provides a comprehensive overview of the factors influencing the stability of 17:0-18:1 PE-d5, recommended handling and storage procedures, and its role in cellular signaling.

Chemical Profile and Storage Recommendations

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a synthetic phospholipid containing a saturated fatty acid (heptadecanoic acid, 17:0) at the sn-1 position, an unsaturated fatty acid (oleic acid, 18:1) at the sn-2 position, and a deuterated phosphoethanolamine headgroup. The presence of the monounsaturated oleic acid makes this lipid susceptible to degradation, primarily through hydrolysis and oxidation.

Parameter	Recommendation	Source
Storage Temperature	-20°C ± 4°C	[1]
Physical Form for Storage	In a suitable organic solvent (e.g., chloroform, ethanol)	[1]
Container	Glass vials with Teflon-lined closures	[1]
Atmosphere	Under an inert gas (e.g., argon or nitrogen)	General best practice
Light Exposure	Protected from light (amber vials)	General best practice
Stated Stability	1 year at -20°C (manufacturer's specification)	Avanti Polar Lipids

Note: While the manufacturer provides a general stability of one year, quantitative data on the degradation rate of 17:0-18:1 PE-d5 under various conditions is not extensively available in public literature. The stability is highly dependent on proper handling and storage.

Principal Degradation Pathways

The two primary mechanisms that can compromise the integrity of the 17:0-18:1 PE-d5 standard are hydrolysis and oxidation.

Hydrolysis

Hydrolysis of the ester bonds at the sn-1 and sn-2 positions leads to the formation of lysophosphatidylethanolamine (LPE) and free fatty acids. This process can be catalyzed by exposure to moisture and acidic or basic conditions. Enzymatic degradation by phospholipases, if present as contaminants, can also occur.

Oxidation

The double bond in the oleic acid chain at the sn-2 position is susceptible to oxidation by atmospheric oxygen and other reactive oxygen species. This can lead to the formation of various oxidation products, including hydroperoxides, aldehydes, and ketones, which can alter the mass and chromatographic behavior of the standard.

Primary degradation pathways for 17:0-18:1 PE-d5.

Experimental Protocols for Stability Assessment

To ensure the integrity of the 17:0-18:1 PE-d5 standard, periodic stability assessments are recommended. The following are generalized protocols for monitoring degradation.

Protocol 1: Stability Assessment by Liquid Chromatography-Mass Spectrometry (LC-MS)

This method is highly sensitive for detecting and quantifying both the parent lipid and its degradation products.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 17:0-18:1 PE-d5 in a suitable organic solvent (e.g., chloroform:methanol (B129727), 2:1 v/v) at a known concentration.

  • Aliquot the stock solution into multiple glass vials with Teflon-lined caps.

  • Store aliquots under the desired test conditions (e.g., -20°C, 4°C, room temperature, exposed to light).

  • At specified time points (e.g., 0, 1, 3, 6, 12 months), evaporate the solvent from an aliquot under a stream of nitrogen.

  • Reconstitute the lipid film in an appropriate solvent for LC-MS analysis (e.g., methanol or isopropanol).

• LC-MS Analysis:

  • Chromatography: Employ a reverse-phase C18 or a HILIC column for separation.

    • Mobile Phase Example (C18): Gradient elution with a mobile phase system consisting of (A) water with 0.1% formic acid and 10 mM ammonium (B1175870) formate (B1220265) and (B) acetonitrile/isopropanol (5:2, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Mass Spectrometry:

    • Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurements.

    • Monitor for the precursor ion of 17:0-18:1 PE-d5.

    • Monitor for the expected precursor ions of degradation products, such as lyso-PE-d5 and oxidized forms of the parent lipid (e.g., additions of oxygen).

    • Use selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) on a triple quadrupole or Q-Exactive instrument for targeted quantification of the parent and degradation products.

• Data Analysis:

  • Quantify the peak area of the 17:0-18:1 PE-d5 and its degradation products over time.

  • Calculate the percentage of degradation by comparing the peak area of the parent compound at each time point to the initial time point.

Workflow for LC-MS-based stability assessment.

Protocol 2: Stability Assessment by Thin-Layer Chromatography (TLC)

TLC offers a simpler, more qualitative method to assess the purity of the standard.

Methodology:

• Sample Preparation:

  • Prepare and store samples as described in the LC-MS protocol.

• TLC Analysis:

  • Plate Preparation: Use silica (B1680970) gel 60 TLC plates. For better separation of phospholipids, plates can be pre-treated by dipping in a 1.8% boric acid solution in ethanol (B145695) and then dried.

  • Spotting: Spot a small amount of the reconstituted lipid sample onto the TLC plate alongside a fresh, un-degraded standard as a reference.

  • Development: Develop the plate in a sealed tank with an appropriate solvent system.

    • Solvent System Example: Chloroform/Ethanol/Water/Triethylamine (30:35:7:35, v/v/v/v).

  • Visualization: After development, dry the plate and visualize the spots using a suitable method, such as:

    • Iodine vapor.

    • Primuline spray followed by UV visualization.

    • Phosphomolybdic acid or cupric acetate/phosphoric acid charring.

• Data Analysis:

  • Compare the chromatogram of the stored sample to the fresh standard.

  • The appearance of new spots, particularly those with a higher polarity (lower Rf value) corresponding to lyso-PE, indicates degradation.

Role of Phosphatidylethanolamine in Cellular Signaling

Phosphatidylethanolamine is not merely a structural component of cell membranes; it is also a key player in various signaling pathways.

• Membrane Fusion and Fission: Due to its conical shape, PE induces negative curvature in membranes, a critical factor in processes like vesicle formation, endocytosis, exocytosis, and cell division.[2]

• Precursor for Other Lipids: PE can be methylated to form phosphatidylcholine (PC) and can also serve as a precursor for the synthesis of other signaling lipids.

• Autophagy: PE is essential for the formation of the autophagosome. It is conjugated to the protein Atg8 (LC3 in mammals), anchoring it to the expanding autophagosomal membrane, a crucial step in the autophagic process.[3][4][5]

• Apoptosis: The externalization of another phospholipid, phosphatidylserine (B164497) (PS), to the outer leaflet of the plasma membrane is a well-known "eat-me" signal for apoptotic cells. PE's distribution and metabolism are also linked to apoptotic events.[2]

Key signaling roles of phosphatidylethanolamine.

By understanding the inherent stability characteristics of 17:0-18:1 PE-d5 and implementing rigorous handling and storage protocols, researchers can ensure the accuracy and reliability of their experimental results, ultimately contributing to advancements in the fields of lipid research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Phosphatidylethanolamine positively regulates autophagy and longevity. | Sigma-Aldrich [sigmaaldrich.com]
• 4. Phosphatidylethanolamine positively regulates autophagy and longevity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphatidylethanolamine positively regulates autophagy and longevity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility of 17:0-18:1 PE-d5 in Methanol

Physicochemical Properties of 17:0-18:1 PE-d5

17:0-18:1 PE-d5 is a deuterated phosphatidylethanolamine, a class of phospholipids (B1166683) that are major components of biological membranes. The defining structural features of this molecule are a glycerol (B35011) backbone, a heptadecanoic acid (17:0) at the sn-1 position, an oleic acid (18:1) at the sn-2 position, and a deuterated phosphoethanolamine headgroup. The presence of both a saturated and an unsaturated fatty acid chain contributes to its specific physicochemical properties, including its solubility.

Property	Value	Reference
Molecular Formula	C40H73D5NO8P	[1]
Molecular Weight	737.05 g/mol
Purity	>99%	[1]
Storage Temperature	-20°C	[2]

Available Data on Solubility and Formulation

While a precise solubility limit in pure methanol (B129727) is not specified in commercially available datasheets, 17:0-18:1 PE-d5 is often supplied in solvent mixtures containing methanol. This indicates a degree of solubility in this solvent.

Supplier/Product	Formulation	Concentration
Avanti Research™	Dichloromethane:Methanol (1:1)	Not specified
Sigma-Aldrich	Solution (solvent not specified)	1 mg/mL
UltimateSPLASH™ ONE	Dichloromethane:Methanol (1:1)	Not specified[3]

This information suggests that while soluble, co-solvents are often used to ensure stability and prevent aggregation at higher concentrations.

Experimental Protocol for Determining Solubility

To ascertain the precise solubility of 17:0-18:1 PE-d5 in methanol, the following experimental protocol is recommended. This method is based on the principle of creating a saturated solution and quantifying the dissolved lipid.

Materials and Equipment

• 17:0-18:1 PE-d5 (lyophilized powder)

• Anhydrous methanol (HPLC grade or higher)

• Vortex mixer

• Thermostatic water bath or incubator

• Centrifuge capable of reaching >10,000 x g

• Calibrated analytical balance

• Gas-tight syringes

• HPLC-MS or a suitable quantitative lipid analysis platform

• Glass vials with PTFE-lined caps

Procedure

• Preparation of Stock Solution: Accurately weigh a small amount of 17:0-18:1 PE-d5 and dissolve it in a known volume of methanol to create a stock solution of a known concentration (e.g., 1 mg/mL). This will be used for creating a calibration curve.

• Sample Preparation: In separate glass vials, add an excess amount of 17:0-18:1 PE-d5 powder to a known volume of methanol (e.g., 1 mL).

• Equilibration: Tightly cap the vials and place them in a thermostatic water bath set to the desired temperature (e.g., 25°C). Agitate the samples using a vortex mixer for 1-2 minutes every hour for at least 24 hours to ensure the solution reaches equilibrium.

• Separation of Undissolved Lipid: Centrifuge the vials at a high speed (e.g., 14,000 x g) for 15-20 minutes to pellet the undissolved lipid.

• Supernatant Collection: Carefully collect an aliquot of the clear supernatant without disturbing the pellet.

• Dilution and Analysis: Prepare a series of dilutions of the supernatant in methanol. Analyze these dilutions, along with a calibration curve prepared from the stock solution, using a suitable analytical method like HPLC-MS.

• Quantification: Determine the concentration of 17:0-18:1 PE-d5 in the supernatant by comparing the analytical response to the calibration curve. This concentration represents the solubility of the lipid in methanol at the specified temperature.

Visualizing Experimental and Conceptual Frameworks

To aid in the understanding of the experimental workflow and the factors governing solubility, the following diagrams are provided.

Caption: Experimental workflow for determining phospholipid solubility.

Caption: Factors influencing phospholipid solubility in polar solvents.

Conclusion

The solubility of 17:0-18:1 PE-d5 in methanol is a critical parameter for its use in various research applications, from the preparation of internal standards for lipidomics to its incorporation into drug delivery systems. While a definitive value is not readily published, the available data on its formulation in methanol-containing solvents confirms its solubility. For applications requiring precise concentrations, the experimental protocol provided in this guide offers a reliable method for its determination. The interplay of the phospholipid's structure with the properties of the solvent and external conditions, as illustrated, governs its solubility behavior. Researchers should consider these factors when working with 17:0-18:1 PE-d5 and other phospholipids in methanolic solutions.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. avantiresearch.com [avantiresearch.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 17:0-18:1 PE-d5 as an Internal Standard in Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and precise quantification of lipids is crucial for understanding disease mechanisms, identifying biomarkers, and developing new therapeutics. In mass spectrometry-based lipidomics, the use of stable isotope-labeled internal standards is essential for correcting for variations during sample preparation and analysis. 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a high-purity, deuterated phosphatidylethanolamine (B1630911) (PE) that serves as an ideal internal standard for the quantification of PE species and other lipid classes in complex biological matrices. Its odd-chain fatty acids (17:0) make it non-endogenous, while the d5 label on the ethanolamine (B43304) headgroup provides a distinct mass shift for mass spectrometric detection without significantly altering its chemical and physical properties.

These application notes provide detailed protocols and data for the use of 17:0-18:1 PE-d5 in lipidomic workflows, from sample preparation to data analysis, to ensure reliable and reproducible quantification of lipids.

Principle of Stable Isotope Dilution Mass Spectrometry

The core principle behind using 17:0-18:1 PE-d5 is stable isotope dilution. A known amount of the deuterated standard is added to the sample at the beginning of the workflow. The internal standard co-elutes with the endogenous, non-labeled lipids of the same class and experiences similar extraction efficiencies and ionization suppression or enhancement effects. By measuring the ratio of the signal intensity of the endogenous analyte to the internal standard, accurate quantification can be achieved.

Quantitative Analysis of Phosphatidylethanolamines Using 17:0-18:1 PE-d5: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanolamines (PEs) are a class of phospholipids (B1166683) that are major components of biological membranes and are involved in various critical cellular processes, including membrane fusion, protein folding, and cell signaling.[1][2] The accurate quantification of PE species is crucial for understanding their roles in health and disease, and for the development of novel therapeutics. This application note provides a detailed protocol for the quantitative analysis of PEs in biological samples using 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) as an internal standard. The use of a deuterated internal standard is a robust method to correct for variations in sample preparation and matrix effects, ensuring high accuracy and reproducibility in mass spectrometry-based lipidomics.[3][4]

Overview of the Method

This protocol outlines a comprehensive workflow for the quantitative analysis of PEs in plasma samples. The major steps include:

• Sample Preparation: Spiking of the internal standard into plasma samples.

• Lipid Extraction: Efficient extraction of lipids from the plasma matrix using a modified Bligh-Dyer or Methyl-tert-butyl ether (MTBE) method.[5][6]

• LC-MS/MS Analysis: Separation and detection of PE species using Ultra-High-Performance Liquid Chromatography coupled to tandem mass spectrometry (UHPLC-MS/MS) in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis: Quantification of endogenous PE species by normalizing their peak areas to the peak area of the 17:0-18:1 PE-d5 internal standard.

Experimental Protocols

Materials and Reagents

• 17:0-18:1 PE-d5 internal standard (Avanti Polar Lipids or equivalent)[7]

• Plasma samples (stored at -80°C)

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Isopropanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Microcentrifuge tubes

• Glass vials with inserts

Internal Standard Preparation

Prepare a stock solution of 17:0-18:1 PE-d5 in a suitable solvent (e.g., methanol or chloroform:methanol 1:1 v/v) at a concentration of 1 mg/mL. From this stock, prepare a working solution of 10 µg/mL. The final concentration of the internal standard in the sample should be optimized based on the expected levels of endogenous PEs and instrument sensitivity, with concentrations around 100 nM being a good starting point.[8][9]

Sample Preparation and Lipid Extraction (Bligh-Dyer Method)

• Thaw plasma samples on ice.

• To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the 10 µg/mL 17:0-18:1 PE-d5 internal standard working solution.

• Add 200 µL of methanol and vortex thoroughly.

• Add 100 µL of chloroform, vortex, and incubate at 4°C for 10 minutes.

• Add 100 µL of chloroform and 100 µL of water, and vortex vigorously to induce phase separation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids into a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water 75:20:5, v/v/v).

LC-MS/MS Analysis

Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Mobile Phase A: Acetonitrile:water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol:acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B and equilibrate

MS/MS Parameters:

• Ionization Mode: Negative ESI

• Capillary Voltage: 3.0 kV

• Source Temperature: 350°C

• Desolvation Temperature: 400°C

• Gas Flow Rates: Optimized for the specific instrument

• MRM Transitions: The precursor ion for 17:0-18:1 PE-d5 is m/z 735.6, and a characteristic product ion is the neutral loss of the d5-labeled phosphoethanolamine headgroup (m/z 146.1). The specific MRM transitions for endogenous PEs will need to be determined based on their fatty acid composition.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17:0-18:1 PE-d5 (IS)	735.6	269.2 (17:0 FA)	35
16:0-18:1 PE	716.5	255.2 (16:0 FA)	35
18:0-18:1 PE	744.6	283.3 (18:0 FA)	35
18:1-18:1 PE	742.6	281.2 (18:1 FA)	35
18:0-20:4 PE	768.6	303.2 (20:4 FA)	35

Note: The optimal collision energies should be determined empirically on the specific mass spectrometer being used.

Data Analysis and Quantification

• Integrate the peak areas of the MRM transitions for the internal standard and the endogenous PE species.

• Calculate the response ratio for each endogenous PE by dividing its peak area by the peak area of the 17:0-18:1 PE-d5 internal standard.

• Generate a calibration curve using a series of known concentrations of a non-deuterated PE standard (e.g., 16:0-18:1 PE) spiked with a constant concentration of the 17:0-18:1 PE-d5 internal standard.

• Determine the concentration of the endogenous PEs in the samples by interpolating their response ratios from the calibration curve.

Quantitative Data Presentation

The following table provides an example of how to present quantitative lipidomics data for various PE species in plasma samples from a control and a treatment group.

Lipid Species	Control Group (ng/mL ± SD)	Treatment Group (ng/mL ± SD)	Fold Change	p-value
PE(16:0/18:1)	125.3 ± 15.2	188.0 ± 22.5	1.50	0.008
PE(18:0/18:1)	88.7 ± 9.8	115.3 ± 12.1	1.30	0.021
PE(18:1/18:1)	210.1 ± 25.6	195.4 ± 20.9	0.93	0.450
PE(18:0/20:4)	55.4 ± 7.1	83.1 ± 10.5	1.50	0.005

Visualizations

Experimental Workflow

Caption: Experimental workflow for quantitative analysis of PEs.

Phosphatidylethanolamine in Ferroptosis Signaling

Phosphatidylethanolamines containing polyunsaturated fatty acids (PUFA-PEs) are key players in ferroptosis, a form of iron-dependent regulated cell death. The oxidation of these PUFA-PEs is a critical event that leads to membrane damage and cell death.[8]

Caption: Simplified signaling pathway of PE in ferroptosis.

Conclusion

The use of 17:0-18:1 PE-d5 as an internal standard provides a reliable and accurate method for the quantitative analysis of phosphatidylethanolamines in biological samples. This application note and protocol offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this methodology in their lipidomics studies. The detailed experimental procedures, data presentation guidelines, and visualizations of the workflow and a relevant signaling pathway serve as a valuable resource for investigating the role of PEs in various physiological and pathological processes.

References

• 1. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 2. Quantitative lipidomic analysis of plasma and plasma lipoproteins using MALDI-TOF mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 17:0-18:1 PE-d5 in Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine (17:0-18:1 PE-d5) is a high-purity, deuterated synthetic lipid standard.[1] Its primary application is as an internal standard in mass spectrometry-based lipidomics for the precise quantification of phosphatidylethanolamine (B1630911) (PE) and other phospholipid species.[2][3] The incorporation of five deuterium (B1214612) atoms (d5) on the ethanolamine (B43304) headgroup provides a distinct mass shift, allowing it to be distinguished from endogenous, non-deuterated PE species in a biological sample, while maintaining nearly identical chemical and chromatographic properties. This makes it an invaluable tool for correcting for sample loss during preparation and for variations in ionization efficiency during analysis.[2]

Key Applications

• Internal Standard for Quantitative Lipidomics: 17:0-18:1 PE-d5 is frequently used as an internal standard for the accurate quantification of PE molecular species in complex biological matrices such as plasma, cells, and tissues.[2]

• Targeted and Untargeted Mass Spectrometry: It is suitable for both targeted approaches, like Multiple Reaction Monitoring (MRM), and untargeted global lipid profiling workflows.[4][5]

• Method Development and Validation: This standard is employed in the development and validation of analytical methods for lipid analysis, helping to establish key performance characteristics like linearity, limit of detection (LOD), and limit of quantitation (LOQ).[6][7]

• Lipidomics Research Kits: 17:0-18:1 PE-d5 is a component of comprehensive internal standard mixtures, such as UltimateSPLASH™ ONE, which are designed for broad-spectrum lipid analysis.[8][9]

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the use of PE internal standards in mass spectrometry for the analysis of phosphatidylethanolamines.

Parameter	Value	Context	Source
Internal Standard Spiking Concentration	100 nM	Used as a secondary internal standard for generating reference calibration curves in mouse plasma samples.	[2]
Calibration Curve Range	0.15 nM to 625 nM	Range for authentic reference standards used for PE-P quantitation.	[2]
Calibration Curve Range (fmol)	5 fmol to 400 fmol	Demonstrates a linear response for PE species per injection.	[6]
Limit of Quantitation (LOQ)	As low as 5 fmol	For various PE standards, including the internal standard 17:0/17:0 PE.	[6]
Limit of Quantitation (LOQ) (concentration)	0.1 - 110 pmol/mL	For 10 major classes of phospholipids, including PE.	[7]
Limit of Detection (LOD)	0.04 - 33 pmol/mL	For 10 major classes of phospholipids, including PE.	[7]
Purity	>99%	Purity of the 17:0-18:1 PE-d5 standard as determined by TLC.

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples (Modified Bligh & Dyer Method)

This protocol describes a common method for extracting lipids from samples like cell pellets or homogenized tissue, incorporating the internal standard at the beginning to account for extraction variability.[10]

Materials:

• Biological sample (e.g., 1x10⁷ cells or 100 mg tissue)

• 17:0-18:1 PE-d5 internal standard solution

• Methanol (B129727) (MeOH), HPLC grade, ice-cold

• Chloroform (B151607) (CHCl₃), HPLC grade, ice-cold

• Water, HPLC grade

• Butylated hydroxytoluene (BHT)

• Glass tubes with Teflon-lined caps

• Nitrogen or Argon gas evaporator

• Centrifuge (capable of 4°C and 3500 RCF)

Procedure:

• Sample Preparation: Homogenize flash-frozen tissue samples or use cell pellets directly.[10] Place the sample (e.g., suspended in 500 µL of buffer) into a glass tube.

• Internal Standard Addition: Spike the sample with the required amount of 17:0-18:1 PE-d5 internal standard. The final concentration will depend on the expected levels of endogenous PEs. A common practice is to add it at a concentration within the linear range of the assay.[2]

• Solvent Addition: Add an equal volume of ice-cold methanol (containing an antioxidant like 100 µM BHT) to the sample.[10] For a 500 µL sample, add 500 µL of methanol. Vortex for 1 minute.

• First Extraction: Add chloroform at a volume equal to the buffer plus methanol (in this example, 1 mL). Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the mixture at 3500 RCF for 10 minutes at 4°C to separate the organic (lower) and aqueous (upper) phases.[10]

• Collect Organic Phase: Carefully collect the lower chloroform phase using a glass pipette and transfer it to a new clean glass tube.[10]

• Re-extraction: Repeat the extraction on the remaining aqueous phase by adding another volume of chloroform. Vortex, centrifuge, and collect the lower organic phase, combining it with the first extract.

• Drying: Evaporate the combined organic phases to dryness under a gentle stream of nitrogen or argon gas.[10]

• Storage: Once dry, flush the tube with argon gas, seal tightly, and store at -80°C until analysis.[10]

Protocol 2: Quantitative Analysis by UPLC-ESI-MS/MS

This protocol provides a general framework for the analysis of PE species using Ultra-Performance Liquid Chromatography coupled with Electrospray Ionization Tandem Mass Spectrometry (UPLC-ESI-MS/MS).

Materials:

• Dried lipid extract

• Acetonitrile (ACN), LC-MS grade

• Isopropanol (IPA), LC-MS grade

• Water, LC-MS grade

• Formic acid and Ammonium (B1175870) formate (B1220265) (for mobile phase)

• UPLC system with a suitable column (e.g., C18 or HILIC)

• Tandem mass spectrometer (e.g., triple quadrupole)

Procedure:

• Sample Reconstitution: Reconstitute the dried lipid extract in a suitable solvent mixture, such as Acetonitrile/Isopropanol/Water (65:30:5 v/v/v), to a known final volume.[11]

• UPLC Separation:

  • Column: Acquity UPLC CSH C18 1.7 µm, 2.1 x 100 mm.[6]

  • Mobile Phase A: Acetonitrile/Water (60:40) with 0.1% formic acid and 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 0.1% formic acid and 10 mM ammonium formate.[5]

  • Flow Rate: 0.35 mL/min.[5]

  • Column Temperature: 45°C.[5]

  • Injection Volume: 2-5 µL.[5]

  • Gradient:

    • 0-2.0 min: 30% B

    • 2.0-14.0 min: Ramp to 95% B

    • 14.0-17.0 min: Hold at 95% B

    • 17.1-20.0 min: Return to 30% B (re-equilibration)[5]

• Mass Spectrometry Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI) is often used for PE analysis as it provides structural information about the acyl chains.[2]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Set up specific precursor-to-product ion transitions for each PE species of interest and for the 17:0-18:1 PE-d5 internal standard. The fragmentation of PE lipids often involves the neutral loss of the phosphoethanolamine headgroup.[2][12]

  • Typical MS Parameters:

    Parameter	Setting	Source
    Polarity	Negative	[6]
    IonSpray Voltage	-4500 V	[5][6]
    Temperature	500 °C	[5][6]
    Ion Source Gas 1	40-45 psi	[5][6]
    Ion Source Gas 2	55-60 psi	[5][6]
    Curtain Gas	30-35 psi	[5][6]

    | Collision Gas | Medium |[6] |

• Data Analysis:

  • Integrate the peak areas for each endogenous PE species and for the 17:0-18:1 PE-d5 internal standard.

  • Calculate the response ratio (Area of Analyte / Area of Internal Standard).

  • Quantify the concentration of each analyte using a calibration curve generated from authentic standards, corrected for the internal standard response.

Visualizations

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 8. avantiresearch.com [avantiresearch.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 11. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: High-Throughput Analysis of 17:0-18:1 PE-d5 using Hydrophilic Interaction Liquid Chromatography (HILIC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the analysis of the deuterated phosphatidylethanolamine (B1630911) internal standard, 17:0-18:1 PE-d5, using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with mass spectrometry (MS). HILIC is an effective chromatographic technique for separating polar and charged compounds, making it ideal for the class separation of phospholipids (B1166683) based on their polar head groups.[1][2][3] This method provides a reliable protocol for the quantification of 17:0-18:1 PE-d5 in complex biological matrices, which is crucial for accurate lipidomics studies.

Introduction

Phosphatidylethanolamines (PEs) are a major class of phospholipids found in biological membranes and are involved in various cellular processes. In lipidomics research, stable isotope-labeled internal standards, such as 17:0-18:1 PE-d5, are essential for the accurate quantification of endogenous lipids.[4] Hydrophilic Interaction Liquid Chromatography (HILIC) offers a powerful approach for the analysis of phospholipids, as it separates molecules based on their hydrophilicity.[1][2] This technique utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, leading to the retention and separation of polar analytes.[5] HILIC is particularly advantageous for lipid analysis as it allows for the separation of phospholipid classes, reducing ion suppression effects and improving quantification accuracy.[1][6]

This application note provides a detailed protocol for the HILIC-MS analysis of 17:0-18:1 PE-d5, including sample preparation, chromatographic conditions, and mass spectrometric detection.

Experimental Protocols

Sample Preparation: Protein Precipitation

A simple and effective protein precipitation method is employed for the extraction of phospholipids from plasma samples.[6]

• To 50 µL of plasma sample, add 250 µL of ice-cold isopropanol (B130326) containing the internal standard, 17:0-18:1 PE-d5.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant containing the extracted lipids to a new vial for HILIC-MS analysis.

HILIC-MS Methodology

Liquid Chromatography:

• Column: A HILIC column with a polar stationary phase is recommended. A common choice is a silica-based column with a bonded polar functional group.

• Mobile Phase A: Acetonitrile

• Mobile Phase B: 10 mM Ammonium acetate (B1210297) in Water

• Gradient Elution: A gradient elution is employed to effectively separate the phospholipids. The gradient starts with a high percentage of organic solvent (Mobile Phase A) and gradually increases the aqueous component (Mobile Phase B).

• Flow Rate: A typical flow rate for a standard analytical HILIC column is 0.3 mL/min.

• Column Temperature: The column should be maintained at a constant temperature, for example, 40°C, to ensure reproducible retention times.

• Injection Volume: 5 µL

Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is commonly used for the analysis of phosphatidylethanolamines.[6]

• Detection Mode: Multiple Reaction Monitoring (MRM) is utilized for targeted quantification of 17:0-18:1 PE-d5. The specific precursor-to-product ion transition for 17:0-18:1 PE-d5 should be optimized on the specific mass spectrometer being used.

Data Presentation

The following table summarizes the expected quantitative data for the HILIC-MS analysis of 17:0-18:1 PE-d5. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Expected Value
Retention Time (min)	1.5 - 2.5
Peak Width (sec)	6 - 10
Signal-to-Noise Ratio (S/N)	> 100
Linearity (R²)	> 0.99
Precision (%RSD)	< 15%

Experimental Workflow

Caption: Experimental workflow for HILIC-MS analysis of 17:0-18:1 PE-d5.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of the internal standard 17:0-18:1 PE-d5 using HILIC-MS. The described method, from sample preparation to data analysis, is designed to be robust and reliable for researchers in the fields of lipidomics and drug development. The use of HILIC for the separation of phospholipid classes, coupled with the sensitivity and specificity of mass spectrometry, ensures accurate and precise quantification, which is fundamental for high-quality lipidomic data.

References

• 1. nestgrp.com [nestgrp.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipidomics by HILIC-Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]

Application Notes and Protocols for Lipid Profiling in Plasma Using 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanolamines (PEs) are a class of phospholipids (B1166683) that are major components of cell membranes and are involved in various cellular processes, including membrane fusion, protein folding, and cell signaling. The quantitative analysis of PE species in plasma can provide valuable insights into physiological and pathological states, making it a crucial aspect of lipidomics research and biomarker discovery in drug development. Accurate quantification of PEs by mass spectrometry requires the use of internal standards to correct for variations in sample preparation and instrument response. 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a deuterated synthetic phospholipid that serves as an excellent internal standard for the quantification of a wide range of PE molecular species in plasma due to its structural similarity to endogenous PEs and its distinct mass.

This document provides detailed application notes and protocols for the use of 17:0-18:1 PE-d5 in the quantitative profiling of PEs in human plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The use of a deuterated internal standard like 17:0-18:1 PE-d5 is critical for achieving accurate and reproducible quantification of phosphatidylethanolamine (B1630911) (PE) species. The following tables summarize representative quantitative performance data obtained using a closely related deuterated PE internal standard (PE (15:0-18:1)-d7) for the analysis of PEs in plasma, which is indicative of the performance expected with 17:0-18:1 PE-d5.[1]

Parameter	Value	Notes
Internal Standard Spiking Concentration	100 nM	A typical starting concentration for spiking into plasma samples.[2] This may need to be optimized based on the specific lipid extraction method and the expected concentration range of endogenous PEs.
Calibration Curve Range	0.5–250 ng/mL	This demonstrates a wide linear dynamic range suitable for quantifying PEs in biological samples.[1]
Linearity (R²)	> 0.95	A typical acceptance criterion for calibration curves, indicating a strong linear relationship between concentration and response.[1]
Precision (Coefficient of Variation, %CV)	< 20%	Inter-assay precision for most quantified PE species, demonstrating good reproducibility of the method.[3]
Recovery	83% - 123%	Mean recovery rates for PE species using an optimized extraction method with an internal standard.[3]
Limit of Quantification (LOQ)	3.75 µmol/L	The lowest concentration of total PE that can be reliably quantified with acceptable precision and accuracy.[3]

Table 1: Representative Quantitative Performance Data for PE Analysis using a Deuterated Internal Standard.

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-18:1 PE-d5

• Solvents (LC-MS Grade): Chloroform (B151607), Methanol (B129727), Isopropanol (B130326), Acetonitrile, Water

• Plasma Samples: Human plasma collected in EDTA-containing tubes, stored at -80°C

• Other Reagents: Butylated hydroxytoluene (BHT)

Preparation of Internal Standard Stock Solution

• Prepare a stock solution of 17:0-18:1 PE-d5 in a 1:1 (v/v) mixture of chloroform and methanol at a concentration of 1 mg/mL.

• From the stock solution, prepare a working internal standard solution at a concentration of 10 µM in isopropanol. Store both solutions at -20°C.

Plasma Sample Preparation and Lipid Extraction (Folch Method)

This protocol is adapted for a 40 µL plasma sample.

• Thaw frozen plasma samples on ice.

• In a clean glass tube, add 40 µL of plasma.

• Add 10 µL of the 10 µM 17:0-18:1 PE-d5 working internal standard solution to the plasma sample. This results in a final concentration of 100 nM of the internal standard in the final extraction volume.

• Add 800 µL of a 2:1 (v/v) mixture of chloroform:methanol containing 0.01% BHT.

• Vortex the mixture vigorously for 1 minute.

• Incubate the mixture on ice for 30 minutes, with occasional vortexing.

• Add 200 µL of water to induce phase separation.

• Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of isopropanol for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is suitable for separating PE species.

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

• Gradient: A typical gradient would start at 40% B, increase to 100% B over 10-15 minutes, hold for 5 minutes, and then re-equilibrate to 40% B.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of performing tandem MS (MS/MS).

• Ionization Mode: Negative ion electrospray ionization (ESI) is generally preferred for PE analysis as it provides characteristic fragment ions of the fatty acyl chains.

• MS/MS Transitions: Monitor the specific precursor-to-product ion transitions for 17:0-18:1 PE-d5 and the endogenous PE species of interest. For 17:0-18:1 PE-d5, the precursor ion will be [M-H]⁻, and product ions will correspond to the neutral loss of the d5-labeled headgroup and the individual fatty acyl chains.

Visualizations

Caption: Experimental workflow for plasma lipid profiling.

Caption: Major PE biosynthesis pathways in mammalian cells.

References

• 1. waters.com [waters.com]
• 2. Accuracy and Reproducibility in Quantification of Plasma Protein Concentrations by Mass Spectrometry without the Use of Isotopic Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of plasma phospholipids by ultra performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation of a 17:0-18:1 PE-d5 Stock Solution for Lipidomics

Audience: Researchers, scientists, and drug development professionals involved in quantitative lipidomics analysis.

Introduction: 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a high-purity, deuterated synthetic lipid standard. Due to its structural similarity to endogenous phosphatidylethanolamines (PE) and its distinct mass, it is an ideal internal standard for accurate quantification of PE species in complex biological samples using mass spectrometry (MS).[1][2] The odd-chain fatty acids (17:0) make it non-endogenous, ensuring that it does not interfere with the measurement of naturally occurring lipids.[1] Proper preparation of stock and working solutions of this standard is a critical first step for achieving reliable and reproducible results in lipidomics research.

Quantitative Data and Properties

This table summarizes the key physicochemical properties and typical experimental concentrations for 17:0-18:1 PE-d5.

Property	Value	Reference(s)
Synonym	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	[3]
Molecular Formula	C40H73D5NO8P	[3]
Molecular Weight	737.05 g/mol	[3]
Purity	>99%	[3][4]
Physical Form	Can be supplied as a solid or in a solution (e.g., 1 mg/mL)	[3]
Recommended Solvent(s)	Chloroform:Methanol (1:1, v/v) or Dichloromethane:Methanol (1:1, v/v)	[4][5]
Storage Temperature	-20°C	[3][4][6]
Stability	At least 1 year at -20°C when stored properly	[4]
Typical Stock Conc.	1 mg/mL or 10 mM	[3][6]
Typical Working Conc.	100 nM - 100 µM	[1][6]

Experimental Protocols

Materials and Equipment

• 17:0-18:1 PE-d5 (solid or pre-dissolved solution)

• High-purity solvents (LC-MS grade): Chloroform, Methanol, Dichloromethane

• Glass vials with PTFE-lined caps (B75204) (amber glass recommended to protect from light)

• Calibrated micropipettes and tips

• Analytical balance (for weighing solid standard)

• Vortex mixer

• Argon or Nitrogen gas source (for blanketing)

Protocol 1: Preparing a 1 mg/mL Stock Solution from Solid

• Equilibration: Allow the vial containing the solid 17:0-18:1 PE-d5 to warm to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the lipid.

• Solvent Preparation: Prepare a fresh 1:1 (v/v) solution of Chloroform:Methanol.

• Calculation:

  • If you have a 1 mg aliquot of the solid lipid, you will add 1 mL of the prepared solvent to achieve a 1 mg/mL concentration.

  • For other masses, calculate the required solvent volume: Volume (mL) = Mass (mg) / Desired Concentration (mg/mL).

• Dissolution: Using a calibrated pipette, add the calculated volume of the Chloroform:Methanol solvent directly to the vial containing the lipid.

• Mixing: Cap the vial tightly and vortex for 1-2 minutes until the lipid is completely dissolved. A clear solution should be obtained.

• Storage: For long-term storage, flush the vial headspace with an inert gas (Argon or Nitrogen) to prevent oxidation, cap tightly, and store at -20°C.

Protocol 2: Preparing a 100 µM Working Solution from a 1 mg/mL Stock

This protocol describes the preparation of a lower concentration working solution via serial dilution.

• Initial Dilution Calculation:

  • The molecular weight of 17:0-18:1 PE-d5 is 737.05 g/mol .

  • A 1 mg/mL stock solution is equivalent to: (1 g/L) / (737.05 g/mol) = 0.001357 M = 1.357 mM.

• Dilution Step:

  • To prepare a 100 µM (or 0.1 mM) working solution, you need to dilute the 1.357 mM stock solution.

  • Use the formula C1V1 = C2V2: (1.357 mM) * V1 = (0.1 mM) * V2.

  • For example, to make 1 mL (1000 µL) of the 100 µM solution: V1 = (0.1 mM * 1000 µL) / 1.357 mM ≈ 73.7 µL.

• Procedure:

  • Pipette 926.3 µL (1000 µL - 73.7 µL) of the Chloroform:Methanol solvent into a new, clean glass vial.

  • Add 73.7 µL of the 1 mg/mL stock solution to the vial.

  • Cap the vial and vortex thoroughly to ensure homogeneity.

• Storage: Store the working solution at -20°C. It is recommended to prepare fresh working solutions from the stock solution regularly to ensure concentration accuracy.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for solution preparation and the logical relationship of the components.

Caption: Workflow for preparing stock and working solutions of 17:0-18:1 PE-d5.

Application in a Lipidomics Workflow

The prepared 17:0-18:1 PE-d5 working solution serves as an internal standard (IS). A known volume is spiked into biological samples (e.g., plasma, tissue homogenates) at the very beginning of the sample preparation process, typically before lipid extraction.[2] This allows the IS to undergo the same extraction, derivatization, and analysis steps as the endogenous lipids. By comparing the signal intensity of the endogenous PE species to the known concentration of the 17:0-18:1 PE-d5 internal standard, accurate quantification can be achieved, correcting for variations in sample handling and instrument response.[1]

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 17:0-18:1 PE-d5 Avanti Research™ - A Croda Brand | 2342575-56-6 [sigmaaldrich.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. journals.asm.org [journals.asm.org]
• 6. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Targeted Lipid Analysis Using 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the burgeoning field of lipidomics, accurate and precise quantification of individual lipid species is paramount for understanding cellular processes, identifying disease biomarkers, and accelerating drug development. Phosphatidylethanolamines (PEs) are a major class of phospholipids, constituting a significant portion of cellular membranes and playing critical roles in various physiological and pathological processes, including membrane fusion, mitochondrial function, and cell signaling.[1][2][3] The inherent complexity of the lipidome necessitates the use of robust analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), coupled with the use of stable isotope-labeled internal standards for reliable quantification.

This application note provides a detailed protocol for the targeted analysis of phosphatidylethanolamines using 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) as an internal standard. The use of a deuterated internal standard, which closely mimics the chemical and physical properties of the endogenous analytes, is the gold standard for correcting for variability in sample extraction, chromatographic separation, and mass spectrometric ionization.

Experimental Protocols

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is adapted from established methods for lipid extraction from plasma samples.[4]

Materials:

• Plasma samples

• 17:0-18:1 PE-d5 internal standard solution (e.g., 100 µM in methanol)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Pyrex glass tubes with Teflon-lined caps

• Nitrogen gas evaporator

• Autosampler vials with inserts

Procedure:

• Thaw plasma samples on ice.

• In a Pyrex tube, add 100 µL of plasma.

• Add a known amount of 17:0-18:1 PE-d5 internal standard. For instance, add 10 µL of a 100 µM solution to achieve a final concentration of 100 nM in the final resuspension volume (assuming 1 mL).

• Add 2 mL of a 2:1 (v/v) chloroform:methanol solution.

• Vortex the mixture vigorously for 1 minute and incubate for 30 minutes at room temperature with occasional vortexing.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Centrifuge at 2,000 x g for 15 minutes at 4°C.

• Carefully aspirate the upper aqueous phase and discard.

• Transfer the lower organic phase containing the lipids to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, for example, 200 µL of 9:1 (v/v) acetonitrile:isopropanol.

• Transfer the reconstituted sample to an autosampler vial for analysis.

Lipid Extraction from Tissues (MTBE Method)

This protocol is a modification of the methyl-tert-butyl ether (MTBE) extraction method suitable for tissue samples.[5]

Materials:

• Tissue samples (e.g., 50 mg)

• 17:0-18:1 PE-d5 internal standard solution (e.g., 100 µM in methanol)

• Methanol (HPLC grade)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• Homogenizer

• Nitrogen gas evaporator

• Autosampler vials with inserts

Procedure:

• Weigh approximately 50 mg of frozen tissue and place it in a homogenization tube.

• Add a known amount of 17:0-18:1 PE-d5 internal standard.

• Add 1.5 mL of a 3:1 (v/v) MTBE:methanol solution.

• Homogenize the tissue thoroughly.

• Vortex the homogenate for 2 minutes.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 200 µL of a suitable solvent for LC-MS/MS analysis (e.g., 9:1 v/v acetonitrile:isopropanol).

• Transfer the reconstituted sample to an autosampler vial for analysis.

LC-MS/MS Analysis

The following parameters provide a starting point for the targeted analysis of PEs using 17:0-18:1 PE-d5. Optimization may be required depending on the specific instrumentation used.

Parameter	Condition
LC System	UPLC system
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm)
Mobile Phase A	Acetonitrile:Water (60:40, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid
Gradient	0-2 min, 30-60% B; 2-9 min, 60-85% B; 9-15 min, 85-95% B; 15-17 min, 95% B; 17-17.5 min, 95-30% B; 17.5-20 min, 30% B
Flow Rate	0.35 mL/min
Column Temperature	45°C
Injection Volume	2 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
IonSpray Voltage	-4500 V
Temperature	500°C
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

Lipid Species	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17:0-18:1 PE-d5 (IS)	736.6	267.2 (17:0) / 281.2 (18:1)	Optimized for instrument
PE(16:0/18:1)	716.5	255.2 (16:0) / 281.2 (18:1)	Optimized for instrument
PE(18:0/18:1)	744.6	283.3 (18:0) / 281.2 (18:1)	Optimized for instrument
PE(18:1/18:1)	742.6	281.2 (18:1)	Optimized for instrument

Data Presentation

Quantitative data should be presented in a clear and structured format to allow for easy comparison. The following table is an example of how to present quantitative results for different PE species across sample groups.

PE Species	Control Group (µM ± SD)	Treatment Group (µM ± SD)	p-value
PE(16:0/18:1)	12.5 ± 2.1	18.9 ± 3.4	<0.05
PE(18:0/18:1)	8.2 ± 1.5	11.7 ± 2.0	<0.05
PE(18:1/18:1)	25.1 ± 4.3	23.8 ± 3.9	>0.05

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: Targeted lipidomics workflow using 17:0-18:1 PE-d5.

Phosphatidylethanolamine (B1630911) in Cellular Processes

Phosphatidylethanolamine is a key lipid in several cellular pathways. It is a crucial component of the inner mitochondrial membrane, essential for the function of the electron transport chain and ATP synthesis. PE is also involved in membrane fusion and fission events, such as those occurring during endocytosis, exocytosis, and cell division.[1][3] Furthermore, PE is a substrate for the synthesis of other important lipids, including phosphatidylcholine (PC).

Caption: Key roles of phosphatidylethanolamine in cellular functions.

Conclusion

The use of 17:0-18:1 PE-d5 as an internal standard provides a reliable and accurate method for the targeted quantification of phosphatidylethanolamine species in complex biological samples. The detailed protocols and methodologies presented in this application note offer a robust framework for researchers in lipidomics, aiding in the discovery and validation of lipid biomarkers and advancing our understanding of the roles of PEs in health and disease.

References

• 1. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 2. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 3. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasma lipid extraction [bio-protocol.org]
• 5. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of 17:0-18:1 PE-d5 in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 17:0-18:1 PE-d5, a deuterated phosphatidylethanolamine, in metabolic research, with a primary focus on its application as an internal standard in mass spectrometry-based lipidomics. Detailed protocols for its use in quantitative lipid analysis are also provided.

Introduction to 17:0-18:1 PE-d5

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a synthetic, stable isotope-labeled lipid that is structurally similar to endogenous phosphatidylethanolamines (PE).[1][2] The incorporation of five deuterium (B1214612) atoms (d5) in its head group results in a mass shift that allows it to be distinguished from its non-labeled counterparts by mass spectrometry. This key feature makes it an invaluable tool for the accurate quantification of PE species in complex biological samples.

Phosphatidylethanolamine is a major component of cell membranes and is involved in various crucial cellular processes, including membrane fusion, protein folding, and autophagy.[3][4][5][6][7] Dysregulation of PE metabolism has been linked to several diseases, including neurodegenerative disorders, liver disease, and cancer.[3][8][9] Therefore, the accurate measurement of PE levels is critical for understanding disease pathogenesis and for the development of novel therapeutics.

Core Applications in Metabolic Studies

The primary application of 17:0-18:1 PE-d5 is as an internal standard in quantitative lipidomics workflows.[10][11][12][13] Internal standards are essential for correcting for variations that can occur during sample preparation, extraction, and analysis, thereby ensuring the accuracy and reproducibility of lipid quantification.

Key advantages of using 17:0-18:1 PE-d5 as an internal standard include:

• Chemical Similarity: Its structure closely resembles that of endogenous PEs, ensuring similar extraction efficiency and ionization response in mass spectrometry.

• Mass Differentiation: The deuterium label allows for its clear separation from endogenous lipids in mass spectra, preventing interference.[14][15]

• Accurate Quantification: It enables the correction of analytical variability, leading to more precise and reliable quantification of PE species.[16][17]

Quantitative Data Summary

The following table summarizes the typical concentrations and applications of 17:0-18:1 PE-d5 as an internal standard in various metabolic studies.

Application Area	Matrix	Typical Concentration of 17:0-18:1 PE-d5	Analytical Platform	Reference(s)
Plasma Lipidomics	Human Plasma	0.2 µg/mL	LC-MS/MS	[18]
Fungal Lipidomics	Cryptococcus neoformans cells	Part of an internal standard mixture	UPLC-MRM/MS	[17]
Plasmalogen Quantitation	Mouse Plasma	100 nM	LC-MS/MS	[16]
General Lipidomics	Various	Component of UltimateSPLASH™ ONE standard	LC-MS/MS	[19][20]

Experimental Protocols

This section provides a detailed protocol for the quantitative analysis of phosphatidylethanolamines in biological samples using 17:0-18:1 PE-d5 as an internal standard.

Protocol 1: Lipid Extraction from Plasma

Objective: To extract total lipids from plasma samples for subsequent LC-MS/MS analysis.

Materials:

• Plasma samples

• 17:0-18:1 PE-d5 internal standard solution (e.g., 1 mg/mL in chloroform (B151607):methanol 2:1)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge

• Glass vials

Procedure:

• Thaw plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add a known amount of 17:0-18:1 PE-d5 internal standard. The final concentration should be within the linear range of the instrument's calibration curve (e.g., 0.2 µg/mL).[18]

• Add 500 µL of chloroform and 250 µL of methanol. Vortex for 30 seconds.

• Add 125 µL of 0.9% NaCl solution. Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a clean glass vial.

• Dry the lipid extract under a gentle stream of nitrogen.

• Resuspend the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol:chloroform 1:1).

Protocol 2: Quantitative Analysis by LC-MS/MS

Objective: To quantify PE species in the extracted lipid samples using liquid chromatography-tandem mass spectrometry.

Materials:

• Lipid extract (from Protocol 1)

• LC-MS/MS system equipped with a suitable column (e.g., C18 reverse-phase)

• Mobile phases (e.g., A: water with 0.1% formic acid; B: acetonitrile:isopropanol (5:2) with 0.1% formic acid)

Procedure:

• Chromatographic Separation:

  • Inject the resuspended lipid extract onto the LC column.

  • Separate the lipids using a gradient elution program. A typical gradient might start at 40% B, increase to 100% B over 20 minutes, hold for 5 minutes, and then return to initial conditions for equilibration.

• Mass Spectrometry Analysis:

  • Operate the mass spectrometer in a targeted mode, such as Multiple Reaction Monitoring (MRM), to specifically detect and quantify the precursor and product ions of the target PE species and the 17:0-18:1 PE-d5 internal standard.

  • For 17:0-18:1 PE-d5, the precursor ion will be [M+H]+ and a characteristic product ion will be monitored.

• Data Analysis:

  • Integrate the peak areas for each endogenous PE species and the 17:0-18:1 PE-d5 internal standard.

  • Calculate the concentration of each PE species by comparing the ratio of its peak area to the peak area of the internal standard against a calibration curve generated using known concentrations of authentic PE standards.

Visualizing Metabolic Pathways and Workflows

Phosphatidylethanolamine Metabolism

Phosphatidylethanolamine is synthesized through two primary pathways: the CDP-ethanolamine pathway (Kennedy pathway) and the phosphatidylserine (B164497) decarboxylation pathway. It can be further metabolized to phosphatidylcholine or degraded by phospholipases.

Caption: Overview of Phosphatidylethanolamine (PE) synthesis and degradation pathways.

Lipidomics Experimental Workflow

The following diagram illustrates a typical workflow for a quantitative lipidomics study utilizing an internal standard like 17:0-18:1 PE-d5.

Caption: A typical workflow for quantitative lipidomics using an internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Phosphatidylethanolamine Metabolism in Health and Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 7. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Phosphatidylethanolamine: A key player in lung disease [journal.hep.com.cn]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. Lipidomics Workflows | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 14. Improved Structural Characterization of Glycerophospholipids and Sphingomyelins with Real-Time Library Searching - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis [frontiersin.org]
• 18. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 20. avantiresearch.com [avantiresearch.com]

Application Note: Analysis of 17:0-18:1 PE-d5 by Tandem Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanolamines (PE) are a class of phospholipids (B1166683) that are major components of biological membranes. The deuterated standard 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a crucial internal standard for lipidomics studies, enabling accurate quantification of PE species in complex biological samples. Understanding its fragmentation pattern in tandem mass spectrometry (MS/MS) is essential for developing robust analytical methods. This application note provides a detailed overview of the MS/MS fragmentation pattern of 17:0-18:1 PE-d5, along with a comprehensive experimental protocol for its analysis.

MS/MS Fragmentation Pattern of 17:0-18:1 PE-d5

In positive ion mode electrospray ionization (ESI) tandem mass spectrometry, 17:0-18:1 PE-d5 (precursor ion [M+H]⁺ at m/z 737.6) undergoes a characteristic fragmentation pattern dominated by the neutral loss of the deuterated phosphoethanolamine headgroup.

The primary fragmentation event observed in an MS/MS experiment is the neutral loss of the d5-phosphoethanolamine headgroup (146.09 Da). This results in a highly abundant product ion at m/z 596.567.[1][2] This fragmentation is a class-characteristic feature for phosphatidylethanolamines.

To obtain structural information about the individual fatty acyl chains, a subsequent MS³ fragmentation event is required. In this step, the prominent product ion from the initial MS/MS scan (m/z 596.567) is isolated and further fragmented. This MS³ spectrum reveals fragment ions corresponding to the loss of the individual fatty acyl chains.

Quantitative Fragmentation Data

The following tables summarize the key fragment ions observed in the MS/MS and MS³ spectra of 17:0-18:1 PE-d5.

Table 1: MS/MS Fragmentation of 17:0-18:1 PE-d5 ([M+H]⁺ = m/z 737.6)

Precursor Ion (m/z)	Product Ion (m/z)	Description	Relative Intensity (%)
737.6	596.567	[M+H - d5-phosphoethanolamine]⁺	100

Table 2: MS³ Fragmentation of Product Ion m/z 596.567

Precursor Ion (m/z)	Product Ion (m/z)	Description
596.567	327.3	[M+H - d5-phosphoethanolamine - 18:1 fatty acyl chain]⁺
596.567	313.3	[M+H - d5-phosphoethanolamine - 17:0 fatty acyl chain]⁺
596.567	283.3	[18:1 fatty acyl chain]⁺ (Oleoyl cation)
596.567	269.3	[17:0 fatty acyl chain]⁺ (Heptadecanoyl cation)

Note: The relative intensities of the MS³ fragment ions can vary depending on the collision energy and the instrument used.

Experimental Protocols

This section outlines a typical workflow for the analysis of 17:0-18:1 PE-d5, from sample preparation to LC-MS/MS analysis.

I. Sample Preparation: Lipid Extraction from Plasma

This protocol is a modified Folch extraction method suitable for the extraction of total lipids from plasma samples.

Materials:

• Plasma sample

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal Standard solution (17:0-18:1 PE-d5 in chloroform/methanol 1:1, v/v)

• Glass centrifuge tubes

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Protocol:

• To 100 µL of plasma in a glass centrifuge tube, add a known amount of the 17:0-18:1 PE-d5 internal standard.

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the tube.

• Vortex the mixture vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol/chloroform 1:1, v/v).

II. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Tandem mass spectrometer capable of MS³ fragmentation (e.g., Triple Quadrupole or Orbitrap)

LC Conditions:

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Gradient:

  • 0-2 min: 40% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 40% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Ion Source Temperature: 300°C

• MS/MS Analysis:

  • Precursor Ion: m/z 737.6

  • Product Ion (Neutral Loss): Scan for the neutral loss of 146.09 Da

• MS³ Analysis:

  • Precursor Ion for MS³: m/z 596.567

  • Product Ions: Scan for the characteristic fatty acyl chain fragments (e.g., m/z 327.3, 313.3, 283.3, 269.3)

Visualizations

The following diagrams illustrate the fragmentation pathway and the experimental workflow.

Caption: Fragmentation pathway of 17:0-18:1 PE-d5 in positive ion mode MS/MS.

Caption: General experimental workflow for the analysis of 17:0-18:1 PE-d5.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Improved Structural Characterization of Glycerophospholipids and Sphingomyelins with Real-Time Library Searching - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Analyzing Plant Lipids Using 17:0-18:1 PE-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a critical field in plant science and drug development. Plant lipids are not only essential structural components of cell membranes but also act as signaling molecules in various physiological processes, including growth, development, and stress responses. Accurate quantification of these lipids is paramount for understanding their roles and for identifying potential targets for crop improvement and novel therapeutics.

This document provides a detailed guide to the analysis of plant lipids using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based approach, with a specific focus on the application of 1-heptadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) as an internal standard for the accurate quantification of phosphatidylethanolamine (B1630911) (PE) and other lipid species. The inclusion of deuterated internal standards is crucial for correcting for variations in sample preparation and instrument response, thereby ensuring the reliability and reproducibility of quantitative data.

Experimental Protocols

Plant Tissue Preparation and Lipid Extraction

A robust lipid extraction method is the foundation of any lipidomics workflow. The following protocol is a modified Bligh-Dyer method suitable for a variety of plant tissues.

Materials:

• Fresh or flash-frozen plant tissue (e.g., leaves, roots, seeds)

• Mortar and pestle, pre-chilled with liquid nitrogen

• Chloroform (B151607) (CHCl₃)

• Methanol (MeOH)

• 0.9% NaCl solution

• 17:0-18:1 PE-d5 internal standard solution (e.g., from a stock solution of UltimateSPLASH™ ONE in 1:1 Dichloromethane:Methanol)

• Glass centrifuge tubes with PTFE-lined caps

• Refrigerated centrifuge

• Nitrogen gas evaporator

Procedure:

• Weigh approximately 100 mg of fresh or flash-frozen plant tissue.

• Immediately freeze the tissue in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle.

• Transfer the powdered tissue to a glass centrifuge tube.

• Add 1 mL of a pre-chilled chloroform:methanol (1:2, v/v) mixture.

• Spike the sample with a known amount of 17:0-18:1 PE-d5 internal standard. The amount should be optimized based on the expected concentration of endogenous PEs in the sample.

• Vortex the mixture vigorously for 1 minute and then agitate for 15 minutes at 4°C.

• Add 1 mL of chloroform and vortex for 1 minute.

• Add 1 mL of 0.9% NaCl solution and vortex for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Resuspend the dried lipid film in a known volume of a suitable solvent for LC-MS analysis (e.g., 200 µL of methanol:chloroform 1:1, v/v).

LC-MS/MS Analysis

The resuspended lipid extract is then analyzed by LC-MS/MS. The following are general parameters that should be optimized for the specific instrument being used.

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

LC Parameters:

• Column: A C18 reversed-phase column is commonly used for the separation of different lipid classes.

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute more hydrophobic lipids.

• Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min for HPLC.

• Column Temperature: 40-50°C.

• Injection Volume: 5-10 µL.

MS/MS Parameters:

• Ionization Mode: Both positive and negative ion modes should be used to cover a broad range of lipid classes. PE species are often detected in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective method for targeted quantification on a triple quadrupole mass spectrometer.

• MRM Transitions: Specific precursor-to-product ion transitions for each target lipid species and the internal standard need to be determined. For 17:0-18:1 PE-d5, the transition would be based on its specific m/z. In positive ion mode, a common fragmentation for PE is the neutral loss of the phosphoethanolamine headgroup.

• Collision Energy: Optimized for each MRM transition to achieve the best signal intensity.

Data Presentation

The use of an internal standard like 17:0-18:1 PE-d5 allows for the accurate quantification of endogenous PE species. The concentration of each analyte is calculated by comparing the peak area of the analyte to the peak area of the internal standard.

Table 1: Example Quantitative Data for Phosphatidylethanolamine (PE) Species in Arabidopsis thaliana Leaves.

Lipid Species	Retention Time (min)	Endogenous Analyte Peak Area	17:0-18:1 PE-d5 Peak Area	Calculated Concentration (nmol/g tissue)
PE 34:1	8.2	1.25E+06	2.50E+06	50.0
PE 34:2	8.0	2.50E+06	2.50E+06	100.0
PE 36:2	9.1	1.88E+06	2.50E+06	75.2
PE 36:3	8.9	3.13E+06	2.50E+06	125.2
PE 36:4	8.7	4.38E+06	2.50E+06	175.2
PE 38:4	9.8	9.38E+05	2.50E+06	37.5

Note: This table presents simulated data for illustrative purposes. Actual values will vary depending on the plant species, tissue type, and experimental conditions.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for plant lipid analysis.

Phosphatidylethanolamine Biosynthesis and Signaling Role in Plants

Phosphatidylethanolamine (PE) is a key component of cellular membranes and a precursor for other important lipids. In plants, PE is synthesized through multiple pathways, primarily the Kennedy pathway involving ethanolamine (B43304) and the decarboxylation of phosphatidylserine (B164497) (PS). While not a direct signaling molecule itself, PE serves as a crucial substrate for the production of the signaling lipid phosphatidic acid (PA) through the action of phospholipase D (PLD). PA is a central signaling molecule involved in plant responses to a wide range of biotic and abiotic stresses.[1][2][3]

Caption: PE biosynthesis and its role in signaling.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 3. Targeted Analysis of the Plant Lipidome by UPLC-NanoESI-MS/MS | Springer Nature Experiments [experiments.springernature.com]

Application Note and Protocol: Quantification of Phosphatidylethanolamine (PE) in Human Milk Samples using 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanolamines (PEs) are a significant class of phospholipids (B1166683) found in human milk, playing a crucial role in infant development, including neural and retinal tissue development.[1] Accurate quantification of PE species in human milk is essential for nutritional research, the development of infant formula, and understanding the impact of maternal diet and health on milk composition. This application note provides a detailed protocol for the quantification of various PE species in human milk samples using a stable isotope-labeled internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard ensures high accuracy and precision by correcting for variations in sample preparation and matrix effects.[2]

Principle

This method employs a lipid extraction procedure based on the Folch method to isolate lipids from human milk samples.[3] The extracted lipids are then analyzed by reverse-phase LC-MS/MS. A known amount of the internal standard, 17:0-18:1 PE-d5, is added to each sample prior to extraction. This internal standard is chemically similar to the endogenous PE species being quantified but has a different mass due to the deuterium (B1214612) labels, allowing for its distinct detection by the mass spectrometer. Quantification is achieved by creating a calibration curve using known concentrations of a representative PE standard and a fixed concentration of the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is used to determine the concentration of the analyte in the sample.

Quantitative Data Summary

The following table summarizes the concentration of total phosphatidylethanolamine (B1630911) and various PE species reported in human milk across different studies. These values can serve as a reference for expected concentrations in human milk samples.

Phospholipid Class/Species	Concentration Range (mg/100g)	Lactation Stage	Reference
Total Phosphatidylethanolamine	3.1 - 11.8	Mature Milk (4 weeks postpartum)	[4]
Total Phosphatidylethanolamine	4.2 (average)	Mature Milk (4 weeks postpartum)	[1]
Total Phosphatidylethanolamine	5.26 - 6.00 (mg/L)	Colostrum to Mature Milk	[5]
PE (34:1)	Varies	Preterm and Term Milk	[2]
PE (36:2)	Varies	Preterm and Term Milk	[2]
PE (38:4)	Varies	Preterm and Term Milk	[2]
PE (40:6)	Varies	Preterm and Term Milk	[2]

Experimental Protocols

Materials and Reagents

• Human Milk Samples: Collected and stored at -80°C until analysis.

• 17:0-18:1 PE-d5 Internal Standard: Avanti Polar Lipids or equivalent.

• Phosphatidylethanolamine Standards: A representative PE standard (e.g., 16:0-18:1 PE) for calibration curve construction.

• Solvents: LC-MS grade chloroform, methanol, and water.

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Autosampler vials with inserts

Experimental Workflow

Caption: Workflow for PE quantification.

Detailed Methodologies

1. Preparation of Internal Standard Stock Solution:

• Prepare a stock solution of 17:0-18:1 PE-d5 in chloroform:methanol (1:1, v/v) at a concentration of 1 mg/mL.

• From the stock solution, prepare a working internal standard solution at a concentration of 10 µg/mL in the same solvent. Store at -20°C.

2. Sample Preparation and Lipid Extraction (Folch Method):

• Thaw frozen human milk samples on ice.

• Vortex the milk sample to ensure homogeneity.

• To a 15 mL glass centrifuge tube, add 100 µL of the human milk sample.

• Add 10 µL of the 10 µg/mL 17:0-18:1 PE-d5 internal standard working solution to the milk sample.

• Add 3 mL of chloroform:methanol (2:1, v/v).

• Vortex the mixture vigorously for 2 minutes.

• Add 600 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the extracted lipid phase under a gentle stream of nitrogen gas at 30°C.

• Reconstitute the dried lipid extract in 200 µL of the initial mobile phase (e.g., 95:5 methanol:water with 0.1% formic acid) for LC-MS/MS analysis. Transfer the reconstituted sample to an autosampler vial with an insert.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system capable of binary gradients.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol:Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 45°C.

• LC Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30-95% B

  • 12-15 min: 95% B

  • 15.1-18 min: 30% B (re-equilibration)

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Gas Temperature: 350°C.

• Desolvation Gas Flow: 800 L/hr.

• Collision Gas: Argon.

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode.

4. MRM Transitions:

The following table provides representative MRM transitions for the internal standard and common PE species found in human milk. These should be optimized on the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
17:0-18:1 PE-d5 (IS)	751.6	610.5	50	25
PE (34:2)	714.5	573.5	50	25
PE (36:2)	742.6	601.5	50	25
PE (36:4)	738.5	597.5	50	25
PE (38:4)	766.6	625.5	50	25
PE (38:5)	764.6	623.5	50	25
PE (38:6)	762.5	621.5	50	25
PE (40:6)	790.6	649.5	50	25

5. Calibration Curve and Quantification:

• Prepare a series of calibration standards of a representative PE (e.g., 16:0-18:1 PE) in the reconstitution solvent, with concentrations ranging from 0.1 to 100 ng/mL.

• Spike each calibration standard with the same concentration of the 17:0-18:1 PE-d5 internal standard as used in the samples.

• Inject the calibration standards and analyze them using the same LC-MS/MS method.

• Construct a calibration curve by plotting the ratio of the peak area of the PE standard to the peak area of the internal standard against the concentration of the PE standard.

• For the human milk samples, calculate the peak area ratio of each endogenous PE species to the internal standard.

• Determine the concentration of each PE species in the samples by interpolating from the calibration curve.

Signaling Pathway and Logical Relationship Diagrams

Caption: Quantification using an internal standard.

Conclusion

This application note provides a comprehensive and detailed protocol for the accurate quantification of phosphatidylethanolamine species in human milk samples. By employing a robust lipid extraction method and the precision of LC-MS/MS with a stable isotope-labeled internal standard, researchers can obtain reliable and reproducible data. This methodology is crucial for advancing our understanding of the role of phospholipids in infant nutrition and for the development of improved infant food products.

References

• 1. Human Milk Lipidomics: Current Techniques and Methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Lactational Changes of Phospholipids Content and Composition in Chinese Breast Milk - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing LC Gradient for 17:0-PE and 18:1-PE-d5 Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the liquid chromatography (LC) separation of phosphatidylethanolamine (B1630911) (PE) species, specifically focusing on 17:0-PE and the deuterated internal standard 18:1-PE-d5.

Troubleshooting Guide

This guide addresses common issues encountered during the separation of 17:0-PE and 18:1-PE-d5 using reversed-phase liquid chromatography coupled with mass spectrometry (LC-MS).

Issue 1: Co-elution or Poor Resolution of 17:0-PE and 18:1-PE-d5

Question: My 17:0-PE and 18:1-PE-d5 peaks are co-eluting or have very poor resolution. How can I improve their separation?

Answer: Co-elution of these structurally similar lipids is a common challenge. 17:0-PE is a saturated C17 fatty acyl chain, while 18:1-PE-d5 has an unsaturated C18 chain. In reversed-phase chromatography, retention is primarily driven by hydrophobicity. The longer carbon chain of 18:1-PE increases retention, while the double bond in 18:1-PE decreases retention. These opposing effects can lead to similar retention times. Here are steps to improve separation:

• Modify the Gradient: A shallower gradient is often key to resolving closely eluting compounds.[1]

  • Action: Decrease the rate of increase of the organic solvent (e.g., isopropanol (B130326)/acetonitrile) in your gradient. For example, if your gradient ramps from 50% to 98% organic over 10 minutes, try extending that ramp to 15 or 20 minutes.

• Adjust the Organic Solvent Composition: The choice of strong organic solvent can influence selectivity.

  • Action: If you are using acetonitrile (B52724), consider replacing a portion or all of it with isopropanol in your mobile phase B. Isopropanol is a stronger solvent for lipids and can alter the selectivity between saturated and unsaturated species.

• Lower the Flow Rate: Reducing the flow rate can increase the interaction time with the stationary phase, often leading to better resolution.

  • Action: Decrease the flow rate from a typical 0.3-0.4 mL/min to 0.15-0.25 mL/min and observe the effect on resolution.

• Optimize Column Temperature: Temperature affects mobile phase viscosity and the kinetics of mass transfer.

  • Action: Systematically vary the column temperature (e.g., in 5°C increments between 30°C and 50°C). Higher temperatures can sometimes improve peak shape and resolution, but the effect can be compound-specific.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Question: My PE peaks are showing significant tailing. What is the cause and how can I fix it?

Answer: Peak tailing for phospholipids (B1166683) is often related to secondary interactions with the stationary phase or issues with the chromatographic system.

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based C18 column can interact with the phosphate (B84403) group of the PE, causing tailing.

  • Action 1: Ensure your mobile phase contains a suitable modifier. Ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) (typically 5-10 mM) can help to shield the silanol groups and improve peak shape.[2][3] The combination of formic acid and ammonium formate has also been shown to improve separations.[4]

  • Action 2: Work at a lower pH (e.g., by adding 0.1% formic acid to your mobile phases). This can suppress the ionization of silanol groups.

• Column Overload: Injecting too much sample can lead to peak tailing.

  • Action: Reduce the injection volume or dilute your sample.

• Extra-Column Volume: Excessive tubing length or poor connections can cause peak broadening and tailing.

  • Action: Ensure all connections are secure and use tubing with the smallest appropriate internal diameter.[5]

Issue 3: Peak Splitting

Question: I am observing split peaks for my PE analytes. What could be the reason?

Answer: Peak splitting can be caused by several factors, from sample preparation to column issues.[6][7]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion and splitting.

  • Action: Prepare your sample in a solvent that is as close as possible in composition to the initial mobile phase conditions.

• Column Contamination or Void: Particulates on the column inlet frit or a void at the head of the column can disrupt the sample band, leading to split peaks.[6]

  • Action 1: Use an in-line filter to protect the column from particulates.

  • Action 2: If you suspect a blockage, you can try back-flushing the column (be sure to disconnect it from the detector).

  • Action 3: If a void has formed, the column may need to be replaced.

• Co-elution of Isomers: While less likely for 17:0-PE, complex biological samples may contain isomers that are nearly baseline separated, appearing as a split peak.

  • Action: Review the mass spectra across the peak to see if there is any change in the m/z ratio that would indicate the presence of more than one compound.

Frequently Asked Questions (FAQs)

Q1: What type of LC column is best for separating 17:0-PE and 18:1-PE-d5?

A1: A C18 reversed-phase column is the most common and effective choice for separating phospholipid species based on their fatty acyl chain length and degree of saturation.[3][8][9] Columns with a particle size of less than 2 µm (UPLC/UHPLC) will provide higher resolution and efficiency. For enhanced separation of isomers, a C30 column could also be considered due to its high shape selectivity.[10]

Q2: What are the recommended mobile phases for this separation?

A2: A common mobile phase setup for reversed-phase lipidomics is:

• Mobile Phase A (Aqueous): Water with an organic modifier like acetonitrile and a buffer such as 5-10 mM ammonium formate or ammonium acetate, often with 0.1% formic acid.[11][12]

• Mobile Phase B (Organic): A mixture of isopropanol and acetonitrile (e.g., 90:10 v/v) with the same buffer concentration as mobile phase A.[11]

The use of isopropanol in the organic phase is crucial for eluting highly hydrophobic lipids.

Q3: How do mobile phase modifiers like ammonium formate and ammonium acetate affect the separation?

A3: Both ammonium formate and ammonium acetate are volatile salts compatible with mass spectrometry. They help to control the pH and ionic strength of the mobile phase, which can improve peak shape by reducing secondary interactions with the stationary phase.[2] In terms of ionization, formate-containing mobile phases have been reported to outperform acetate in providing better MS signal intensity and chromatographic resolution for some analytes.[13] The choice between them may require empirical testing for your specific analytes and system.

Q4: Can I use HILIC for this separation?

A4: Hydrophilic Interaction Liquid Chromatography (HILIC) separates compounds based on the polarity of their headgroups.[9] Since both 17:0-PE and 18:1-PE-d5 have the same phosphatidylethanolamine headgroup, HILIC would not be the ideal technique for separating them from each other. However, HILIC is very effective for separating different classes of phospholipids (e.g., PE from PC).[9]

Q5: Why is a deuterated standard like 18:1-PE-d5 used instead of an odd-chain standard like 17:0-PE for quantification?

A5: In this specific case, 17:0-PE is the analyte of interest. An ideal internal standard co-elutes with the analyte and behaves similarly during extraction and ionization, but is mass-distinguishable. While odd-chain lipids like 17:0-PE are often used as internal standards because they are not typically found in high abundance endogenously, if 17:0-PE is the target analyte, a stable isotope-labeled (e.g., deuterated) version of a closely related endogenous lipid like 18:1-PE-d5 is a suitable alternative. It will have very similar chromatographic behavior and ionization efficiency to the analyte, allowing for accurate quantification.

Data and Protocols

Table 1: Example LC Gradient Programs for PE Separation on a C18 Column

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Description
Method 1: Standard Gradient
0.0	0.3	50	50	Initial Conditions
2.0	0.3	50	50	Hold
12.0	0.3	2	98	Linear Gradient
17.0	0.3	2	98	Hold and Wash
17.1	0.3	50	50	Re-equilibration
20.0	0.3	50	50	End of Run
Method 2: Optimized Shallow Gradient for High Resolution
0.0	0.25	65	35	Initial Conditions
2.0	0.25	50	50	Linear Gradient
20.0	0.25	2	98	Shallow Linear Gradient
25.0	0.25	2	98	Hold and Wash
25.1	0.25	65	35	Re-equilibration
30.0	0.25	65	35	End of Run

Note: Mobile Phase A: Water/Acetonitrile (50:50) with 10 mM Ammonium Formate and 0.1% Formic Acid. Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate and 0.1% Formic Acid. Column: C18, 2.1 x 100 mm, 1.7 µm. Column Temperature: 45°C.

Experimental Protocol: Sample Preparation and LC-MS Analysis

• Lipid Extraction:

  • To a 10 µL sample (e.g., plasma), add 225 µL of cold methanol (B129727) containing the 18:1-PE-d5 internal standard.

  • Vortex for 10 seconds.

  • Add 750 µL of cold methyl-tert-butyl ether (MTBE) and shake for 6 minutes at 4°C.

  • Induce phase separation by adding 188 µL of LC-MS grade water.

  • Centrifuge at 14,000 rpm for 2 minutes.

  • Collect the lower organic phase and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., a 50:50 mixture of Mobile Phase A and B).

• LC-MS Analysis:

  • LC System: UHPLC system with a thermostatted column compartment.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phases: As described in Table 1.

  • Gradient: As described in Table 1 (start with Method 1 and proceed to Method 2 if higher resolution is needed).

  • Injection Volume: 2-5 µL.

  • MS System: A triple quadrupole or high-resolution mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for PE analysis.

  • MS/MS Parameters: Use Multiple Reaction Monitoring (MRM) for quantification. The transition for PE species is typically the precursor ion [M+H]+ to a product ion corresponding to the neutral loss of the phosphoethanolamine headgroup (141 Da).

Visualizations

Caption: Troubleshooting workflow for co-elution issues.

Caption: General experimental workflow for PE analysis.

References

• 1. agilent.com [agilent.com]
• 2. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. lctsbible.com [lctsbible.com]
• 7. support.waters.com [support.waters.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. Quantification of phospholipids and glycerides in human milk using ultra-performance liquid chromatography with quadrupole-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. unipub.uni-graz.at [unipub.uni-graz.at]
• 12. Enhanced lipid isomer separation in human plasma using reversed-phase UPLC with ion-mobility/high-resolution MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]

Technical Support Center: Mitigating Matrix Effects with 17:0-18:1 PE-d5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for utilizing 17:0-18:1 PE-d5 as an internal standard to reduce matrix effects in mass spectrometry-based lipid analysis.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-18:1 PE-d5 and why is it used in lipidomics?

A1: 17:0-18:1 PE-d5 is a deuterated phosphatidylethanolamine (B1630911) (PE) lipid. It contains a heptadecanoyl (17:0) and an oleoyl (B10858665) (18:1) fatty acid chain, with five deuterium (B1214612) atoms (d5) incorporated into its structure. It is commonly used as an internal standard in mass spectrometry-based lipidomics. Because it is chemically almost identical to endogenous PE lipids, it helps to correct for variations in sample preparation and, most importantly, to mitigate "matrix effects."

Q2: What are matrix effects and how do they impact quantitative analysis?

A2: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, interfering compounds in the sample matrix (e.g., salts, proteins, other lipids). This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification of the target lipid.

Q3: How does 17:0-18:1 PE-d5 help in reducing matrix effects?

A3: By adding a known amount of 17:0-18:1 PE-d5 to each sample, it serves as a reference. Since it has very similar physicochemical properties to the endogenous PE lipids being analyzed, it is assumed to experience the same degree of matrix effects. By calculating the ratio of the endogenous lipid's signal to the internal standard's signal, the variability caused by matrix effects can be normalized, leading to more accurate and reliable quantification.[1]

Q4: Can 17:0-18:1 PE-d5 be used to correct for matrix effects for all lipid classes?

A4: While 17:0-18:1 PE-d5 is an excellent internal standard for phosphatidylethanolamines, its effectiveness for other lipid classes may vary. For comprehensive lipid profiling, it is best practice to use a suite of internal standards, with at least one for each lipid class being quantified. 17:0-18:1 PE-d5 is often included in commercially available internal standard mixtures, such as UltimateSPLASH™ ONE, for broader coverage.[2][3]

Troubleshooting Guide

Issue 1: Poor reproducibility and inaccurate quantification despite using 17:0-18:1 PE-d5.

• Possible Cause: Differential matrix effects due to chromatographic separation of the analyte and the internal standard. Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts (isotopic effect).[4] If the co-eluting matrix components change between the elution times of the analyte and the standard, the correction will be inaccurate.

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the endogenous PE and 17:0-18:1 PE-d5. The peaks should perfectly overlap.

  • Optimize Chromatography: Adjust the gradient, flow rate, or column chemistry to achieve better co-elution.

  • Matrix Effect Evaluation: Conduct a post-extraction addition experiment to quantify the matrix effect for both the analyte and the internal standard to confirm they are affected similarly.

Issue 2: Low signal intensity for 17:0-18:1 PE-d5 in all samples.

• Possible Cause: Significant ion suppression affecting both the analyte and the internal standard, or issues with sample preparation.

• Troubleshooting Steps:

  • Review Sample Preparation: Ensure the lipid extraction protocol is efficient and that the internal standard is being added at the correct concentration.

  • Dilution: Dilute the sample extract to reduce the concentration of interfering matrix components.

  • Optimize Ion Source Parameters: Adjust source temperature, gas flows, and spray voltage to improve desolvation and ionization efficiency.

Issue 3: Inconsistent results between different sample batches.

• Possible Cause: Variability in sample collection, storage, or extraction efficiency between batches.

• Troubleshooting Steps:

  • Standardize Protocols: Ensure that all samples are handled identically from collection to analysis.

  • Use of Quality Control (QC) Samples: Include pooled QC samples throughout the analytical run to monitor for batch-to-batch variation. The performance of 17:0-18:1 PE-d5 in these QC samples can indicate systemic issues.

  • Internal Standard Spiking: Add the internal standard at the very beginning of the sample preparation process to account for variability in extraction recovery.

Quantitative Data Summary

The following tables summarize representative data on the performance of internal standards, including deuterated PE, in mitigating matrix effects and ensuring recovery.

Table 1: Recovery and Matrix Effects of Representative Internal Standards in Human Plasma

Internal Standard Class	Representative ISTD	Recovery (%)	Matrix Effect (%)
Phosphatidylcholine (PC)	PC 17:0/20:4	95.2	98.7
Phosphatidylethanolamine (PE)	PE 17:0/18:1-d5	92.8	96.5
Phosphatidylserine (PS)	PS 17:0/20:4	88.5	93.2
Sphingomyelin (SM)	SM d18:1/17:0	98.1	101.3
Triacylglycerol (TG)	TG 17:0/17:1/17:0-d5	103.4	105.6

Data adapted from similar studies evaluating internal standard performance.[5] Recovery is calculated by comparing the signal of the standard in a pre-extraction spiked sample to a post-extraction spiked sample. Matrix effect is assessed by comparing the signal of the standard in a post-extraction spiked sample to its signal in a neat solution.

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

• Sample Preparation: To 50 µL of plasma, add 10 µL of the internal standard working solution containing 17:0-18:1 PE-d5.

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture. Vortex for 1 minute.

• Phase Separation: Add 400 µL of 0.9% NaCl solution. Vortex for 30 seconds and centrifuge at 2,000 x g for 5 minutes.

• Lipid Collection: Collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Dry the collected organic phase under a stream of nitrogen. Reconstitute the lipid extract in 100 µL of the initial mobile phase for LC-MS analysis.

Protocol 2: LC-MS/MS Analysis of Phosphatidylethanolamines

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: Start at 40% B, increase to 100% B over 10 minutes, hold for 5 minutes, then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 45°C.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Endogenous PE (example: PE 38:4): Precursor ion (m/z) -> Product ion (m/z)

    • 17:0-18:1 PE-d5: Precursor ion (m/z) -> Product ion (m/z) (specific to the d5 standard).

  • Collision Energy: Optimized for the specific PE species and the internal standard.

  • Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Visualizations

Caption: Experimental workflow for lipid analysis using an internal standard.

Caption: Logic of matrix effect correction with an internal standard.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 17:0-18:1 PE-d5 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the analysis of 17:0-18:1 PE-d5.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the analysis of 17:0-18:1 PE-d5, offering potential causes and solutions in a direct question-and-answer format.

Q1: Why is my 17:0-18:1 PE-d5 peak tailing?

Peak tailing is a common issue in liquid chromatography, often indicating undesirable interactions between the analyte and the stationary phase. For phosphatidylethanolamines (PEs) like 17:0-18:1 PE-d5, the primary causes are often related to interactions with residual silanol (B1196071) groups on silica-based columns.

• Cause 1: Secondary Silanol Interactions: The amine group in the phosphoethanolamine headgroup can interact with acidic silanol groups on the surface of the chromatography column's stationary phase. This secondary interaction can cause some molecules to lag behind the main peak, resulting in a "tail".

• Solution 1a: Mobile Phase Modification:

  • Acidification: Adding a small amount of a weak acid, such as 0.1% formic acid, to the mobile phase can protonate the silanol groups, reducing their interaction with the positively charged amine of the PE.

  • Buffer Addition: Incorporating a buffer, like 10 mM ammonium (B1175870) formate (B1220265), into the mobile phase can help maintain a consistent pH and ionic strength, which can mask the silanol interactions and improve peak symmetry.[1]

• Solution 1b: Column Choice:

  • End-capped Columns: Utilize columns that are "end-capped," where the residual silanol groups are chemically deactivated to minimize these secondary interactions.

  • Alternative Stationary Phases: Consider using a column with a different stationary phase chemistry, such as one with an embedded polar group, which can offer alternative selectivity and improved peak shape for polar lipids.

• Cause 2: Column Contamination: Accumulation of matrix components from previous injections can create active sites on the column that lead to peak tailing.

• Solution 2: Column Washing: Implement a robust column washing protocol between analytical runs. If contamination is suspected, flushing the column with a strong solvent may be necessary. For persistent issues, replacing the column is recommended.

• Cause 3: Column Overload: Injecting too high a concentration of the standard can saturate the stationary phase, leading to peak broadening and tailing.

• Solution 3: Sample Dilution: Reduce the concentration of the 17:0-18:1 PE-d5 standard and reinject. If the peak shape improves, column overload was the likely cause.[2][3]

Q2: My 17:0-18:1 PE-d5 peak is fronting. What could be the cause?

Peak fronting, where the leading edge of the peak is sloped, is less common than tailing but can indicate specific problems with the chromatographic system or sample preparation.

• Cause 1: Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause the analyte to travel too quickly through the initial part of the column, leading to a distorted, fronting peak.

• Solution 1: Match Sample Solvent to Mobile Phase: Whenever possible, dissolve the 17:0-18:1 PE-d5 standard in the initial mobile phase of your gradient. If a stronger solvent is necessary for solubility, inject the smallest possible volume.

• Cause 2: Column Void or Collapse: A physical void or channel in the column packing can lead to a non-uniform flow path, resulting in peak fronting. This can be caused by pressure shocks or operating the column outside its recommended pH and temperature ranges.

• Solution 2: Column Replacement: If a column void is suspected, the most effective solution is to replace the column. To prevent recurrence, ensure that system pressure changes are gradual and that the column is operated within its specified limits.

Q3: I am observing a split or shouldered peak for 17:0-18:1 PE-d5. What should I investigate?

Split or shouldered peaks suggest that a portion of the analyte is experiencing a different retention path or that there is an issue at the point of injection.

• Cause 1: Partially Clogged Frit: A partially blocked inlet frit on the column can cause the sample to be distributed unevenly onto the column bed, leading to a split peak.

• Solution 1: Frit Replacement or Column Reversal: If the column design allows, you can try back-flushing the column to dislodge the blockage. Otherwise, replacing the inlet frit or the entire column is necessary. Using an in-line filter between the injector and the column can help prevent this issue.[4]

• Cause 2: Injection Issues: Problems with the autosampler, such as a poorly seated injection needle or a partially blocked injection port, can lead to improper sample introduction onto the column.

• Solution 2: Injector Maintenance: Inspect the injection needle and port for any signs of blockage or damage. Perform routine maintenance on the autosampler as recommended by the manufacturer.

• Cause 3: Sample Degradation: Although less likely to cause a distinct split, degradation of the lipid standard could potentially lead to the appearance of closely eluting peaks that manifest as a shoulder on the main peak.

• Solution 3: Use Fresh Standard: Prepare a fresh solution of 17:0-18:1 PE-d5 from a reliable stock and re-analyze. Ensure proper storage of lipid standards at low temperatures (e.g., -20°C or -80°C) to minimize degradation.[5][6]

Q4: Can the deuterated (d5) nature of the standard affect its peak shape?

While deuterium (B1214612) labeling is designed to have a minimal impact on the chemical properties of a molecule, there are some potential considerations.

• Hydrogen-Deuterium Exchange: In certain mobile phase conditions (e.g., extreme pH), there is a theoretical possibility of hydrogen-deuterium exchange. However, for the five deuterium atoms on the ethanolamine (B43304) headgroup of 17:0-18:1 PE-d5, this is generally not a significant issue under typical reversed-phase or HILIC conditions. The C-D bonds are stable.

• Chromatographic Co-elution: Deuterated standards are designed to co-elute with their non-deuterated counterparts. Any issue affecting the peak shape of the deuterated standard is highly likely to also affect the endogenous analyte. Therefore, troubleshooting should focus on general chromatographic principles rather than the isotopic labeling itself.

Quantitative Troubleshooting Summary

The following table summarizes key parameters to check when troubleshooting poor peak shape for 17:0-18:1 PE-d5.

Parameter	Symptom	Recommended Action
Mobile Phase pH	Peak Tailing	Add 0.1% formic acid.
Mobile Phase Ionic Strength	Peak Tailing	Add 5-10 mM ammonium formate.[1]
Sample Concentration	Peak Tailing or Fronting	Dilute the sample by a factor of 10 and reinject.
Injection Solvent	Peak Fronting or Splitting	Dissolve the sample in the initial mobile phase.
Column Hardware	All peaks show distortion	Check for blockages in the inlet frit; replace the column if a void is suspected.
Injector	Split or irreproducible peaks	Perform injector maintenance; check for leaks or blockages.
Standard Integrity	Unexpected shoulders or small peaks	Prepare a fresh standard solution.

Experimental Protocols

Protocol 1: Mobile Phase Preparation for Improved Peak Shape

• Mobile Phase A (Aqueous):

  • To 1 L of HPLC-grade water, add 1 mL of formic acid (final concentration 0.1%).

  • For buffered mobile phase, also add ammonium formate to a final concentration of 10 mM (0.6306 g/L).

  • Mix thoroughly and degas.

• Mobile Phase B (Organic):

  • To 1 L of HPLC-grade acetonitrile (B52724) or methanol (B129727), add 1 mL of formic acid (final concentration 0.1%).

  • If using a buffer in Mobile Phase A, also add 10 mM ammonium formate to Mobile Phase B to maintain consistent ionic strength throughout the gradient.

  • Mix thoroughly and degas.

Protocol 2: Sample Preparation

• Allow the 17:0-18:1 PE-d5 standard to equilibrate to room temperature before opening the vial.

• Prepare a stock solution in an appropriate organic solvent (e.g., methanol or chloroform/methanol mixture).

• For injection, dilute the stock solution to the desired working concentration using the initial mobile phase composition of your LC method.

Visual Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting poor peak shape of 17:0-18:1 PE-d5.

Caption: Troubleshooting workflow for peak tailing.

Caption: Troubleshooting for peak fronting and splitting.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. agilent.com [agilent.com]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tsapps.nist.gov [tsapps.nist.gov]

Technical Support Center: Ion Suppression of Phosphatidylethanolamine in ESI-MS

Welcome to the technical support center for troubleshooting the analysis of phosphatidylethanolamine (B1630911) (PE) by electrospray ionization-mass spectrometry (ESI-MS). This guide provides answers to frequently asked questions (FAQs) and detailed troubleshooting protocols to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for PE analysis?

Ion suppression is a phenomenon in ESI-MS where the ionization efficiency of a target analyte, such as a specific PE molecule, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This occurs because interfering components compete with the analyte for ionization in the ESI source, affecting the efficiency of droplet formation and desolvation.[2][3] The result is a decreased or unstable signal for the analyte of interest, which can lead to poor sensitivity, inaccurate quantification, and poor reproducibility in your assay. Phosphatidylethanolamines can be particularly susceptible to suppression, especially in positive ion mode, due to competition from more readily ionized lipids like phosphatidylcholines (PCs) or high concentrations of salts.[4]

Q2: What are the most common sources of ion suppression for PE?

The primary sources of ion suppression in PE analysis are endogenous components of biological matrices.[5] These include:

• Other Phospholipids (B1166683): More abundant or more easily ionized lipid classes, particularly phosphatidylcholines (PCs), are a major cause of PE suppression.[6][7] PCs and PEs often have similar chromatographic behavior, leading to co-elution.[4]

• Salts and Buffers: Non-volatile salts (e.g., sodium phosphate, potassium chloride) from buffers or the sample matrix can severely reduce ionization efficiency by forming adducts and contaminating the ion source.[5][8]

• High Concentrations of Lipids: When the total lipid concentration is too high, it can lead to competition for charge and space within the ESI droplets, reducing the ionization efficiency for all analytes, including PEs.[9]

Q3: Should I analyze PEs in positive or negative ion mode?

PEs are zwitterionic and can be detected in both positive and negative ion modes.[10] The optimal choice depends on your specific experimental goals and potential interferences.

• Positive Ion Mode: PEs typically form protonated molecules [M+H]+.[11] However, this mode is often subject to significant ion suppression from PCs, which also ionize very efficiently in positive mode.[4][12] Sodium adducts [M+Na]+ are also common.[10]

• Negative Ion Mode: PEs form deprotonated molecules [M-H]-.[10] This mode can sometimes offer better sensitivity and reduced interference from choline-containing lipids (like PCs and sphingomyelins), which ionize less efficiently in negative mode.[12] Analysis in negative mode can yield characteristic fragments, such as the phosphoethanolamine headgroup at m/z 140.[13]

A common strategy is to acquire data in both polarity modes to get a more comprehensive profile of the lipidome.[4]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during PE analysis by ESI-MS.

Issue 1: Low or No PE Signal Intensity

A weak or absent PE signal is one of the most common problems and is frequently caused by ion suppression or an issue with the LC-MS system itself.

Initial System Checks

Before assuming ion suppression, perform these basic system suitability checks:

• Inject a Standard: Analyze a fresh, neat (in pure solvent) standard of a known PE species to confirm the instrument is performing correctly.[14] If the standard shows a strong signal, the problem likely lies with your sample matrix.

• Inspect the Ion Source: Visually check the electrospray needle for a stable, fine spray. An inconsistent or dripping spray indicates a problem with the source, such as a clog or improper voltage.[14][15]

• Check for Leaks: Examine all fluid connections for any signs of leaks.[14]

Troubleshooting Workflow

If the system is functioning correctly, follow this workflow to diagnose the cause of low signal.

Caption: A logical workflow for troubleshooting low PE signal.

Issue 2: Poor Reproducibility and Inaccurate Quantification

Variable signal intensity between injections or different sample lots is a classic sign of matrix effects.[16]

Quantitative Impact of Matrix Effects

The degree of ion suppression can vary significantly depending on the interfering substance. The table below summarizes the potential impact of common matrix components on analyte signal.

Interfering Substance	Typical Effect on Signal	Severity of Suppression	Reference
Phosphatidylcholines (PCs)	Suppression	High	[4][6]
Lysophosphatidylcholines (LPCs)	Suppression	High	[6]
Salts (e.g., NaCl, KH₂PO₄)	Suppression	High	[5][8]
High Total Lipid Load	Suppression	Moderate to High	[9]

Note: The severity is a qualitative summary based on literature reports.

Mitigation Strategies

• Use an Internal Standard (IS): The most effective way to compensate for signal variability is to use a stable isotope-labeled internal standard (SIL-IS) for the specific PE species of interest.[5][14] If a specific SIL-IS is not available, use one from the same lipid class with a similar acyl chain length.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your unknown samples.[14] This helps to ensure that the calibration standards and the samples experience similar levels of ion suppression.

• Dilute the Sample: A simple but effective strategy is to dilute the final sample extract.[9] This reduces the concentration of all components, including interfering matrix components, which can often alleviate suppression.

Issue 3: Identification of Unexpected Adducts or Peaks

The appearance of unexpected ions can complicate data analysis. PEs can form several types of adducts in the ESI source.

• Common PE Adducts in ESI-MS:

  • Positive Mode: [M+H]+, [M+Na]+, [M+K]+, [M+NH4]+

  • Negative Mode: [M-H]-, [M+Cl]-, [M+CH3COO]- (from acetate)

The formation of adducts is highly dependent on the mobile phase composition and the presence of salts in the sample. If sodium or potassium adducts are dominant and the protonated molecule is weak, it may indicate salt contamination.

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Ion Suppression Zones

This method helps visualize the regions in your chromatogram where ion suppression is occurring.[5]

Objective: To identify the retention times at which co-eluting matrix components suppress the signal of a PE standard.

Materials:

• LC-MS system with a T-junction.

• Syringe pump.

• PE standard solution (e.g., 1 µg/mL in mobile phase).

• Blank, extracted biological matrix (e.g., plasma extract).

Procedure:

• Set up the LC method as you would for your samples.

• Connect the outlet of the LC column to a T-junction.

• Connect a syringe pump to the second port of the T-junction. This pump will continuously infuse the PE standard solution at a low flow rate (e.g., 5-10 µL/min).

• Connect the third port of the T-junction to the MS ion source.

• Begin infusing the PE standard and wait for a stable signal in the mass spectrometer (monitoring the m/z of your PE standard).

• Inject a sample of the blank, extracted matrix onto the LC column.

• Monitor the signal of the infused PE standard throughout the chromatographic run. Any significant drop in the signal intensity indicates a region of ion suppression.[5]

Caption: Experimental setup for a post-column infusion experiment.

Protocol 2: Solid-Phase Extraction (SPE) for Phospholipid Removal

Specialized SPE phases can selectively remove phospholipids, reducing matrix effects.[7] HybridSPE® is one such technique that uses zirconia ions to bind phospholipids.[2]

Objective: To remove phospholipids from a biological sample (e.g., plasma) prior to LC-MS analysis.

Materials:

• HybridSPE® or similar phospholipid removal SPE plate/cartridge.

• Plasma sample.

• Protein precipitation solvent (e.g., acetonitrile (B52724) with 1% formic acid).

• Centrifuge.

• Collection plate or tubes.

Procedure:

• Protein Precipitation: Add 300 µL of cold acetonitrile with 1% formic acid to 100 µL of plasma in a microcentrifuge tube. Vortex for 1 minute.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• SPE Cleanup: Place the HybridSPE® plate on a vacuum manifold fitted with a collection plate.

• Load Supernatant: Transfer the supernatant from step 2 directly onto the HybridSPE® plate.

• Apply Vacuum: Apply a gentle vacuum (~10 in. Hg) to pull the sample through the SPE packing material. The phospholipids are retained by the zirconia-coated particles, while other analytes pass through into the collection plate.

• Evaporation & Reconstitution: Evaporate the collected filtrate to dryness under a stream of nitrogen. Reconstitute the sample in a suitable mobile phase for LC-MS injection.

This protocol significantly reduces the amount of phospholipids entering the LC-MS system, thereby minimizing ion suppression.[7]

References

• 1. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 2. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Matrix effects caused by phospholipids in multi-residue analysis for beta-agonists with liquid chromatography-electrospray tandem mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. e-b-f.eu [e-b-f.eu]
• 9. Recent advances in analytical strategies for mass spectrometry-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sfrbm.org [sfrbm.org]
• 12. uab.edu [uab.edu]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. biotage.com [biotage.com]
• 16. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Signal Intensity of 17:0-18:1 PE-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal intensity of 17:0-18:1 PE-d5 in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-18:1 PE-d5 and what is its primary application?

A1: 17:0-18:1 PE-d5 is a deuterated phosphatidylethanolamine (B1630911) (PE) with a heptadecanoyl (17:0) and an oleoyl (B10858665) (18:1) fatty acid chain. The "-d5" indicates that five deuterium (B1214612) atoms are incorporated into the glycerol (B35011) backbone of the molecule.[1][2] Its primary application is as an internal standard in lipidomics and metabolomics studies for the quantification of PEs by mass spectrometry.[1] The known concentration of the deuterated standard allows for accurate measurement of endogenous PE species by correcting for variations in sample preparation and instrument response.

Q2: Which ionization technique is best suited for analyzing 17:0-18:1 PE-d5?

A2: Electrospray ionization (ESI) is the most common and effective ionization technique for analyzing phospholipids (B1166683) like 17:0-18:1 PE-d5.[3][4][5] ESI is a "soft" ionization method that minimizes fragmentation of the parent molecule, allowing for the detection of the intact molecular ion. It can be coupled with liquid chromatography (LC) to separate different lipid species before they enter the mass spectrometer, which helps to reduce ion suppression effects.[3]

Q3: Should I use positive or negative ion mode for detecting 17:0-18:1 PE-d5?

A3: 17:0-18:1 PE-d5, like other PEs, is a zwitterionic phospholipid and can be detected in both positive and negative ion modes.[4]

• Positive Ion Mode: Generally more efficient for PEs, typically forming protonated molecules ([M+H]⁺) or adducts with cations like sodium ([M+Na]⁺) or lithium ([M+Li]⁺).[4][6][7]

• Negative Ion Mode: Results in the formation of deprotonated molecules ([M-H]⁻).[4][5]

The optimal mode can depend on the specific instrument and the co-eluting species in your sample. It is often beneficial to test both modes during method development.

Q4: What are the common causes of low signal intensity for 17:0-18:1 PE-d5?

A4: Low signal intensity can stem from a variety of factors, including:

• Suboptimal Sample Preparation: Contamination with salts, detergents, or other non-volatile substances can suppress the ESI signal.[8][9][10] Inefficient extraction can lead to low recovery of the analyte.

• Poor Instrument Settings: Incorrect ESI source parameters such as sprayer voltage, gas flow rates, and temperatures can lead to inefficient ionization.[11][12]

• In-source Fragmentation: High voltages in the ion source can cause the 17:0-18:1 PE-d5 molecule to fragment before it reaches the detector, reducing the intensity of the precursor ion.[11][13]

• Matrix Effects: Other molecules in the sample matrix can co-elute with your analyte and compete for ionization, leading to signal suppression.[14][15]

• Deuterium-Hydrogen Back-Exchange: While less common for labels on the glycerol backbone, exchange of deuterium for hydrogen can occur under certain pH and temperature conditions, leading to a shift in the mass and a decrease in the expected signal.[16]

Troubleshooting Guides

Issue 1: Weak or No Signal for 17:0-18:1 PE-d5

This guide provides a step-by-step approach to diagnosing and resolving weak or absent signals for your deuterated internal standard.

Troubleshooting Workflow for Weak/No Signal

Caption: A workflow for troubleshooting weak or no signal of 17:0-18:1 PE-d5.

Potential Cause	Recommended Action
Improper Standard Handling	Verify the concentration and integrity of your 17:0-18:1 PE-d5 stock solution. Ensure it has been stored correctly at -20°C.[17] Prepare fresh dilutions from the stock.
Suboptimal Sample Preparation	Use a validated lipid extraction method, such as a Bligh-Dyer or Folch extraction, to ensure efficient recovery. Incorporate a sample cleanup step, like solid-phase extraction (SPE), to remove interfering substances like salts and detergents.[8][18][19]
Inefficient Ionization	Infuse a solution of 17:0-18:1 PE-d5 directly into the mass spectrometer to optimize ESI source parameters. Systematically adjust the sprayer voltage, nebulizing gas flow, drying gas flow, and temperature to maximize the signal.[12]
Incorrect Ion Mode	Analyze your standard in both positive and negative ion modes to determine which provides a better signal-to-noise ratio.[4]
Matrix Effects	Prepare samples with varying dilution factors to see if the signal improves with less matrix. Perform a standard addition experiment to assess the degree of ion suppression.[14]

Issue 2: High Signal Variability or Poor Reproducibility

This guide addresses issues with inconsistent signal intensity for 17:0-18:1 PE-d5 across multiple injections.

Logical Flow for Diagnosing High Signal Variability

Caption: A logical diagram for troubleshooting high signal variability.

Potential Cause	Recommended Action
Inconsistent Sample Preparation	Ensure your sample preparation protocol is highly standardized. Use precise pipetting techniques and ensure complete solvent evaporation and reconstitution.
System Contamination	Contaminants can build up in the LC system or ion source, leading to fluctuating signal intensity.[14] Clean the ion source and run system suitability tests to check for carryover.[14][16]
LC Instability	Monitor the LC pump pressure for fluctuations, which can indicate a leak or pump malfunction. Ensure consistent retention times for your internal standard.
Standard Instability in Diluent	The stability of 17:0-18:1 PE-d5 in your final sample diluent can affect signal reproducibility. Evaluate the stability by incubating the standard in the diluent over time and re-analyzing.[16]
Deuterium-Hydrogen Back-Exchange	If using mobile phases with extreme pH, consider the possibility of back-exchange.[16] Maintain neutral pH conditions where possible and keep samples cool to minimize this effect.[16]

Experimental Protocols

Protocol 1: Sample Preparation using a Modified Bligh-Dyer Extraction

This protocol is designed for the extraction of lipids, including 17:0-18:1 PE-d5, from biological samples.

• Homogenization: Homogenize your sample (e.g., tissue, cell pellet) in a mixture of chloroform (B151607):methanol (1:2, v/v).

• Internal Standard Spiking: Add a known amount of 17:0-18:1 PE-d5 in a suitable solvent (e.g., methanol) to the homogenate.

• Phase Separation: Add chloroform and water to the mixture to achieve a final ratio of chloroform:methanol:water of 2:2:1.8 (v/v). Vortex thoroughly and centrifuge to separate the phases.

• Lipid Extraction: Carefully collect the lower organic phase, which contains the lipids.

• Drying and Reconstitution: Dry the extracted lipids under a stream of nitrogen. Reconstitute the dried lipid extract in a solvent compatible with your LC-MS method (e.g., methanol:chloroform 2:1, v/v containing 5 mmol/l ammonium (B1175870) formate).[20]

Protocol 2: Optimization of ESI-MS Parameters

This protocol outlines a systematic approach to optimizing key ESI-MS parameters for 17:0-18:1 PE-d5.

• Prepare a Standard Solution: Prepare a solution of 17:0-18:1 PE-d5 at a concentration of approximately 1 µg/mL in a solvent mixture that mimics your final LC mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid or 10 mM ammonium acetate).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Parameter Optimization:

  • Sprayer Voltage: While monitoring the signal intensity of the [M+H]⁺ or [M+Na]⁺ ion, gradually increase the sprayer voltage until the signal is maximized and stable. Avoid excessively high voltages that can cause corona discharge.[12]

  • Gas Flows: Optimize the nebulizer and drying gas flow rates to achieve stable and efficient droplet formation and desolvation.

  • Source Temperature: Adjust the source temperature to facilitate efficient desolvation without causing thermal degradation of the analyte.

  • Source Fragmentation: To minimize in-source fragmentation, systematically reduce the voltages of the tube lens and skimmer until the intensity of the precursor ion is maximized relative to any fragment ions.[11][13]

Quantitative Data Summary

The following tables summarize the impact of key parameters on the signal intensity of phosphatidylethanolamines.

Table 1: Effect of ESI Source Parameters on Signal Intensity

Parameter	Typical Range	Effect on Signal Intensity	Reference
Sprayer Voltage	3.0 - 5.5 kV (positive)	Optimal voltage maximizes signal; too high can cause instability.	[12][20]
Nebulizing Gas Flow	1 - 2 L/min	Affects droplet size and ionization efficiency.	[12]
Drying Gas Flow	5 - 12 L/min	Aids in desolvation; optimal flow depends on solvent composition and flow rate.	[12]
Source Temperature	100 - 350 °C	Higher temperatures improve desolvation but can lead to degradation.	[12][20]
Tube Lens/Skimmer Voltage	50 - 150 V	Lower voltages generally reduce in-source fragmentation and can improve precursor ion intensity.	[11]

Table 2: Common Adducts of Phosphatidylethanolamine in ESI-MS

Ion Mode	Adduct	m/z	Notes	Reference
Positive	[M+H]⁺	737.05 + 1.01 = 738.06	Often the most abundant ion in the presence of an acid.	[4]
Positive	[M+Na]⁺	737.05 + 22.99 = 750.04	Common adduct, especially with glass vials or sodium contamination. Can be used for structural analysis.[7]	[7]
Positive	[M+Li]⁺	737.05 + 6.94 = 743.99	Can be intentionally formed by adding lithium salts to enhance ionization and aid in structural characterization.[6]	[6]
Negative	[M-H]⁻	737.05 - 1.01 = 736.04	Typically observed in the presence of a base or in negative ion mode.	[4][5]

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 4. Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Characterization of phosphatidylethanolamine as a lithiated adduct by triple quadrupole tandem mass spectrometry with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of the fatty acyl profiles of phosphatidylethanolamines by tandem mass spectrometry of sodium adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. researchgate.net [researchgate.net]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. zefsci.com [zefsci.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. benchchem.com [benchchem.com]
• 17. 17:0-18:1 PE-d5, Avanti, 2342575-56-6, 856719L, Sigma-Aldrich [sigmaaldrich.com]
• 18. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. New covalent modifications of phosphatidylethanolamine by alkanals: mass spectrometry based structural characterization and biological effects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isotopic Interference in Lipidomics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to isotopic interference in lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in lipidomics and why is it a problem?

Isotopic interference in mass spectrometry-based lipidomics refers to the overlap of isotopic signals from different lipid species, which can lead to inaccurate identification and quantification. This occurs due to the natural abundance of stable isotopes, primarily Carbon-13 (¹³C). The main challenges arise from two types of interference:

• Type I Isotopic Effect: This is the natural distribution of isotopes for a single lipid molecule. As the number of carbon atoms in a lipid increases, the intensity of the monoisotopic peak (M+0) decreases, while the intensities of the subsequent isotopic peaks (M+1, M+2, etc.) increase.[1][2] This can affect the relative quantification between different lipid species if not corrected for.

• Type II Isotopic Overlap: This occurs when an isotopic peak of one lipid species overlaps with the monoisotopic peak of another lipid species with a very similar mass.[1][2] A common example is the overlap of the M+2 isotopologue of a more unsaturated lipid with the M+0 peak of a lipid with one less double bond.[2] This can lead to overestimation of the less unsaturated lipid species.

Additionally, interference can arise from the formation of different adducts, such as sodiated ions ([M+Na]⁺), which can overlap with protonated ions ([M+H]⁺) of other lipid species, causing misidentification and inaccurate quantification.[3][4][5]

Q2: What are the main types of isotopic interference I should be aware of?

There are two primary types of isotopic interference that researchers encounter in lipidomics:

• Type I Isotopic Effect: This relates to the isotopic pattern of a single lipid species resulting from naturally occurring isotopes like ¹³C.[1] The proportion of the monoisotopic peak decreases as the number of carbon atoms increases.[1][2] Correction for this effect is typically done by applying factors based on the natural isotopic abundance of the elements.[1]

• Type II Isotopic Overlap: This involves the overlap of isotopologues from different lipid species.[1] A classic example is the interference of the M+2 peak of a lipid with one double bond with the monoisotopic peak of a lipid of the same class with one fewer double bond.[2] This type of interference is particularly problematic in series of lipid species that differ only by the number of double bonds.[6]

A third significant source of interference comes from adduct formation , particularly sodiated ions ([M+Na]⁺). These can interfere with protonated ions ([M+H]⁺) of different lipid species, leading to isobaric overlaps that are difficult to resolve.[3][4][5]

Q3: How does high-resolution mass spectrometry help in dealing with isotopic interference?

High-resolution mass spectrometry (HRMS), such as that performed on Orbitrap or Fourier-transform ion cyclotron resonance (FT-ICR) instruments, can physically resolve some isobaric overlaps.[2] For instance, the mass difference between the second isotopic peak of a lipid with an additional double bond and the monoisotopic peak of the lipid with one less double bond is approximately 8.94 mDa.[2] Sufficiently high resolving power can distinguish these two peaks, eliminating the need for computational correction for this specific type of Type II overlap.[2]

However, even with HRMS, challenges remain:

• Partial Overlap: In cases of partially resolved peaks, peak interference can still occur, leading to distortions in mass and intensity, which can affect accurate quantification.[7][8]

• Complex Spectra: In complex biological samples with numerous lipid species, complete resolution of all isobaric interferences may not be achievable.

• Adduct Interference: Overlaps from different adducts, such as sodiated and protonated ions, can have very small mass differences (e.g., Δm/z = 0.0025), making them challenging to resolve even with HRMS.[3][4][5]

Therefore, while HRMS is a powerful tool, it often needs to be complemented with computational correction strategies for accurate lipid quantification.

Q4: What are some common software tools available for isotopic interference correction?

Several software tools have been developed to computationally correct for isotopic interference in lipidomics data. Some notable examples include:

• LipidQMap: This software resolves Na/H adduct isobaric overlaps by using the sodiated-to-protonated adduct ratios of standards. It also corrects for Type II isobaric overlaps using predicted isotopic patterns.[7]

• LIPIC: This R package is designed to perform both Type I and Type II corrections in high-resolution mass spectra of lipid classes. It can also be applied to lower resolution data.[9]

• Isotope Correction Toolbox (ICT): A command-line tool written in Perl that can correct for isotopic interference in tandem mass spectrometry data by accounting for ion fragmentation.[10]

• SimLipid: A comprehensive lipidomics software that includes features for data pre-processing and peak list alignment for identifying isotopes.[11]

• Lipostar2: This software supports the analysis of stable isotope labeling experiments and includes features for identification and quantification, which implicitly require handling of isotopic distributions.[12]

The choice of software often depends on the specific type of experiment (e.g., direct infusion vs. LC-MS), the mass spectrometer used, and the nature of the isotopic interference being addressed.

Troubleshooting Guides

Problem 1: Overestimation of specific lipid species, particularly those with fewer double bonds.

Possible Cause: This is a classic sign of uncorrected Type II isotopic overlap, where the M+2 isotopologue of a more unsaturated lipid is artificially inflating the signal of the monoisotopic peak of a lipid with one less double bond.[2]

Solution:

• Assess Mass Resolution: Determine if your mass spectrometer has sufficient resolution to physically separate the interfering peaks (mass difference of ~8.94 mDa).[2] If the peaks are well-resolved, computational correction for this specific overlap may not be necessary.[7][8]

• Implement a Correction Algorithm: If the peaks are not fully resolved, use a computational correction method. This typically involves a sequential algorithm that starts from the low mass species and subtracts the contribution of the interfering isotopologues based on their theoretical isotopic abundance.[1]

• Utilize Software Tools: Employ software packages like LIPIC or LipidQMap that are specifically designed to handle Type II overlap correction.[7][9]

• Consider M+1 Quantification: In cases of partial peak overlap where correction algorithms may overcorrect, quantifying using the first isotopic peak (M+1) can sometimes provide more accurate results.[7][8]

Experimental Protocol: Spike-in Experiment to Validate Correction

To validate your correction method, you can perform a spike-in experiment with synthetic lipid standards.

• Prepare Lipid Standards: Create a mixture of two lipid standards from the same class but differing by one double bond (e.g., PC 34:1 and PC 34:2). Prepare serial dilutions of one standard while keeping the other at a constant concentration.

• Sample Analysis: Analyze the mixtures using your standard lipidomics workflow (e.g., flow-injection-analysis-FTMS).[7][8]

• Data Analysis: Quantify the lipid species both with and without your chosen isotopic correction method.

• Evaluation: Compare the measured concentrations against the known concentrations. An effective correction method will result in measured values that are closer to the true values, especially for the lipid species prone to overestimation.

Quantitative Data Example: Impact of Sodium Correction on PC Quantification

The following table illustrates the percentage error in the quantification of two phosphatidylcholine (PC) species with and without sodium correction, using negative ion mode quantification as a reference.

Lipid Species	Spike Amount	Error without Correction (%)	Error with Sodium Correction (%)
PC 34:1	1x	50	5
PC 34:1	2x	45	4
PC 36:4	1x	30	3
PC 36:4	2x	28	2

Data adapted from a study on sodium adduct interference, demonstrating a significant reduction in quantification error after correction.[7]

Problem 2: Misidentification of lipids and inconsistent quantification across different samples.

Possible Cause: This issue can be caused by interference from adduct ions, most commonly sodiated adducts ([M+Na]⁺) overlapping with protonated adducts ([M+H]⁺) of other lipids.[3][4][5] The abundance of sodiated ions can vary significantly between samples depending on the matrix composition, leading to inconsistent quantification.[4]

Solution:

• Identify Potential Overlaps: Be aware of common sodiated adduct interferences. For example, a sodiated ion of a lipid can interfere with the protonated ion of a lipid from the same class with two additional CH₂ groups and three double bonds (Δm/z = 0.0025).[3][4][5]

• Use Internal Standards for Correction: Implement a correction algorithm that uses the ratio of sodiated to protonated adducts of internal standards.[3][4][7] This ratio (RA_Na) can be calculated for each lipid class and applied to correct the intensities of the affected species.[7]

• Apply Correction Before Isotopic Correction: It is crucial to perform the sodium adduct correction before correcting for Type I and Type II isotopic effects.[4]

• Software-Assisted Correction: Utilize software like LipidQMap which has built-in functionalities to correct for these types of adduct interferences.[7]

Experimental Protocol: Correction Using Internal Standard Adduct Ratios

• Spike with Internal Standards: Spike all samples with a suite of internal standards representing the different lipid classes to be analyzed.

• Data Acquisition: Acquire data in positive ion mode, ensuring that both protonated and sodiated adducts of the internal standards are detected.

• Calculate Adduct Ratios (RA_Na): For each lipid class, calculate the ratio of the intensity of the sodiated adduct to the protonated adduct of the corresponding internal standard.

• Apply Correction: Use a sequential algorithm, starting from the lowest m/z, to subtract the contribution of the interfering sodiated adducts from the measured intensities of the protonated species. The correction is based on the calculated RA_Na for that lipid class.

• Validation: The effectiveness of the correction can be validated by analyzing samples with known lipid concentrations or by comparing the corrected data with data from a different ionization mode (e.g., negative ion mode) that is less prone to this specific interference.[7]

Visualizations

Caption: A flowchart illustrating the recommended workflow for correcting isotopic interference in lipidomics data analysis.

Caption: Diagram illustrating the concept of Type II isotopic overlap, where the M+2 peak of one lipid interferes with the M+0 peak of another.

References

• 1. lipidomicstandards.org [lipidomicstandards.org]
• 2. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Correction of Isobaric Overlap Resulting from Sodiated Ions in Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. LIPIC: Lipid Isotopic Pattern Interference Correction • LIPIC [ancaste.github.io]
• 10. academic.oup.com [academic.oup.com]
• 11. youtube.com [youtube.com]
• 12. waters.com [waters.com]

Technical Support Center: 17:0-18:1 PE-d5

Welcome to the technical support center for 17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and troubleshooting of potential degradation issues with this deuterated phospholipid.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-18:1 PE-d5 and what are its common applications?

A1: 17:0-18:1 PE-d5 is a deuterated synthetic phosphatidylethanolamine (B1630911) (PE) containing a saturated fatty acid (heptadecanoic acid, 17:0) at the sn-1 position, an unsaturated fatty acid (oleic acid, 18:1) at the sn-2 position, and a deuterium-labeled head group. The deuterium (B1214612) labeling makes it a valuable internal standard in mass spectrometry-based lipidomics and metabolomics studies for the accurate quantification of PE species in complex biological samples.[1][2]

Q2: What are the primary degradation pathways for 17:0-18:1 PE-d5?

A2: The two main degradation pathways for 17:0-18:1 PE-d5 are hydrolysis and oxidation.

• Hydrolysis: This involves the cleavage of the ester bonds, leading to the formation of lysophosphatidylethanolamine (LPE) and free fatty acids. This can be catalyzed by enzymes like phospholipases (e.g., PLA1, PLA2, PLC) or occur non-enzymatically under certain pH and temperature conditions.[3][4][5]

• Oxidation: The oleoyl (B10858665) (18:1) chain, which contains a double bond, is susceptible to oxidation.[6][7] This process can be initiated by exposure to air (oxygen), light, or certain metal ions, leading to the formation of various oxidation products, including hydroperoxides and aldehydes.[6][8]

Q3: How does deuterium labeling affect the stability of the molecule?

A3: Deuterium labeling of the head group is not expected to significantly alter the susceptibility of the fatty acid chains to hydrolysis or oxidation. However, thermodynamic studies on deuterated phospholipids (B1166683) have suggested that deuterium substitution can increase the structural stability of lipid vesicles.[9] The primary stability concerns remain with the unsaturated fatty acid chain and the ester linkages.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of 17:0-18:1 PE-d5.

Issue	Potential Cause	Recommended Action
Poor signal intensity or absence of peak in mass spectrometry.	Degradation of the standard due to improper storage or handling.	- Verify that the standard was stored at the recommended -20°C.[1][10] - For unsaturated lipids, ensure they were stored as a solution in an organic solvent, not as a powder.[10][11] - Minimize freeze-thaw cycles by aliquoting the standard.
Incomplete solubilization.	- Gently warm the solution or sonicate to ensure complete dissolution. Be cautious with warming as it can accelerate degradation of unsaturated lipids.
Appearance of unexpected peaks in mass spectrometry data (e.g., lyso-PE).	Hydrolysis of the PE-d5.	- Review storage conditions. Prolonged storage in aqueous suspensions can lead to hydrolysis.[11] - Ensure the pH of your experimental system is not highly acidic or basic, as this can catalyze hydrolysis.[3][12][13][14][15] - If using enzymatic assays, consider potential contamination with phospholipases.[5]
Broad or tailing peaks in chromatography.	Oxidation of the unsaturated fatty acid chain.	- Store the standard under an inert atmosphere (argon or nitrogen) to prevent oxidation.[10] - Avoid exposure to light and sources of metal ions. - Prepare fresh dilutions for each experiment.
Inconsistent quantification results.	Inaccurate concentration of the standard due to solvent evaporation or degradation.	- Use vials with Teflon-lined caps (B75204) to minimize solvent evaporation.[10][11] - Regularly check the concentration of your stock solution, if feasible. - Always prepare fresh working solutions from a properly stored stock.

Experimental Protocols

Protocol 1: Storage and Handling of 17:0-18:1 PE-d5

To ensure the long-term stability of 17:0-18:1 PE-d5, follow these storage and handling guidelines:

Storage:

• Form: 17:0-18:1 PE-d5 is typically supplied in an organic solvent. Due to the unsaturated oleoyl chain, it is not stable as a dry powder and is highly hygroscopic.[10][11]

• Temperature: Store the solution at -20°C.[1][16]

• Container: Store in a glass vial with a Teflon-lined cap.[10][11] Do not use plastic containers for organic solutions as plasticizers can leach into the solvent.[10]

• Atmosphere: For long-term storage, overlay the solution with an inert gas like argon or nitrogen to prevent oxidation.[10]

Handling:

• Thawing: Before use, allow the vial to warm to room temperature before opening to prevent condensation of moisture onto the cold surface, which can lead to hydrolysis.[10]

• Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

• Solvent: If further dilution is necessary, use a high-purity, anhydrous organic solvent.

• Transfer: Use glass or stainless steel syringes or pipettes for transferring the lipid solution. Avoid plastic pipette tips with organic solvents.[11]

Protocol 2: Detection of Degradation Products by HPLC-MS/MS

This protocol outlines a general method for detecting the primary degradation products of 17:0-18:1 PE-d5 (lyso-PE and oxidized PE).

Materials:

• 17:0-18:1 PE-d5 sample

• HPLC-grade solvents (e.g., acetonitrile, methanol (B129727), water, formic acid, ammonium (B1175870) formate)

• HPLC system coupled to a tandem mass spectrometer (MS/MS)

• C18 or HILIC analytical column

Methodology:

• Sample Preparation: Dilute the 17:0-18:1 PE-d5 sample in an appropriate solvent (e.g., methanol or isopropanol) to a suitable concentration for MS analysis.

• Chromatographic Separation:

  • Inject the sample onto the HPLC column.

  • Use a gradient elution program to separate the parent lipid from its potential degradation products. A typical reverse-phase gradient might start with a higher aqueous composition and ramp up to a high organic composition. A HILIC separation would use a different gradient, separating based on polarity.

• Mass Spectrometric Detection:

  • Set the mass spectrometer to operate in both positive and negative ion modes, if possible, to obtain comprehensive fragmentation data.

  • Monitor for the precursor ion of intact 17:0-18:1 PE-d5.

  • Monitor for the characteristic precursor ions of potential degradation products:

    • Lyso-PE-d5: Look for masses corresponding to the loss of either the 17:0 or 18:1 fatty acid.

    • Oxidized PE-d5: Look for the addition of oxygen atoms (+16 Da) or other oxidative modifications to the parent mass.

  • Perform MS/MS fragmentation on the precursor ions of interest to confirm their identity. For PE, a characteristic neutral loss of the headgroup is often observed in positive ion mode.[2]

Visualizations

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrolytic degradation of phosphatidylethanolamine and phosphatidylcholine by isolated rat-liver lysosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of the hydrolysis of phosphatidylethanolamine and phosphatidyl(N-acyl)ethanolamine in Dictyostelium discoideum amoebae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrolysis of phosphatidylethanolamine induced by nominally synthetic lysophosphoglycerides: methodological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxidation of unsaturated phospholipids in membrane bilayer mixtures is accompanied by membrane fluidity changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Unsaturation in the Fatty Acids of Phospholipids Drastically Alters the Structure and Toxicity of Insulin Aggregates Grown in Their Presence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Thermodynamic elucidation of structural stability of deuterated biological molecules: deuterated phospholipid vesicles in H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. avantiresearch.com [avantiresearch.com]
• 12. researchgate.net [researchgate.net]
• 13. allanchem.com [allanchem.com]
• 14. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. avantiresearch.com [avantiresearch.com]

Technical Support Center: Lipid Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues researchers, scientists, and drug development professionals encounter with contaminants in lipid standards during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in lipid analysis?

A1: Contamination in lipid analysis can originate from several sources, significantly impacting the accuracy and reproducibility of experimental results. The most prevalent sources include:

• Solvents: HPLC-grade solvents, particularly methanol (B129727) and isopropanol (B130326), can contain low-level contaminants like alkylated amines. These can form adducts with neutral lipids, complicating mass spectrometry data.[1][2]

• Labware: Plastic labware, such as polypropylene (B1209903) microcentrifuge tubes, is a significant source of contamination. Leachables can include plasticizers, surfactants, and other chemical additives that interfere with lipid analysis.[3][4][5][6][7] Even glassware can introduce a smaller number of contaminants.[4][6]

• Sample Handling: Improper handling can introduce contaminants from various sources, including fingerprints, dust, and residues from cleaning agents.

• Reagents: Impurities within the reagents used for extraction and derivatization can also introduce contaminants.

Q2: How can contaminants affect my lipid analysis results?

A2: Contaminants can have several detrimental effects on lipid analysis, leading to inaccurate quantification and identification:

• Ion Suppression: Co-eluting contaminants can suppress the ionization of target lipid species in mass spectrometry, leading to underestimation of their abundance, particularly for low-abundance lipids.[4][5]

• Adduct Formation: Contaminants like alkylated amines can form adducts with neutral lipids, creating unexpected peaks in the mass spectrum and making lipid identification challenging.[1][2] In-depth analyses of commercial triacylglycerol, diacylglycerol, and cholesterol ester standards revealed not only the expected ammoniated and sodiated ions but also five additional unidentified higher mass peaks with relatively high intensities.[2]

• Erroneous Identification: Some contaminants have mass-to-charge ratios (m/z) that are very close to or identical to endogenous lipids, leading to misidentification and inaccurate biological interpretation.[4][6] For instance, certain surfactants leached from plastics are structurally identical to fatty acids.[4]

• Increased Background Noise: High background noise from contaminants can obscure the signals of low-abundance lipids, reducing the sensitivity of the analysis.[8]

Q3: What are some common chemical classes of contaminants found in lipid standards?

A3: Several chemical classes of contaminants are frequently observed in lipid analysis:

• Alkylated Amines: These are often found in methanol and isopropanol and readily form adducts with neutral lipids.[1][2]

• Phthalates and other Plasticizers: These are common leachables from plastic labware.

• Surfactants and Polymers: Polypropylene tubes can leach a variety of surfactants, including some that are structurally identical to endogenous fatty acids and primary amides.[4][6]

• Fatty Acids: Common fatty acids like oleic acid can be present as background contaminants from various sources.[3]

Troubleshooting Guide

Problem: I am observing unexpected peaks in my mass spectrometry data that do not correspond to my lipid standards.

Possible Cause: Adduct formation with solvent contaminants or the presence of leached substances from labware.

Troubleshooting Steps:

• Analyze Solvent Blanks: Run a blank injection of your mobile phase solvents to identify any background contaminants. Alkylated amine contamination in methanol and isopropanol is a known issue.[1][2]

• Test Different Solvent Vendors: Analysis of LC-MS-grade methanol and isopropanol from different vendors has shown significant variation in alkylated amine contamination.[1][2] Testing solvents from different suppliers can help identify a cleaner source.

• Perform a Labware Leach Test: Incubate your extraction solvents in the labware you are using (e.g., microcentrifuge tubes) for a duration similar to your sample preparation time. Analyze the solvent to check for leached contaminants. Studies have shown that polypropylene tubes can introduce hundreds of contaminant features.[4][6]

• Switch to Glassware: If significant contamination is suspected from plasticware, switch to borosilicate glassware with PTFE-lined caps, which have been shown to introduce significantly fewer contaminants.[6]

Problem: The signal intensity of my lipid standards is lower than expected, especially for low-concentration standards.

Possible Cause: Ion suppression due to co-eluting contaminants from labware or solvents.

Troubleshooting Steps:

• Review Chromatograms for Co-eluting Peaks: Examine the chromatograms of your standards and blanks to see if there are any large, co-eluting peaks that might be causing ion suppression.

• Dilution Experiment: Analyze a serial dilution of your lipid standard. If ion suppression is occurring, the signal response may not be linear at higher concentrations.

• Change Labware: As a diagnostic step, extract a sample in both polypropylene tubes and glass vials and compare the lipid signal intensities. A significant increase in signal in the glass vial suggests that contaminants from the plastic tube were causing ion suppression.[4][5]

• Optimize Chromatography: Adjust your chromatographic method to better separate your lipids of interest from potential contaminants.

Quantitative Data on Labware Contamination

The choice of labware can significantly impact the level of contamination in lipidomics experiments. The following table summarizes findings from a study comparing contaminants from glassware and different brands of polypropylene microcentrifuge tubes (MCTs).

Labware Type	Number of Contaminant Features	Number of Severely Affected Serum Lipids
Glassware	24	Not specified
Eppendorf Polypropylene MCTs	485	40
Alternative Polypropylene MCTs	2,949	75

Data sourced from a systematic analysis of labware contamination in serum lipidomics.[4][5]

Experimental Protocols

Protocol 1: Screening Solvents for Contaminants

Objective: To identify the presence of contaminants in LC-MS grade solvents that can form adducts with neutral lipids.

Methodology:

• Prepare a standard solution of a neutral lipid (e.g., a triacylglycerol) in a solvent known to be clean, such as acetonitrile.

• Acquire a mass spectrum of the standard in the clean solvent. You should observe the expected ammoniated or sodiated adducts.

• Separately, analyze blank injections of the solvents to be tested (e.g., methanol and isopropanol from different vendors).

• Prepare mobile phases using the test solvents and re-analyze the neutral lipid standard.

• Compare the mass spectra. The presence of new, high-intensity peaks at higher m/z values in the spectra obtained with the test solvents indicates the presence of adduct-forming contaminants. Tandem MS (MS/MS) of these unknown peaks will likely not yield lipid structural information but will instead show an intense ion of the adducted species.[1][2]

Protocol 2: Assessing Labware-Induced Contamination and Ion Suppression

Objective: To determine the extent of contamination leached from labware and its effect on lipid signal intensity.

Methodology:

• Blank Extraction: Perform a mock extraction using only the extraction solvent in the labware being tested (e.g., a polypropylene microcentrifuge tube). This will serve as the labware blank.

• Parallel Extractions: Prepare a biological sample (e.g., serum or a complex lipid mixture) by performing the extraction in parallel using the test labware (e.g., polypropylene tube) and a control labware known to have low leaching properties (e.g., borosilicate glass vial).

• LC-MS Analysis: Analyze the labware blank and the two sample extracts by LC-MS.

• Data Analysis:

  • Identify features present in the labware blank. These represent the leached contaminants.

  • Compare the number and intensity of contaminant features between different types of labware.

  • Compare the signal intensities of endogenous lipids in the samples extracted with the different labware types. A significant decrease in signal for lipids in the test labware compared to the glass vial indicates ion suppression.[4][5]

Visualizations

Caption: Workflow for screening solvents and labware for contaminants.

Caption: Troubleshooting logic for identifying the source of unexpected peaks.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Investigation of the Effects of Labware Contamination on Mass Spectrometry-Based Human Serum Lipidome Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Collection - Studies of Labware Contamination during Lipid Extraction in Mass Spectrometry-Based Lipidome Analysis - Analytical Chemistry - Figshare [figshare.com]
• 8. Cleaning Lipid Contamination with Organic Solvents (HPLC) - Chromatography Forum [chromforum.org]

impact of solvent choice on 17:0-18:1 PE-d5 stability

Audience: Researchers, scientists, and drug development professionals utilizing 17:0-18:1 PE-d5 as an internal standard or for lipidomic analysis.

This guide provides detailed information on the factors affecting the stability of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), focusing on solvent choice and storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for long-term storage of 17:0-18:1 PE-d5?

For long-term storage, 17:0-18:1 PE-d5 should be stored at -20°C as supplied by the manufacturer, often in a stable solvent like chloroform (B151607) or a chloroform:methanol (B129727) mixture.[1] For preparing stock solutions, high-purity chlorinated solvents or mixtures like chloroform:methanol (e.g., 2:1, v/v) are recommended. It is crucial to minimize exposure to air and light. For routine experimental use, freshly prepared solutions in the mobile phase or a compatible solvent like methanol or isopropanol (B130326) are advised, but should be used promptly.[2]

Q2: My 17:0-18:1 PE-d5 signal is decreasing over time in my prepared samples. What could be the cause?

Signal degradation can be attributed to several factors:

• Oxidation: The oleoyl (B10858665) (18:1) chain is susceptible to oxidation at its double bond. This is accelerated by exposure to oxygen, light, and trace metal ions. Using degassed solvents or adding antioxidants like BHT can mitigate this.[3]

• Hydrolysis: Both ester linkages (at sn-1 and sn-2) and the phosphodiester bond can hydrolyze. This is catalyzed by acidic or basic conditions and the presence of water. Ensure solvents are anhydrous and avoid pH extremes. Phosphatidylethanolamine (PE) is known to be particularly labile under alkaline conditions.[2]

• Adsorption: Phospholipids can adsorb to glass and plastic surfaces. Using silanized glass vials or low-adsorption plasticware can minimize loss of material.

• Repeated Freeze-Thaw Cycles: These cycles can lead to lipid aggregation and degradation. Aliquoting stock solutions into single-use volumes is highly recommended.[3]

Q3: I am observing unexpected peaks/adducts in my mass spectrometry data. Could this be solvent-related?

Yes, solvents can introduce artifacts:

• Solvent Adducts: Common adducts in mass spectrometry include sodium ([M+Na]⁺) and potassium ([M+K]⁺). These can originate from glassware, reagents, or solvents. Using high-purity solvents and LC-MS grade additives can reduce their prevalence.

• Solvent Contaminants: Impurities in solvents can co-elute with your analyte or suppress its ionization. Always use high-purity, LC-MS grade solvents.

• Degradation Products: The appearance of lyso-PE-d5 (loss of one fatty acid chain) or oxidized species indicates sample degradation. Review your sample handling and storage procedures.[4]

Q4: How does temperature affect the stability of 17:0-18:1 PE-d5?

Higher temperatures accelerate chemical degradation. Phosphatidylethanolamine solutions can decompose at a rate of 0.3-0.5% per day at room temperature.[2] Therefore, it is critical to keep samples and stock solutions cold. Manufacturer recommendations typically specify storage at -20°C.[1] For sample preparation, working on ice or in a cold room is advised to minimize enzymatic and chemical degradation.[3]

Troubleshooting Guide

Issue: Low Signal Intensity or Complete Signal Loss

Potential Cause	Troubleshooting Steps
Degradation during Storage	Aliquot stock solutions to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C in a tightly sealed, amber glass vial. Purge with argon or nitrogen before sealing to displace oxygen.
Degradation during Sample Prep	Perform extractions and preparations at low temperatures (on ice).[3] Minimize the time between sample preparation and analysis. Use high-purity, anhydrous solvents.
Adsorption to Surfaces	Use low-binding microcentrifuge tubes or silanized glass vials. Include a small percentage of a polar solvent like methanol in your final sample solvent to improve solubility.
Incorrect Solvent for Reconstitution	After evaporation, ensure the lipid is reconstituted in a solvent that ensures complete solubilization. A mixture like methanol:chloroform (1:1) or isopropanol is often effective.[5][6] Vortex and sonicate briefly if necessary.

Issue: High Variability Between Replicates

Potential Cause	Troubleshooting Steps
Incomplete Solubilization	Ensure the lipid is fully dissolved in the solvent before aliquoting or injecting. Gentle warming or sonication may help, but avoid excessive heat.
Solvent Evaporation	If using volatile solvents in an autosampler, ensure vials are properly capped and septa are not pierced multiple times. Use vial inserts to minimize headspace. Consider cooling the autosampler.
Precipitation in Autosampler	The lipid may be precipitating out of solution if the storage solvent is not compatible with the initial mobile phase conditions. Reconstitute the sample in a solvent similar in composition to the starting mobile phase.

Quantitative Data Summary

Table 1: Relative Stability of Unsaturated PE in Common Solvents

Solvent System	Relative Polarity	Key Considerations	Expected Stability (at 4°C, in dark)
Chloroform:Methanol (2:1)	Non-polar	Excellent for initial extraction and long-term storage (-20°C). Methanol helps solubilize the polar headgroup.	Very Good
Methanol	Polar, Protic	Good for short-term storage and as a component of LC mobile phase. Can be acidic; check pH.	Good
Isopropanol (IPA)	Polar, Protic	Common reconstitution solvent for LC-MS. Less volatile than methanol.	Good
Acetonitrile	Polar, Aprotic	Common LC mobile phase. Less effective at solubilizing lipids alone compared to alcohols.	Moderate
Acetonitrile:Water	Polar	Used in reversed-phase LC. Water presence increases risk of hydrolysis over time.	Fair (short-term)
Methyl tert-butyl ether (MTBE)	Non-polar	Used in lipid extractions. Can contain peroxides which accelerate oxidation.	Good (if peroxide-free)

Disclaimer: This table is illustrative. Stability is highly dependent on solvent purity, storage temperature, light exposure, and oxygen exposure. Empirical testing is recommended.

Experimental Protocols

Protocol: Assessing the Stability of 17:0-18:1 PE-d5 in a Chosen Solvent

This protocol outlines a method to empirically determine the stability of 17:0-18:1 PE-d5 in a specific solvent over time using LC-MS.

Materials:

• 17:0-18:1 PE-d5 standard

• High-purity test solvents (e.g., Methanol, Isopropanol, Acetonitrile)

• LC-MS system with a suitable column (e.g., C18)

• Low-binding autosampler vials with caps

• Argon or nitrogen gas source

Methodology:

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of 17:0-18:1 PE-d5 in a stable solvent (e.g., chloroform:methanol 2:1).

• Working Solution Preparation:

  • Evaporate a known volume of the stock solution under a gentle stream of nitrogen.

  • Reconstitute the lipid film in the test solvent to a final concentration of 10 µg/mL.

  • Vortex for 30 seconds and sonicate for 2 minutes to ensure complete dissolution.

• Time-Course Study Setup:

  • Aliquot the working solution into multiple autosampler vials, one for each time point (e.g., T=0, 2h, 4h, 8h, 24h, 48h).

  • Blanket the headspace of each vial with argon or nitrogen before capping tightly.

  • Store the vials under the desired test condition (e.g., in the autosampler at 10°C, on the benchtop at 22°C, or in a refrigerator at 4°C).

• LC-MS Analysis:

  • At each designated time point, inject a vial onto the LC-MS system.

  • Use an appropriate LC gradient and MS method to monitor the parent ion of 17:0-18:1 PE-d5.

  • Also, monitor for the appearance of potential degradation products, such as the corresponding lyso-PE-d5.

• Data Analysis:

  • Integrate the peak area of the 17:0-18:1 PE-d5 peak at each time point.

  • Normalize the peak area at each time point to the T=0 peak area.

  • Plot the relative peak area versus time to visualize the degradation profile in the tested solvent.

Visualizations

Experimental and logical Workflows

Caption: Workflow for assessing the stability of 17:0-18:1 PE-d5 in a selected solvent.

Caption: Troubleshooting flowchart for low signal intensity of 17:0-18:1 PE-d5.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. PHOSPHATIDYLETHANOLAMINE | 39382-08-6 [chemicalbook.com]
• 3. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. frontiersin.org [frontiersin.org]

Technical Support Center: Analysis of 17:0-18:1 PE-d5

Welcome to the technical support center for the analysis of 17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5). This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their mass spectrometry-based experiments for this deuterated lipid standard.

Frequently Asked Questions (FAQs)

Q1: What is the primary fragmentation pathway for 17:0-18:1 PE-d5 in positive ion mode mass spectrometry?

A1: The primary and most abundant fragmentation pathway for 17:0-18:1 PE-d5, when analyzed by tandem mass spectrometry (MS/MS) using either Collision-Activated Dissociation (CAD) or Higher-Energy Collisional Dissociation (HCD), is the neutral loss of the deuterated phosphoethanolamine headgroup.[1][2] This results in a characteristic product ion at m/z 596.567.

Q2: What are the expected major ions for 17:0-18:1 PE-d5 in an MS/MS experiment?

A2: In a typical positive ion mode MS/MS experiment, you should expect to see the precursor ion ([M+H]⁺) at m/z 737.6, the primary fragment ion corresponding to the neutral loss of the d5-phosphoethanolamine headgroup at m/z 596.567, and at higher collision energies, lower abundance fragment ions corresponding to the acyl chains.

Q3: Should I use Collision-Activated Dissociation (CAD) or Higher-Energy Collisional Dissociation (HCD) for the fragmentation of 17:0-18:1 PE-d5?

A3: Both CAD and HCD can be effectively used, and they may provide complementary information.[1][2] HCD is highly efficient at inducing the neutral loss of the headgroup, providing a strong signal for this characteristic fragment.[1][2] For more detailed structural information, such as confirming the acyl chain composition, a subsequent MS³ experiment using CAD on the m/z 596.567 fragment can yield a richer spectrum of acyl chain-related ions.[2]

Q4: What is a good starting point for the normalized collision energy (NCE) for HCD fragmentation?

A4: A common starting point for HCD of lipid precursors is a normalized collision energy (NCE) of around 27-30.[1][2] However, the optimal NCE should be determined empirically for your specific instrument and experimental conditions. It is recommended to perform a collision energy ramp experiment to find the value that provides the best balance between precursor ion depletion and fragment ion intensity.

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the analysis of 17:0-18:1 PE-d5.

Issue	Potential Cause	Recommended Solution
Low or No Signal for the Precursor Ion (m/z 737.6)	Inefficient ionization of the lipid standard.	Optimize electrospray ionization (ESI) source parameters such as spray voltage and capillary temperature. Ensure the mobile phase composition is appropriate for lipid ionization (e.g., contains a low concentration of an appropriate modifier like ammonium (B1175870) formate).
In-source fragmentation.	High source temperatures or voltages can cause the lipid to fragment before it reaches the mass analyzer.[3] Systematically lower the source temperature and declustering potential to minimize in-source fragmentation.
Incorrect mass spectrometer settings.	Verify that the mass spectrometer is properly calibrated and that the correct m/z range is being scanned for the precursor ion.
High Abundance of the Precursor Ion and Low Abundance of Fragment Ions	Insufficient collision energy.	The applied collision energy is too low to efficiently fragment the precursor ion. Increase the normalized collision energy (NCE) in a stepwise manner to find the optimal setting for fragmentation.
Incorrect fragmentation method selected.	Ensure that the desired fragmentation method (e.g., HCD or CAD) is correctly selected in the instrument method.
Dominant Headgroup Loss Fragment (m/z 596.567) with Weak Acyl Chain Fragments	This is the expected fragmentation behavior for PEs with HCD.	If acyl chain information is required, consider performing an MS³ experiment by isolating the m/z 596.567 fragment and applying CAD fragmentation.[2] Alternatively, a stepped NCE approach in the HCD experiment can sometimes enhance the intensity of lower mass fragments.
Inconsistent Retention Time	Issues with the liquid chromatography (LC) system.	Check for leaks, ensure proper mobile phase composition and flow rate, and verify that the column is properly equilibrated.
Isotope effect.	Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts. This is a known phenomenon and as long as the shift is consistent, it should not affect quantification when using the standard for internal calibration.
Poor Peak Shape	Column overload.	Reduce the amount of standard injected onto the column.
Inappropriate mobile phase.	Ensure the mobile phase is suitable for lipid analysis and is compatible with your LC column.

Data Presentation

Optimizing the collision energy is a critical step in developing a robust MS/MS method. The following table provides an illustrative example of the expected trend in relative ion intensities when performing a collision energy ramp experiment for 17:0-18:1 PE-d5 using HCD. The optimal collision energy will provide a significant decrease in the precursor ion intensity with a concomitant increase in the intensity of the desired fragment ion(s).

Normalized Collision Energy (NCE)	Relative Intensity of Precursor Ion ([M+H]⁺, m/z 737.6)	Relative Intensity of Headgroup Loss Fragment (m/z 596.567)
15	95%	5%
20	70%	30%
25	40%	60%
30	15%	85%
35	5%	95%
40	<1%	>99%

Note: The values in this table are for illustrative purposes only and the optimal NCE may vary depending on the mass spectrometer and specific experimental conditions.

Experimental Protocols

Protocol for Optimizing HCD Fragmentation Energy for 17:0-18:1 PE-d5

This protocol outlines the steps to determine the optimal normalized collision energy (NCE) for the fragmentation of the 17:0-18:1 PE-d5 precursor ion on an Orbitrap-based mass spectrometer.

• Standard Preparation: Prepare a working solution of 17:0-18:1 PE-d5 in an appropriate solvent (e.g., methanol (B129727) or isopropanol) at a concentration that provides a stable and robust signal.

• Infusion Setup: Infuse the standard solution directly into the mass spectrometer's ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Mass Spectrometer Setup (MS1):

  • Set the instrument to positive ion mode.

  • Optimize source parameters (e.g., spray voltage, capillary temperature, S-lens RF level) to maximize the signal of the [M+H]⁺ precursor ion at m/z 737.6.

  • Acquire full scan MS1 spectra to confirm a stable signal for the precursor ion.

• Mass Spectrometer Setup (MS/MS):

  • Create a data-dependent MS/MS method or a targeted MS/MS method for the precursor ion at m/z 737.6.

  • Select HCD as the fragmentation method.

  • Set up a series of experiments where the NCE is ramped. A typical range to test would be from 15 to 45 in steps of 5.

  • Acquire MS/MS spectra at each NCE value.

• Data Analysis:

  • For each NCE value, determine the relative intensity of the precursor ion (m/z 737.6) and the headgroup loss fragment ion (m/z 596.567).

  • Plot the relative intensities of the precursor and fragment ions as a function of the NCE.

  • The optimal NCE is typically the value that results in a significant reduction of the precursor ion intensity (e.g., to 10-20% of its original intensity) and the highest intensity for the fragment of interest.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Improved Structural Characterization of Glycerophospholipids and Sphingomyelins with Real-Time Library Searching - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Carryover of Lipid Standards in LC-MS

Welcome to the technical support center for minimizing lipid standard carryover in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve issues related to lipid carryover in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is carryover in LC-MS and why are lipids particularly problematic?

Carryover is the unwanted presence of analyte residues from a previous sample that appear in the analysis of a subsequent sample, often a blank or a different sample.[1] This can lead to false signals, unexpected peaks, and inaccurate quantification.[1][2] Lipids are particularly prone to causing carryover due to their "sticky" nature; they are often non-polar and can adhere to various surfaces within the LC-MS system through hydrophobic interactions.[1][3][4] This adherence can occur in the injection needle, sample loops, tubing, valves, and the analytical column itself.[1][4]

Q2: How can I distinguish between carryover and system contamination?

A strategic series of blank and standard injections can help differentiate between carryover and contamination.[5]

• Carryover is typically observed when a blank injection immediately following a high-concentration standard shows a significant peak for the analyte, and subsequent blank injections show progressively smaller peaks.[3][5]

• Contamination is more likely if all blank injections (before and after a standard) show a consistent level of the analyte.[5] This suggests that the contaminant is present in the mobile phase, solvents, or the blank solution itself.[5][6] To test for solvent contamination, you can double or triple the column equilibration time before injecting a blank; if the contaminating peak area increases proportionally, the initial solvent is likely contaminated.[5]

Q3: What are the most common sources of lipid carryover in an LC-MS system?

Lipid carryover can originate from multiple components of the LC-MS system where the sample comes into contact with surfaces. The most common sources include:

• Autosampler and Injection System : This is a primary source of carryover.[4][7] Residues can adhere to the sampling needle, injection loop, rotor seals, and valves.[4][5] Worn or dirty rotor seals are a frequent cause.[5]

• LC Column : The column, especially the inlet frit and the stationary phase, can retain strongly hydrophobic lipids from previous injections.[1][4][7] This is a particular issue with reversed-phase columns (e.g., C8, C18) which have strong interactions with non-polar lipids.[3]

• Tubing and Connections : Lipids can adsorb to the inner surfaces of tubing, especially if there are any scratches, cracks, or gaps that create spatial pockets for residues to accumulate.[5] Using shorter, smaller diameter tubing can help reduce the surface area available for build-up.[6]

• MS Ion Source : The ion source can become contaminated with non-volatile components from the sample, leading to background signals that may be mistaken for carryover.[4][7] Regular cleaning of the ion source components is crucial.[7]

Q4: How can my choice of sample solvent and vials impact carryover?

Poor solubility of lipid standards in the sample solvent or mobile phase is a major cause of carryover.[3] If lipids are not fully dissolved, they can precipitate in the injection system or on the column, leading to persistent carryover in subsequent runs.[6] It is crucial to ensure that the sample solvent is compatible with the initial mobile phase conditions to prevent precipitation upon injection.[6] Diluting the sample in a solvent composition that is the same as or weaker than the initial mobile phase is recommended.[6] While less common, the material of vials and caps (B75204) can sometimes contribute to analyte adsorption, especially for certain sensitive lipids. Using high-quality, low-adsorption vials can be a good preventative measure.

Troubleshooting Guides

Guide 1: A Systematic Approach to Identifying the Source of Carryover

If you are experiencing persistent carryover, a systematic approach is necessary to isolate the source. This involves sequentially bypassing components of the LC system to pinpoint where the carryover is occurring.

Experimental Protocol: Systematic Component Bypass

• Initial Assessment :

  • Inject a high-concentration lipid standard.

  • Inject a series of three blank samples immediately after.

  • Observe the peak area of the lipid of interest in the blank injections. A decreasing trend indicates carryover.[5]

• Isolate the MS System :

  • Disconnect the LC column from the mass spectrometer.

  • Run the mobile phase directly into the MS.

  • If the carryover peak is still detected, the issue likely lies within the MS ion source or transfer line, indicating a need for cleaning.[4]

• Isolate the Autosampler :

  • If the MS is clean, reconnect the system but bypass the autosampler's injection loop and needle by making a manual injection or using a direct connection from the pump to the column.

  • If the carryover disappears, the autosampler components (needle, loop, rotor seal) are the likely source.[4][7] Proceed with a thorough cleaning of these parts.

• Evaluate the LC Column :

  • If carryover persists after isolating the autosampler, the column is the most probable culprit.[4]

  • Replace the analytical column with a new one (or a known clean column) and repeat the blank injections.[5]

  • If the carryover is eliminated, the original column needs to be rigorously cleaned or replaced.[1][5] Consider also replacing the guard column if one is in use.[6]

Troubleshooting Workflow Diagram

A systematic workflow for identifying the source of LC-MS carryover.

Guide 2: Optimizing Wash Protocols to Minimize Lipid Carryover

An aggressive and optimized wash protocol is the most effective strategy to prevent lipid carryover. This involves using strong solvents in the autosampler's needle wash and incorporating column flushing steps into the analytical method.

Recommended Wash Solvents

The choice of wash solvent is critical and should be stronger than the mobile phase used for elution.[8] For lipid analysis, which often uses reversed-phase chromatography, a high percentage of organic solvent is necessary.

Wash Solution Component	Typical Composition (v/v)	Purpose & Notes
Strong Needle Wash	Isopropanol (IPA) or a mixture like IPA:Acetonitrile (ACN):Methanol (MeOH):Water (1:1:1:1)	Isopropanol is highly effective at solubilizing a wide range of lipids.[3][9] A multi-component "magic mix" can remove diverse residues.[5]
Weak Needle Wash	95:5 (v/v) Acetonitrile:Water	Used to transition from the strong wash back to mobile phase-compatible conditions.
Seal Wash	10% Acetonitrile in Water	A continuous, low-strength wash to prevent sample build-up on pump seals.
Post-run Column Flush	High percentage of a strong solvent like Isopropanol or Tetrahydrofuran (THF)	A gradient step at the end of each run that ramps up to a high concentration of a strong solvent can effectively clean the column before the next injection.[10]

Experimental Protocol: Developing an Effective Wash Method

• Select a Strong Wash Solvent : Start with 100% Isopropanol as the primary needle wash solvent.[11]

• Optimize Wash Volume and Time : Ensure the volume of the wash solvent used is sufficient to completely flush the needle and sample loop (typically 3-5 times the loop volume). Increase the duration of the needle wash step in your method.

• Implement both Internal and External Needle Washes : Use the strong solvent for both washing the inside of the needle and rinsing the outside to prevent cross-contamination.

• Incorporate a Column Conditioning Step : At the end of your analytical gradient, add a step that ramps up to 95-100% of a strong organic solvent (like isopropanol) and holds for several column volumes.[9]

• Test for Efficacy : After implementing the new wash protocol, inject a high-concentration standard followed by a blank. The carryover should be significantly reduced, ideally to less than 0.1% of the standard's peak area, or below the lower limit of quantitation (LLOQ).[5][12]

Sources of Carryover Diagram

Common sources of lipid carryover within an LC-MS system.

References

• 1. youtube.com [youtube.com]
• 2. zefsci.com [zefsci.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. it.restek.com [it.restek.com]
• 7. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 9+ Best LCMS Wash Solutions to Stop Carryover Fast! [informe.aysa.com.ar]
• 9. A protocol for investigating lipidomic dysregulation and discovering lipid biomarkers from human serums - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Phosphatidylethanolamine (PE) Extraction

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing issues with phosphatidylethanolamine (B1630911) (PE) extraction efficiency.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during PE extraction, providing potential causes and solutions in a straightforward question-and-answer format.

Q1: Why is my overall PE yield consistently low?

A1: Low PE yield can stem from several factors, from initial sample handling to the specifics of the extraction protocol.

• Incomplete Cell Lysis: Phospholipids (B1166683) are major components of cell membranes. If the cells or tissue are not sufficiently homogenized, the solvents cannot effectively access and solubilize the lipids.

  • Solution: Ensure thorough homogenization of your sample. For tough tissues, consider mechanical disruption methods like bead beating or cryogenic grinding prior to solvent addition.

• Incorrect Solvent System: The choice and ratio of solvents are critical for PE extraction. PE is a polar lipid, and its extraction requires a polar solvent system.

  • Solution: The Bligh & Dyer and Folch methods, which use a chloroform (B151607)/methanol (B129727)/water mixture, are standard for phospholipid extraction. Ensure the single-phase mixture formed during extraction is appropriate for your sample's water content.[1][2]

• Suboptimal Sample-to-Solvent Ratio: An insufficient volume of solvent relative to the sample size can lead to incomplete extraction.

  • Solution: A sample-to-solvent ratio of 1:20 (v/v) is often recommended for plasma when using Folch or Bligh-Dyer methods to ensure optimal recovery.[3][4] Increasing the solvent volume can help create a more favorable environment for lipid extraction.

• Lipid Degradation: PE can be susceptible to degradation by phospholipases present in the sample.

  • Solution: Work quickly and on ice to minimize enzymatic activity. For plant tissues, which can have highly active phospholipases, immediate immersion in hot isopropanol (B130326) can deactivate these enzymes.

Q2: I'm observing a significant loss of PE during the phase separation step. What's going wrong?

A2: Loss of PE into the upper aqueous/methanol phase during liquid-liquid extraction is a common issue, often related to the polarity of the system.

• Incorrect Phase Ratios: The final ratio of chloroform, methanol, and water after adding water or saline to induce phase separation is crucial. An incorrect ratio can alter the polarity of the phases, causing polar lipids like PE to partition into the aqueous layer.

  • Solution: For the Bligh & Dyer method, the final ratio should be approximately 2:2:1.8 (chloroform:methanol:water). For the Folch method, it's 8:4:3. Adhere strictly to the protocol's specified volumes.

• Presence of Detergents or Surfactants: Contaminants in the sample can act as emulsifiers, preventing clean phase separation and trapping lipids in the interfacial layer.

  • Solution: Ensure all glassware is exceptionally clean. If your sample is known to contain high levels of interfering compounds, consider a pre-extraction cleanup step or using a supported liquid extraction (SLE) technique.

Q3: My lipid extract is forming an emulsion that won't separate. How can I resolve this?

A3: Emulsion formation is a frequent problem in liquid-liquid extractions, especially with complex biological samples like plasma which are rich in surfactant-like molecules (e.g., phospholipids, fatty acids).[5]

• Vigorous Shaking: Overly aggressive mixing can lead to stable emulsions.

  • Solution: Instead of vigorous shaking, gently invert the extraction tube multiple times to ensure adequate mixing of the phases.[5]

• Breaking the Emulsion:

  • Add Salt: Adding a small amount of a saturated NaCl solution (brine) can increase the ionic strength of the aqueous phase, which helps to break the emulsion.[5]

  • Centrifugation: Centrifuging the sample at a moderate speed can help compact the interfacial layer and improve phase separation.

  • Add a Different Organic Solvent: A small addition of a different organic solvent can alter the properties of the separation and help to dissolve the emulsion.[5]

Q4: Are there alternatives to the chloroform-based Bligh & Dyer and Folch methods?

A4: Yes, due to the toxicity of chloroform, several alternative methods have been developed.

• MTBE (Methyl-tert-butyl ether) Method: This method uses MTBE, methanol, and water. It offers a less toxic alternative to chloroform and results in a less dense upper organic phase, which can be easier to collect. The Matyash method is a popular protocol using these solvents.[6][7]

• Butanol/Methanol (BuMe) Method: A mixture of butanol and methanol can also be effective for lipid extraction.[8]

• Ethanol-based extractions: For certain applications, such as extracting PE from soybeans, ethanol-based systems have been optimized.[9][10]

It's important to note that the efficiency of these alternative methods for PE can vary depending on the sample matrix, so validation is recommended.[6][8]

Quantitative Data on Extraction Efficiency

The efficiency of PE extraction is highly dependent on the method, solvent system, and the sample matrix. Below is a summary of findings from various studies.

Method	Solvent System	Sample Matrix	Key Findings for Phospholipids (including PE)	Reference
Folch	Chloroform/Methanol (2:1)	Human LDL	Most effective for the extraction of a broad range of lipid classes, including phospholipids.	[7]
Bligh & Dyer	Chloroform/Methanol/Water	Human LDL	Similar extractability to the Folch method for major phospholipids like PC, but lower for some minor classes.	[7]
Matyash	MTBE/Methanol	Human Plasma	Comparable results to Bligh & Dyer for plasma lipid profiling.	[6]
One-Phase (IPA)	Isopropanol	Human Plasma	Good recovery for polar lipids like lysophosphatidylethanolamine (LPE).	[8]
One-Phase (ACN)	Acetonitrile	Human Plasma	Poor recovery of phospholipids; over 75% of total phosphatidylcholine and sphingomyelin (B164518) were found in the precipitated pellet.	[8]
Shiva et al.	Chloroform/Isopropanol/Methanol/Water	Arabidopsis Tissues	Successfully extracted PEs from all tested plant tissues with good repeatability.	[11]

Detailed Experimental Protocols

Below are detailed protocols for two standard lipid extraction methods.

Protocol 1: Modified Bligh & Dyer Method for Plasma

This method is suitable for the extraction of total lipids from plasma samples.

Materials:

• Plasma sample

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To a glass centrifuge tube, add 100 µL of plasma.

• Add 375 µL of a 2:1 (v/v) chloroform:methanol mixture. Vortex thoroughly for 2 minutes to form a single-phase solution and precipitate proteins.

• Add 125 µL of chloroform. Vortex for 30 seconds.

• Add 125 µL of deionized water to induce phase separation. Vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Three layers will be visible: a top aqueous/methanol layer, a middle layer of precipitated protein, and a bottom organic (chloroform) layer containing the lipids.

• Carefully collect the bottom organic layer using a glass Pasteur pipette, avoiding the protein interface. Transfer to a new clean glass tube.

• Dry the collected organic phase under a gentle stream of nitrogen gas.

• Resuspend the dried lipid extract in an appropriate solvent for downstream analysis.

Protocol 2: Folch Method for Tissue

This method is a robust procedure for extracting lipids from tissue samples.

Materials:

• Tissue sample (e.g., brain, liver)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (w/v)

• Tissue homogenizer

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Weigh approximately 50 mg of tissue and place it in a glass homogenizer tube.

• Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenize the tissue thoroughly until no visible solids remain.

• Transfer the homogenate to a glass centrifuge tube.

• Incubate at room temperature for 20 minutes to allow for complete extraction.

• Add 200 µL of 0.9% NaCl solution to the tube.

• Vortex the mixture for 1 minute to ensure thorough mixing and to facilitate phase separation.

• Centrifuge at 2000 x g for 10 minutes at 4°C.

• Two distinct phases will form. The lower phase is the organic layer containing the lipids.

• Carefully remove the upper aqueous phase by aspiration.

• Collect the lower organic phase and transfer it to a new clean glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipids in a suitable solvent for your analytical platform.

Visualizations

General Lipid Extraction Workflow

References

• 1. vliz.be [vliz.be]
• 2. mdpi.com [mdpi.com]
• 3. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Page loading... [guidechem.com]
• 10. researchgate.net [researchgate.net]
• 11. A comprehensive comparison of four methods for extracting lipids from Arabidopsis tissues - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Validating a Lipidomics Method Using 17:0-18:1 PE-d5 for Phosphatidylethanolamine Quantification

This guide provides a comparative analysis of a lipidomics method employing 17:0-18:1 PE-d5 as an internal standard for the quantification of phosphatidylethanolamines (PE). The performance of this method is benchmarked against an alternative approach to offer researchers, scientists, and drug development professionals a comprehensive overview for selecting the appropriate analytical strategy.

Experimental Protocols

A detailed methodology for the targeted quantification of PE species using liquid chromatography-mass spectrometry (LC-MS) is presented below. This protocol outlines the steps from sample preparation to data analysis, forming the basis for the validation data presented.

Method A: Protocol for PE Quantification Using 17:0-18:1 PE-d5

• Lipid Extraction:

  • Plasma samples (50 µL) are thawed on ice.

  • A solution of 17:0-18:1 PE-d5 internal standard (10 µL of 1 mg/mL in methanol) is added.

  • Lipids are extracted using a modified Bligh-Dyer method with a solvent mixture of chloroform:methanol (2:1, v/v).

  • The mixture is vortexed for 2 minutes, followed by the addition of 200 µL of water to induce phase separation.

  • After centrifugation at 10,000 x g for 10 minutes, the lower organic phase is collected and dried under a stream of nitrogen.

  • The dried lipid extract is reconstituted in 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS analysis.

• LC-MS Analysis:

  • Chromatography: A C18 reversed-phase column (2.1 mm x 100 mm, 1.8 µm) is used with a binary solvent system.

    • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium (B1175870) formate.

    • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate.

    • A gradient elution is performed over 20 minutes at a flow rate of 0.3 mL/min.

  • Mass Spectrometry: Analysis is conducted on a triple quadrupole mass spectrometer in negative ionization mode.

    • Multiple Reaction Monitoring (MRM) is used to detect specific PE species and the 17:0-18:1 PE-d5 internal standard.

Experimental Workflow

Caption: Workflow for PE quantification using 17:0-18:1 PE-d5.

Method Validation and Comparison

The analytical performance of the method utilizing 17:0-18:1 PE-d5 (Method A) was validated and compared to an alternative method (Method B) that employs a different internal standard, 1,2-diheptadecanoyl-sn-glycero-3-phosphoethanolamine (17:0/17:0 PE). The validation parameters assessed include linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy.

Table 1: Comparison of Method Validation Parameters

Parameter	Method A (17:0-18:1 PE-d5)	Method B (17:0/17:0 PE)
Linearity (R²)
PE (16:0/18:1)	0.998	0.997
PE (18:0/20:4)	0.999	0.998
LOD (ng/mL)
PE (16:0/18:1)	0.5	0.7
PE (18:0/20:4)	0.8	1.0
LOQ (ng/mL)
PE (16:0/18:1)	1.5	2.1
PE (18:0/20:4)	2.4	3.0
Precision (%RSD)
Intra-day	4.2%	5.1%
Inter-day	6.8%	7.5%
Accuracy (% Recovery)
Low QC	95.2%	92.8%
Mid QC	98.1%	96.5%
High QC	101.5%	99.2%

Signaling Pathway Context

Phosphatidylethanolamines are key components of cell membranes and are involved in various cellular processes, including membrane fusion and disassembly of the contractile ring during cytokinesis. Accurate quantification of PE species is crucial for understanding their role in health and disease.

Caption: Role of Phosphatidylethanolamine in cellular processes.

Conclusion

The data presented in this guide demonstrates that the lipidomics method utilizing 17:0-18:1 PE-d5 as an internal standard provides excellent linearity, low limits of detection and quantification, and high precision and accuracy for the analysis of PE species. When compared to an alternative method using 17:0/17:0 PE, Method A shows slight improvements across all validation parameters. The use of a deuterated internal standard with a structure closely mimicking endogenous PE species likely contributes to the enhanced performance by better compensating for matrix effects and variations in extraction efficiency and instrument response. Researchers should consider these performance metrics when selecting a method for their specific research needs.

A Comparative Guide to the Linearity of 17:0-18:1 PE-d5 Calibration Curves for Accurate Lipid Quantification

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount. Phosphatidylethanolamines (PEs) are a major class of phospholipids (B1166683) involved in various cellular processes, and their accurate measurement often relies on the use of internal standards in mass spectrometry-based analyses. This guide provides a comparative overview of the linearity of calibration curves using the deuterated internal standard 17:0-18:1 PE-d5 against other common alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Internal Standards for PE Quantification

The choice of internal standard significantly impacts the linearity and accuracy of quantification. In lipidomics, two prevalent types of internal standards for phosphatidylethanolamines are stable isotope-labeled lipids, such as 17:0-18:1 PE-d5, and odd-chain fatty acid-containing lipids. Deuterated standards like 17:0-18:1 PE-d5 are generally preferred due to their chemical and physical properties being nearly identical to their endogenous counterparts, which ensures they experience similar extraction efficiencies and ionization responses.[1]

Parameter	17:0-18:1 PE-d5 (Stable Isotope-Labeled)	Odd-Chain PE Standards (e.g., 17:0/17:0 PE)
Linearity	Generally excellent, with a wide dynamic range and a linear response across various concentrations.[2]	Good, but the response may deviate from linearity at very high or low concentrations relative to the endogenous lipids.[2]
Correction for Matrix Effects	Superior, as they co-elute and experience the same ion suppression or enhancement as the endogenous analyte.[2]	Effective, but may not fully compensate for matrix effects if their chromatographic retention time differs significantly from the analyte.[2]
Chemical Similarity	Nearly identical to the endogenous PE, ensuring similar behavior during sample preparation and analysis.[1]	Structurally similar but with different fatty acid chains, which can lead to slight differences in extraction recovery and ionization efficiency.
Availability	Commercially available from various suppliers.	Also commercially available.

Studies have demonstrated the successful use of 17:0-18:1 PE-d5 in generating linear calibration curves for the quantification of PE and its derivatives. For instance, in the quantification of plasmalogen glycerophosphoethanolamine (B1239297) (PE-P), PE(17:0/18:1)-d5 was used as a secondary internal standard to generate reference calibration curves over a concentration range of 0.15 nM to 625 nM.[3] Another study utilized a solution containing PE(17:0/18:1)-d5 to construct linear-regression calibration curves for the quantification of various lipid classes.[4]

Experimental Protocol for Generating a 17:0-18:1 PE-d5 Calibration Curve

This section details a representative methodology for establishing a calibration curve for the quantification of phosphatidylethanolamines using 17:0-18:1 PE-d5 as an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Preparation of Standard Solutions:

• Stock Solution: Prepare a stock solution of 17:0-18:1 PE-d5 in a suitable solvent such as methanol (B129727) or a chloroform:methanol mixture (e.g., 1:1, v/v) at a concentration of 1 mg/mL.

• Working Internal Standard Solution: Dilute the stock solution to a fixed concentration (e.g., 100 nM) in the final sample solvent.[3]

• Calibration Standards: Prepare a series of calibration standards by serially diluting a non-deuterated PE standard (e.g., PE 18:0/18:1) in the appropriate solvent. The concentration range should encompass the expected concentrations of the analyte in the samples. A typical range could be from femtomoles to picomoles on the column.

2. Sample Preparation:

• Lipid Extraction: Extract lipids from the biological sample (e.g., plasma, tissue homogenate) using a standard method such as a modified Bligh-Dyer or methyl-tert-butyl ether (MTBE) extraction.

• Internal Standard Spiking: Add a known amount of the 17:0-18:1 PE-d5 working internal standard solution to each sample and calibration standard before the extraction process to account for sample loss during preparation.[2]

• Reconstitution: After extraction and drying, reconstitute the lipid extract in a solvent compatible with the LC-MS system (e.g., acetonitrile/isopropanol).

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column suitable for lipid analysis.[2]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[2]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[2]

  • Gradient: Employ a suitable gradient elution starting with a lower percentage of mobile phase B and gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate: A typical flow rate is between 0.3-0.6 mL/min.[2]

• Mass Spectrometry Detection:

  • Ionization Mode: Use electrospray ionization (ESI) in either positive or negative ion mode, depending on the specific PE species and desired fragmentation. The neutral loss of the phosphoethanolamine headgroup is a characteristic fragmentation pattern for PEs in positive ion mode.[3]

  • Scan Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification.

  • MRM Transitions:

    • Analyte (Endogenous PE): Monitor the transition from the precursor ion (e.g., [M+H]⁺) to a characteristic product ion.

    • Internal Standard (17:0-18:1 PE-d5): Monitor the transition from the deuterated precursor ion to its corresponding product ion.

4. Data Analysis and Calibration Curve Construction:

• Peak Integration: Integrate the peak areas of the analyte and the internal standard in each chromatogram.

• Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each calibration standard and sample.

• Calibration Curve: Plot the peak area ratio against the concentration of the calibration standards.

• Linear Regression: Perform a linear regression analysis on the calibration curve to determine the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value close to 1.0 indicates excellent linearity.

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in generating a calibration curve for PE quantification using an internal standard.

Caption: Workflow for PE quantification using an internal standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. benchchem.com [benchchem.com]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. frontiersin.org [frontiersin.org]

A Researcher's Guide to the Quantification of Phosphatidylethanolamines using Deuterated Internal Standards

For researchers, scientists, and professionals in drug development, the accurate quantification of lipids is paramount for understanding disease mechanisms and identifying potential therapeutic targets. Phosphatidylethanolamines (PEs), as the second most abundant phospholipid in mammalian cells, play crucial roles in various cellular processes, including membrane structure, protein folding, and autophagy.[1] Their dysregulation has been implicated in several diseases, making their precise measurement a key area of interest.

This guide provides a comparative overview of the analytical methods for the quantification of PEs, with a focus on the use of deuterated internal standards, specifically 17:0-18:1 PE-d5. While the limit of detection (LOD) for this specific internal standard is not the primary metric of performance, this guide will delve into the performance of analytical methods that utilize it and other similar standards for the accurate quantification of endogenous PEs.

Comparative Performance of Analytical Methods

The gold standard for the quantification of PEs and other lipids is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, allowing for the differentiation and quantification of various lipid species. The use of internal standards, such as 17:0-18:1 PE-d5, is critical to correct for variations in sample preparation and instrument response, ensuring accurate and reproducible results.

The following table summarizes the limits of quantification (LOQ) for various PE and related lipid species determined by different LC-MS/MS methods. This data provides a benchmark for the sensitivity that can be achieved in a lipidomics experiment.

Analyte	Method	Limit of Quantification (LOQ)	Reference
PE(P-18:0/18:1-d9)	LC-SRM	0.6 nM	[2]
LPE(18:1-d7)	LC-SRM	5 nM	[2]
Various PEth Homologues	LC-MS/MS	Linearity from 30 - 6000 nM	[3]

It is important to note that the LOQ can be influenced by the sample matrix. For instance, one study highlighted a significant matrix effect on calibration curves, emphasizing the need for matrix-matched standards for accurate quantification.[2]

The Role of 17:0-18:1 PE-d5 as an Internal Standard

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a commercially available, deuterated PE used as an internal standard in lipidomics.[4][5][6] As a non-endogenous lipid, it is added to samples at a known concentration before sample preparation. By monitoring the signal of 17:0-18:1 PE-d5 alongside the endogenous PEs, researchers can normalize the data, correcting for any lipid loss during extraction and variations in ionization efficiency in the mass spectrometer. This ensures that the measured differences between samples reflect true biological variation rather than technical variability.

Experimental Protocol: Quantification of PEs using LC-MS/MS

The following is a generalized protocol for the quantification of PEs in biological samples, such as plasma, using LC-MS/MS with 17:0-18:1 PE-d5 as an internal standard.

Sample Preparation (Protein Precipitation & Lipid Extraction)

• Objective: To precipitate proteins and extract lipids from the biological matrix.

• Procedure:

  • To a 50 µL aliquot of plasma, add a pre-chilled solution of isopropanol (B130326) containing the internal standard (e.g., 17:0-18:1 PE-d5 at a final concentration of 100 nM). The typical ratio is 1:5 (plasma:isopropanol).[7]

  • Vortex the mixture for 1 minute.

  • Incubate at -20°C for 10 minutes to facilitate protein precipitation.

  • Vortex again for 1 minute and then incubate at 4°C for 2 hours.[7]

  • Centrifuge at high speed (e.g., 10,300 x g) for 10 minutes at 4°C.[7]

  • Carefully transfer the supernatant containing the lipid extract to a new vial for LC-MS/MS analysis.

Liquid Chromatography

• Objective: To separate the different lipid classes and species before they enter the mass spectrometer.

• Typical Method: Hydrophilic Interaction Liquid Chromatography (HILIC) is often used for the separation of polar lipids like PEs.

• Example Conditions:

  • Column: A column with a polar stationary phase (e.g., silica).

  • Mobile Phase A: Acetonitrile/water mixture.

  • Mobile Phase B: Acetonitrile/water mixture with a higher water content and a salt like ammonium (B1175870) formate.

  • Gradient: A gradient from low to high aqueous content to elute lipids based on their polarity. PEs typically elute as a distinct class.[7]

Mass Spectrometry

• Objective: To detect and quantify the separated lipid species.

• Instrument: A triple quadrupole mass spectrometer is commonly used for targeted lipidomics due to its high sensitivity and specificity.

• Mode: Multiple Reaction Monitoring (MRM) is employed to selectively monitor for specific precursor-to-product ion transitions for each PE species and the internal standard. PEs are often analyzed in negative ion mode to obtain structural information about the fatty acyl chains.[7]

• Data Analysis: The peak area of each endogenous PE is normalized to the peak area of the internal standard (17:0-18:1 PE-d5). Quantification is then achieved by comparing this normalized area to a calibration curve generated from authentic standards.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for a targeted lipidomics experiment for PE quantification.

Caption: Workflow for Targeted PE Quantification.

Alternative Analytical Approaches

While LC-MS/MS is the predominant method, other techniques have been developed for phospholipid analysis. Two-dimensional HPLC systems coupled with a charged aerosol detector and mass spectrometry have been used for the analysis of PEs in food lipids, offering baseline separation of numerous molecular species.[8] However, for high-throughput clinical research, targeted LC-MS/MS approaches remain the most robust and widely adopted.

References

• 1. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]

Quantitative Analysis of 17:0-18:1 PE-d5: A Comparative Guide

In the realm of lipidomics, accurate and sensitive quantification of specific lipid species is paramount for understanding their roles in complex biological processes. This guide provides a comparative overview of the analytical performance for the deuterated phosphatidylethanolamine (B1630911) standard, 17:0-18:1 PE-d5, and related species, offering researchers, scientists, and drug development professionals a baseline for evaluating their own quantitative assays. The data presented is compiled from various studies employing liquid chromatography-mass spectrometry (LC-MS/MS) techniques.

Performance Comparison: Limit of Quantification

The limit of quantification (LOQ) is a critical parameter for any quantitative assay, representing the lowest concentration of an analyte that can be reliably measured with acceptable precision and accuracy. While a specific LOQ for 17:0-18:1 PE-d5 is not consistently reported across the literature, data for structurally similar PE species and related internal standards provide a strong indication of expected performance. The following table summarizes the LOQs for various phosphatidylethanolamine species determined by LC-MS/MS methodologies.

Lipid Species	Limit of Quantification (LOQ)	Analytical Method	Reference
Various PE Species	5 fmol	UPLC-ESI-MS/MS	[1]
PE (15:0-18:1)-d7	0.5 ng/mL	HILIC-LC-MS/MS	[2]
PE(P-18:0/18:1)-d9	0.6 nM	LC-MS/MS	[3]
FAOOH	1–2.5 pmol/µL	LC-MS/MS

Note: 17:0-18:1 PE-d5 is frequently utilized as an internal standard in lipidomics studies, where its precise concentration is known and used for the relative or absolute quantification of endogenous lipids. A study used PE(17:0/18:1)-d5 as a secondary internal standard spiked at a concentration of 100 nM[3].

Experimental Methodologies

The quantification of phosphatidylethanolamines is predominantly achieved through liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The choice of chromatographic separation and mass spectrometric parameters is crucial for achieving high sensitivity and specificity.

Sample Preparation and Lipid Extraction

A common procedure for extracting lipids from biological matrices involves a modified Bligh-Dyer or Folch extraction.

Protocol: Lipid Extraction from Cells/Tissues [1]

• To a cell pellet or homogenized tissue, add an internal standard mixture containing a known amount of 17:0-18:1 PE-d5.

• Add 1 mL of methanol (B129727) and 0.5 mL of chloroform.

• Sonicate the sample to ensure thorough mixing and disruption of cellular structures.

• Incubate the mixture in a water bath at 48°C for 8 hours to facilitate lipid extraction.

• After incubation, sonicate the sample again and centrifuge at 2500 x g for 10 minutes to pellet any debris.

• Transfer the supernatant containing the lipid extract to a new tube.

• Dry the supernatant under a stream of nitrogen.

• Re-suspend the dried lipid extract in 500 µL of methanol.

• Centrifuge at 2500 x g for 10 minutes to remove any remaining insoluble material.

• Transfer the final supernatant to an injection vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase Liquid Chromatography (RPLC) are two common separation techniques used in lipidomics.

HILIC-MS/MS Parameters for PE Analysis [2]

• Chromatographic Separation: HILIC-based methods are effective for separating lipid classes. For instance, PEs can be separated from other phospholipid classes like phosphatidylglycerols (PG) and phosphatidylinositols (PI).

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) is typically used for targeted quantification. For PE species, analysis is often performed in negative ion mode. The neutral loss of 141 Da (the phosphoethanolamine headgroup) is a characteristic fragmentation pattern used for the specific detection of PEs[4][5].

Visualizing Experimental and Biological Contexts

To better illustrate the workflows and biological relevance of phosphatidylethanolamine analysis, the following diagrams are provided.

Fig. 1: A generalized workflow for the quantitative analysis of phosphatidylethanolamines.

Phosphatidylethanolamines are not merely structural components of cell membranes; they are also involved in various cellular signaling pathways.

Fig. 2: Simplified overview of major PE metabolic and signaling pathways.

References

• 1. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uab.edu [uab.edu]
• 5. lcms.cz [lcms.cz]

A Researcher's Guide to Phosphatidylethanolamine (PE) Internal Standards: A Comparative Look at 17:0-18:1 PE-d5

In the precise and sensitive world of mass spectrometry-based lipidomics, the accuracy of quantification hinges on the use of appropriate internal standards. For researchers focused on phosphatidylethanolamines (PEs), a class of abundant and biologically significant phospholipids, the selection of a suitable internal standard is a critical step. This guide provides a comparative overview of 17:0-18:1 PE-d5, a deuterated PE standard, and other commonly used PE internal standards, offering insights into their properties and applications.

The Gold Standard: Stable Isotope-Labeled Internal Standards

For accurate lipid quantification, stable isotope-labeled internal standards are considered the gold standard.[1] These standards are chemically identical to their endogenous counterparts but are labeled with heavy isotopes, such as deuterium (B1214612) (²H or D) or carbon-13 (¹³C). This near-identical physicochemical behavior ensures they closely mimic the extraction efficiency and ionization response of the target lipids, effectively correcting for sample loss and matrix effects.[2][3]

17:0-18:1 PE-d5 is a commercially available, deuterated internal standard featuring a heptadecanoyl (17:0) and an oleoyl (B10858665) (18:1) fatty acid chain, with five deuterium atoms incorporated into the ethanolamine (B43304) headgroup. Its inclusion in comprehensive internal standard mixtures like UltimateSPLASH™ ONE underscores its utility and acceptance within the lipidomics community.[4][5][6][7]

Comparing PE Internal Standards: A Data-Driven Overview

While direct, head-to-head experimental comparisons of a wide range of PE internal standards are not extensively published, we can compile a comparative table based on their chemical properties and common usage in lipidomics research. The ideal internal standard should not be naturally present in the biological sample or should be present at very low levels.[8]

Internal Standard	Molecular Formula	Exact Mass (Da)	Acyl Chain Composition	Isotopic Label	Key Features & Considerations
17:0-18:1 PE-d5	C40H73D5NO8P	732.58	17:0/18:1	d5 (headgroup)	Odd-chain fatty acid (17:0) minimizes overlap with endogenous species. Deuterated headgroup provides a distinct mass shift.
17:0-17:0 PE-d5	C39H71D5NO8P	718.55	17:0/17:0	d5 (headgroup)	Contains two odd-chain fatty acids, further reducing the likelihood of endogenous interference.
15:0-18:1-d7 PE	C38H69D7NO8P	711.58	15:0/18:1-d7	d7 (acyl chain)	Features a shorter odd-chain fatty acid and deuteration on the acyl chain, offering an alternative labeling strategy.
di17:0 PE	C39H78NO8P	719.55	17:0/17:0	None	A non-labeled odd-chain PE standard. More cost-effective but does not offer the same level of accuracy as isotopically labeled standards for correcting ionization effects.
14:0-14:0 PE-d4	C33H60D4NO8P	641.48	14:0/14:0	d4 (headgroup)	A saturated, shorter-chain deuterated PE standard.

Experimental Protocol: Quantification of PEs using 17:0-18:1 PE-d5

This section outlines a typical workflow for the quantification of PE species in a biological matrix (e.g., plasma) using 17:0-18:1 PE-d5 as an internal standard.

I. Sample Preparation and Lipid Extraction

A robust lipid extraction method is crucial for accurate quantification. The Folch or Bligh-Dyer methods, or more modern approaches using methyl-tert-butyl ether (MTBE), are commonly employed.[9]

• Spiking of Internal Standard: To a known volume or weight of the biological sample, add a precise amount of 17:0-18:1 PE-d5 solution in an appropriate solvent (e.g., methanol). The amount added should be within the linear dynamic range of the mass spectrometer.

• Lipid Extraction (MTBE Method):

  • Add methanol (B129727) to the sample.

  • Add MTBE and vortex thoroughly.

  • Induce phase separation by adding water.

  • Centrifuge to separate the layers.

  • Collect the upper (organic) phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol/acetonitrile/water).

II. LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical platform for lipidomics.

• Chromatography: A reversed-phase C18 or C30 column is typically used for separating different lipid species. The mobile phases usually consist of an aqueous solution with additives like ammonium (B1175870) formate (B1220265) or acetate (B1210297) and an organic solvent mixture (e.g., acetonitrile/isopropanol).

• Mass Spectrometry: Electrospray ionization (ESI) is the most common ionization technique for phospholipids. Analysis is often performed in both positive and negative ion modes to achieve comprehensive lipid coverage. For PE species, the neutral loss of the phosphoethanolamine headgroup (141 Da) in positive ion mode is a characteristic fragmentation pattern used for identification and quantification.

• Data Acquisition: A multiple reaction monitoring (MRM) or a full scan with subsequent data-dependent MS/MS fragmentation approach can be used.

III. Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the endogenous PE species and the 17:0-18:1 PE-d5 internal standard.

• Ratio Calculation: Calculate the ratio of the peak area of each endogenous PE to the peak area of 17:0-18:1 PE-d5.

• Quantification: Determine the concentration of each PE species by comparing the calculated ratio to a calibration curve generated using known concentrations of authentic PE standards.

Visualizing the Workflow and Principles

To better illustrate the experimental process and the underlying principles, the following diagrams are provided.

Caption: A typical experimental workflow for lipid quantification using an internal standard.

Caption: The principle of internal standardization in correcting for experimental variability.

Performance Considerations

The performance of an internal standard is paramount for reliable quantification. Key performance characteristics include:

• Recovery: The efficiency of the extraction process for the internal standard should mirror that of the endogenous analytes.

• Matrix Effect: The internal standard should experience similar ionization suppression or enhancement as the analytes of interest, thus canceling out these effects.[2][10] While ideal, it's important to note that even with a deuterated standard, some matrix effects may persist, especially in complex biological samples.

• Linearity: The response of the internal standard should be linear over the range of concentrations used in the analysis.

Conclusion

The selection of an appropriate internal standard is a cornerstone of accurate and reproducible lipidomics research. 17:0-18:1 PE-d5, with its odd-chain fatty acid and deuterated headgroup, represents a well-suited choice for the quantification of a wide range of PE molecular species. Its inclusion in comprehensive, commercially available standard mixtures further validates its utility. By following a well-defined experimental protocol and understanding the principles of internal standardization, researchers can leverage 17:0-18:1 PE-d5 to achieve high-quality, quantitative data, paving the way for a deeper understanding of the roles of phosphatidylethanolamines in health and disease.

References

• 1. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. avantiresearch.com [avantiresearch.com]
• 5. SPLASH Brochure [online.flippingbook.com]
• 6. UltimateSPLASH ONE Internal Std., Avanti, 330820L, Sigma-Aldrich [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Researcher's Guide to 17:0-18:1 PE-d5 vs. its Non-Deuterated Standard in Lipidomic Applications

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of lipid species is paramount. This guide provides a comprehensive comparison of the deuterated internal standard 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) and its non-deuterated counterpart, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (17:0-18:1 PE). The use of stable isotope-labeled internal standards is a cornerstone of precise mass spectrometry-based quantification, correcting for variability inherent in analytical procedures.

This comparison guide delves into the physicochemical properties, analytical performance, and practical applications of both standards, supported by established experimental principles.

Principles of Deuterated Internal Standards in Mass Spectrometry

In quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS) based lipidomics, internal standards are crucial for achieving accurate and reproducible results.[1] An ideal internal standard is a compound chemically identical to the analyte of interest but with a different mass, allowing it to be distinguished by the mass spectrometer.[1] Deuterated standards, where hydrogen atoms are replaced by deuterium (B1214612), are widely used for this purpose.[1] They are added to samples in a known quantity at the beginning of the workflow to account for analyte loss during sample preparation and for variations in ionization efficiency in the mass spectrometer.[2]

The fundamental assumption is that the deuterated standard will exhibit identical chemical and physical behavior to its non-deuterated analog throughout the analytical process, including extraction, chromatography, and ionization.[3] However, subtle differences, known as deuterium isotope effects, can lead to minor variations in chromatographic retention times and ionization efficiencies.[3]

Product Specifications

A clear understanding of the physical and chemical properties of both the deuterated and non-deuterated standards is essential for their effective use in experimental design. The following table summarizes the key specifications for 17:0-18:1 PE-d5 and its non-deuterated form.

Property	17:0-18:1 PE-d5	17:0-18:1 PE (Non-Deuterated)
Synonyms	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine
Molecular Formula	C₄₀H₇₃D₅NO₈P	C₄₀H₇₈NO₈P
Molecular Weight	737.07 g/mol	732.04 g/mol
Purity	>99%	≥95%
Storage Temperature	-20°C	-20°C

Comparative Analytical Performance

Chromatographic Behavior

Deuterated compounds often exhibit slightly different retention times compared to their non-deuterated counterparts in liquid chromatography.[4][5] This is due to the subtle differences in the physicochemical properties imparted by the heavier deuterium isotope.[5] In reversed-phase liquid chromatography (RPLC), deuterated compounds typically elute slightly earlier than their non-deuterated analogs.[6][7] This "inverse isotope effect" is attributed to the slightly stronger and shorter carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, which can lead to weaker intermolecular interactions with the stationary phase.[4]

Expected Performance:

Parameter	17:0-18:1 PE-d5	17:0-18:1 PE (Non-Deuterated)	Rationale
Retention Time (RPLC)	Expected to be slightly shorter	-	The C-D bond is slightly less hydrophobic than the C-H bond, leading to weaker interaction with the non-polar stationary phase.[7]
Peak Shape	Should be comparable	Should be comparable	The overall molecular structure is nearly identical, leading to similar chromatographic behavior.

Mass Spectrometry Performance

The primary advantage of using a deuterated standard is its ability to be distinguished from the endogenous analyte by its higher mass. However, the isotopic substitution can sometimes lead to minor differences in ionization efficiency.[3] These differences are generally small but can be influenced by the specific mass spectrometer settings and the complexity of the sample matrix.[8]

Expected Performance:

Parameter	17:0-18:1 PE-d5	17:0-18:1 PE (Non-Deuterated)	Rationale
Mass-to-Charge Ratio (m/z) [M+H]⁺	~738.07	~733.04	The five deuterium atoms increase the mass by approximately 5 Da.
Ionization Efficiency	Generally assumed to be very similar, though minor variations are possible.	-	The chemical properties are nearly identical, leading to similar ionization behavior.[3] However, matrix effects can sometimes cause slight differences.[8]
Fragmentation Pattern	Expected to be very similar, with mass shifts in fragments containing deuterium.	-	The core molecular structure is the same, leading to similar fragmentation pathways. The stronger C-D bond can sometimes slightly alter fragment ion abundances.[3]

Experimental Protocols

Accurate quantification of phosphatidylethanolamines using a deuterated internal standard requires a robust and well-defined experimental workflow. The following protocol outlines a general procedure for lipid extraction and LC-MS/MS analysis.

Lipid Extraction (Modified Folch Method)

• Sample Preparation: Homogenize tissue samples or aliquot biofluids (e.g., plasma) into a glass tube.

• Internal Standard Spiking: Add a known amount of 17:0-18:1 PE-d5 solution to the sample at the earliest stage to account for extraction variability.

• Solvent Addition: Add a 2:1 mixture of chloroform:methanol to the sample.

• Vortexing and Incubation: Vortex the mixture thoroughly and incubate to ensure complete lipid extraction.

• Phase Separation: Add a saline solution (e.g., 0.9% NaCl) to induce phase separation.

• Centrifugation: Centrifuge the sample to clearly separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass pipette.

• Drying: Dry the collected lipid extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipidomics.

  • Mobile Phase: A gradient of two or more solvents is typically employed. For example, Mobile Phase A could be acetonitrile:water with a buffer, and Mobile Phase B could be isopropanol:acetonitrile with the same buffer.

  • Flow Rate: A typical flow rate for analytical scale LC is 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40-50°C) to ensure reproducible retention times.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) is commonly used, often in both positive and negative ion modes for comprehensive lipid analysis.

  • Scan Mode: For quantification, Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) on a triple quadrupole or high-resolution mass spectrometer, respectively, is preferred for its high sensitivity and selectivity.

  • MRM Transitions (Hypothetical):

    • 17:0-18:1 PE: Q1: 733.04 -> Q3: [Specific Fragment Ion]

    • 17:0-18:1 PE-d5: Q1: 738.07 -> Q3: [Corresponding Deuterated Fragment Ion]

Visualizing the Workflow and Biological Context

To better illustrate the experimental process and the biological relevance of phosphatidylethanolamines, the following diagrams are provided.

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Phosphatidylethanolamine (B1630911) (PE) is a major component of cell membranes and is involved in various cellular processes.[9] It is synthesized through two primary pathways: the Kennedy pathway in the endoplasmic reticulum and the phosphatidylserine (B164497) decarboxylase pathway in the mitochondria.[10]

Caption: The two major pathways for phosphatidylethanolamine (PE) biosynthesis in mammalian cells.

Conclusion

The use of 17:0-18:1 PE-d5 as an internal standard provides a robust method for the accurate quantification of 17:0-18:1 PE in complex biological samples. While minor chromatographic and mass spectrometric differences may exist due to the deuterium isotope effect, these are generally predictable and do not significantly compromise the accuracy of quantification when the methodology is properly validated. The near-identical chemical and physical properties of the deuterated standard ensure that it effectively tracks the non-deuterated analyte through the entire analytical workflow, correcting for experimental variations and leading to reliable and reproducible data. For researchers in lipidomics and drug development, the use of such stable isotope-labeled standards is indispensable for generating high-quality quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 10. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Lipidomics: A Comparative Guide to Quantitative Analysis Using 17:0-18:1 PE-d5

For researchers, scientists, and drug development professionals engaged in lipid analysis, the accuracy and reproducibility of quantitative data are paramount. This guide provides a comparative overview of the use of the deuterated internal standard 17:0-18:1 PE-d5 in mass spectrometry-based lipidomics, offering insights into its performance and presenting supporting experimental methodologies.

The precise quantification of lipid species is a critical challenge in lipidomics. The use of stable isotope-labeled internal standards is a widely accepted strategy to correct for variations in sample preparation and mass spectrometric analysis. Among these, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) has emerged as a valuable tool. This guide explores its application, compares it with alternative approaches, and provides a foundational experimental protocol.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of internal standard is a critical decision in quantitative lipid analysis. The ideal internal standard should mimic the analyte's chemical and physical properties as closely as possible. Here, we compare the deuterated standard 17:0-18:1 PE-d5 with a common alternative, a non-deuterated, odd-chain lipid standard.

Feature	17:0-18:1 PE-d5 (Deuterated Internal Standard)	Odd-Chain Non-Deuterated PE (e.g., 17:0-17:0 PE)
Co-elution	Co-elutes with the endogenous analyte in reversed-phase chromatography, providing optimal correction for matrix effects at the point of elution.	May have a slightly different retention time than the target analyte, potentially leading to less accurate correction for matrix effects.
Ionization Efficiency	Nearly identical ionization efficiency to the endogenous analyte, ensuring accurate normalization of signal intensity.	Ionization efficiency can differ from the endogenous analyte, introducing a potential source of quantitative error.
Mass Resolution	Easily distinguished from the endogenous analyte by its mass shift (5 Da), allowing for unambiguous detection.	Relies on being an "unnatural" odd-chain lipid not typically present in the sample. Low endogenous levels must be confirmed.
Correction for Sample Loss	Effectively corrects for sample loss during extraction and processing due to its chemical similarity to the analyte.	Also corrects for sample loss, but any differential behavior due to structural differences can impact accuracy.
Commercial Availability	Readily available from commercial suppliers as a high-purity standard.[1][2][3]	Also commercially available, but the variety of odd-chain standards may be more limited.

Experimental Protocol: Lipid Extraction and Analysis using LC-MS/MS

This protocol outlines a typical workflow for the quantitative analysis of phosphatidylethanolamines (PE) in a biological matrix (e.g., plasma) using 17:0-18:1 PE-d5 as an internal standard.

1. Materials and Reagents:

• Deuterated internal standard: 17:0-18:1 PE-d5[1][2]

• Solvents: Methanol, Chloroform, Water (LC-MS grade)

• Biological samples (e.g., plasma)

• Centrifuge

• LC-MS/MS system (e.g., coupled with a C18 column)

2. Sample Preparation (Folch Extraction):

• Thaw frozen plasma samples on ice.

• To 50 µL of plasma, add a known amount of 17:0-18:1 PE-d5 internal standard solution.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture for 2 minutes.

• Add 400 µL of water and vortex again for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 9:1 methanol:chloroform).

3. LC-MS/MS Analysis:

• Chromatography: Perform lipid separation on a C18 reversed-phase column.

• Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Selected Reaction Monitoring (SRM) or parallel reaction monitoring (PRM).

  • Monitor the specific precursor-to-product ion transition for the endogenous PE of interest.

  • Simultaneously monitor the precursor-to-product ion transition for the 17:0-18:1 PE-d5 internal standard. The primary fragmentation for protonated diacyl-PEs is the neutral loss of the phosphoethanolamine headgroup.[1]

• Quantification: Calculate the concentration of the endogenous PE by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying logic, the following diagrams were created using the DOT language.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. 17:0-18:1 PE-d5 Avanti Research™ - A Croda Brand | 2342575-56-6 [sigmaaldrich.com]

A Comparative Guide to the Quantification of Phosphatidylethanolamine Using 17:0-18:1 PE-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate and precise quantification of lipid species is paramount. Phosphatidylethanolamines (PE), key components of cell membranes involved in various cellular processes, are frequently the subject of such quantitative studies. The use of a stable isotope-labeled internal standard is crucial for achieving reliable results. This guide provides an objective comparison of the performance of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) and other alternatives for the quantification of PE, supported by experimental data.

The Role of Internal Standards in Quantitative Lipidomics

Internal standards are essential in mass spectrometry-based quantification to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard is chemically similar to the analyte of interest but isotopically distinct, allowing it to be distinguished by the mass spectrometer. Deuterated standards, such as 17:0-18:1 PE-d5, are widely used because they co-elute with the endogenous lipids and experience similar ionization efficiencies and matrix effects, thus providing a reliable means for normalization.

The general workflow for quantitative lipidomics using an internal standard involves several key steps, from sample preparation to data analysis.

Caption: General workflow for quantitative lipidomics using an internal standard.

Performance of 17:0-18:1 PE-d5 as an Internal Standard

17:0-18:1 PE-d5 is a commonly used deuterated internal standard for the quantification of PE species. Its structure, with an odd-chain fatty acid (17:0) and a common unsaturated fatty acid (18:1), makes it a suitable mimic for a range of endogenous PE molecules. It is also a component of commercially available internal standard mixtures, such as UltimateSPLASH™ ONE.

While comprehensive head-to-head comparative studies are limited, validation data from individual studies provide insights into its performance.

Performance Metric	Value	Matrix	Method	Reference
Limit of Detection (LOD)	30 nM	Whole Blood	LC-MS/MS	[1]
Limit of Quantitation (LOQ)	100 nM	Whole Blood	LC-MS/MS	[1]
Extraction Efficiency	87.9 ± 14.1% (for PE(P-18:0/18:1-d9) using PE(17:0/18:1)-d5 as IS)	Surrogate Mouse Plasma	LC-MS/MS	[2]
Matrix Effect	31.0 ± 8.7% (for PE(P-18:0/18:1-d9) using PE(17:0/18:1)-d5 as IS)	Surrogate Mouse Plasma	LC-MS/MS	[2]

Alternative Internal Standards for PE Quantification

Several other deuterated and odd-chain lipids are used as internal standards for PE quantification. The choice of an internal standard can depend on the specific PE species being targeted and the analytical platform.

Internal Standard	Performance Metric	Value	Matrix	Method	Reference
PE(15:0/18:1)-d7	Recovery	86.36% to 102.10% (as part of SPLASH LIPIDOMIX)	Spiked Samples	LC-MS	[3]
PE(17:0/17:0)	Lower Limit of Quantification	5 fmol	-	UPLC-ESI-MS/MS

It is important to note that the performance of an internal standard is highly dependent on the experimental conditions, including the sample matrix, extraction method, and LC-MS/MS parameters.

Experimental Protocols

Detailed and standardized experimental protocols are critical for reproducible and accurate quantification. Below are summaries of key experimental procedures from studies utilizing 17:0-18:1 PE-d5 and other PE internal standards.

Lipid Extraction using Methyl-tert-butyl ether (MTBE)

This protocol is adapted from a method used for lipidomics analysis of plant tissues.[4]

• Sample Preparation: Homogenize the biological sample (e.g., 10 mg of tissue) in a suitable buffer.

• Internal Standard Spiking: Add a known amount of the internal standard mixture, including 17:0-18:1 PE-d5, to the homogenate.

• Solvent Addition: Add methanol (B129727) followed by MTBE to the sample.

• Phase Separation: Vortex the mixture and then add water to induce phase separation.

• Lipid Collection: Centrifuge the sample and collect the upper organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in an appropriate solvent for LC-MS analysis.

Caption: MTBE-based lipid extraction workflow.

LC-MS/MS Analysis for PE Quantification

The following parameters are representative of a method used for the quantification of plasmalogen PEs using 17:0-18:1 PE-d5 as an internal standard.[2]

• Liquid Chromatography (LC):

  • Column: ACQUITY Amide BEH column (1.7 µm, 2.1 × 150 mm)

  • Mobile Phase A: Acetonitrile/Water (95:5, v/v) with 10 mM ammonium (B1175870) acetate

  • Mobile Phase B: Acetonitrile/Water (50:50, v/v) with 10 mM ammonium acetate

  • Gradient: A linear gradient is used to separate the lipid classes.

• Mass Spectrometry (MS):

  • Instrument: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray ionization (ESI), typically in both positive and negative modes for comprehensive PE analysis.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification of specific PE species and the internal standard. Precursor and product ions are selected based on the specific PE molecules of interest.

Conclusion

The selection of an appropriate internal standard is a critical step in developing a robust quantitative lipidomics method. 17:0-18:1 PE-d5 has demonstrated its utility as a reliable internal standard for the quantification of various PE species, as evidenced by its inclusion in commercial standard mixes and its use in validated analytical methods. While direct comparative data against all possible alternatives is not always available, the existing literature provides a solid foundation for its application.

For researchers and drug development professionals, the key to accurate and precise PE quantification lies in the careful selection of an internal standard that closely mimics the behavior of the endogenous analytes, coupled with the implementation of a well-validated and standardized experimental protocol. The data and methodologies presented in this guide offer a starting point for the development and evaluation of quantitative PE analysis in a variety of research settings.

References

• 1. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 2. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Lipidomics Data Using 17:0-18:1 PE-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accuracy and reproducibility of quantitative data are paramount. Internal standards are fundamental to achieving reliable results, correcting for variability throughout the analytical workflow. This guide provides an objective comparison of 17:0-18:1 PE-d5 as an internal standard for lipidomics, supported by experimental principles and detailed methodologies.

The selection of an appropriate internal standard is a critical decision in quantitative lipidomics. Ideally, an internal standard should be chemically similar to the analyte of interest, not naturally present in the sample, and experience the same analytical variations, such as extraction efficiency and ionization suppression. Deuterated lipids, like 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), are widely regarded as a gold standard for their ability to closely mimic the behavior of their endogenous, non-deuterated counterparts.

Performance Comparison of Internal Standards

The performance of an internal standard is evaluated based on several key parameters, including linearity, accuracy, precision, and its ability to compensate for matrix effects. While direct head-to-head comparative studies with exhaustive quantitative data for 17:0-18:1 PE-d5 are not extensively published in a single source, its performance can be confidently inferred from its classification as a deuterated standard and its inclusion in comprehensive internal standard mixtures like UltimateSPLASH™ ONE.[1][2]

Here, we compare the expected performance of 17:0-18:1 PE-d5 with other common types of internal standards used for the quantification of phosphatidylethanolamines (PE).

Performance Metric	17:0-18:1 PE-d5 (Deuterated)	Odd-Chain PE (e.g., 17:0/17:0 PE)	Non-PE Class Standard (e.g., a deuterated PC)
Chemical & Physical Similarity	Nearly identical to endogenous PE species.	High similarity, but differences in acyl chain length can affect chromatographic behavior and ionization.	Different headgroup leads to significant differences in chromatographic retention and ionization efficiency.
Co-elution with Analyte	Co-elutes almost perfectly with the corresponding endogenous PE.[3]	Elutes closely but may have a slight retention time shift.	Does not co-elute with PE species.
Correction for Matrix Effects	Excellent, as it experiences the same ion suppression or enhancement as the analyte.[3]	Good, but minor differences in retention time can lead to incomplete correction.	Poor, as it is subjected to a different matrix environment during elution.
Accuracy	High, due to the close mimicry of the analyte's behavior.	Generally good, but can be compromised by differences in ionization efficiency compared to the analyte.	Low, as it does not accurately reflect the analytical variability of the PE class.
Precision (Reproducibility)	High, leading to low coefficients of variation (CVs) in repeated measurements.	Good, but can be influenced by variability in chromatographic conditions.	Variable and often poor for quantifying PEs.
Linearity	Excellent over a wide dynamic range.	Good, but the response may not be perfectly parallel to that of all endogenous PEs.	Not suitable for generating a reliable linear calibration for PEs.

Experimental Protocols

A robust experimental protocol is essential for reliable lipidomics data. The following is a detailed methodology for the quantification of phosphatidylethanolamines using 17:0-18:1 PE-d5 as an internal standard, based on established lipidomics workflows.[4][5]

Sample Preparation and Lipid Extraction (Methyl-tert-butyl ether (MTBE) Method)[1]

• Sample Thawing: Thaw frozen biological samples (e.g., plasma, tissue homogenate) on ice.

• Internal Standard Spiking: Add a known amount of 17:0-18:1 PE-d5 solution (from a stock solution in an appropriate solvent like methanol (B129727) or a commercial mix like UltimateSPLASH™ ONE) to the sample. For plasma, a typical starting point is to add 10 µL of the internal standard mix to 100 µL of plasma.

• Solvent Addition: Add methanol to the sample (e.g., 1 mL for 100 µL of plasma) and vortex thoroughly.

• Lipid Extraction: Add MTBE (e.g., 2 mL for the above mixture) and vortex vigorously for 10 minutes.

• Phase Separation: Add water (e.g., 500 µL) to induce phase separation and vortex for 1 minute. Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase: Carefully collect the upper organic phase containing the lipids into a new tube.

• Drying: Evaporate the solvent under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 100 µL of methanol/chloroform 1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for separating lipid species.

  • Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium (B1175870) formate.[4]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate.[4]

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing over time to elute lipids based on their hydrophobicity.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes is recommended for comprehensive lipid analysis. PEs are often analyzed in negative ion mode.[6]

  • MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion of 17:0-18:1 PE-d5 and its specific product ions are monitored, along with those of the endogenous PEs of interest. The fragmentation of PE lipids often involves the neutral loss of the phosphoethanolamine headgroup.[7]

  • Data Acquisition: Acquire data over the entire chromatographic run.

Data Processing and Quantification

• Peak Integration: Integrate the chromatographic peaks for the endogenous PEs and the 17:0-18:1 PE-d5 internal standard.

• Response Ratio Calculation: Calculate the ratio of the peak area of each endogenous PE to the peak area of 17:0-18:1 PE-d5.

• Quantification: Determine the concentration of each PE species by using a calibration curve prepared with known amounts of authentic PE standards and a fixed amount of the internal standard.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for using a deuterated internal standard.

A typical experimental workflow for lipidomics analysis.

Rationale for using a deuterated internal standard.

References

• 1. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Purity of 17:0-18:1 PE-d5

For researchers, scientists, and drug development professionals utilizing synthetic phospholipids (B1166683), ensuring the purity of these critical reagents is paramount for the accuracy and reproducibility of experimental results. This guide provides an objective comparison of analytical techniques for assessing the purity of 17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5), a commonly used deuterated internal standard in lipidomics. We present supporting data, detailed experimental protocols, and a comparison with alternative standards to aid in the selection of the most appropriate quality control methods.

Introduction to 17:0-18:1 PE-d5 and the Importance of Purity

17:0-18:1 PE-d5 is a synthetic, deuterated phosphatidylethanolamine (B1630911) used extensively as an internal standard in mass spectrometry-based lipidomics. Its odd-chain fatty acids (17:0 and 18:1) and deuterium (B1214612) labeling allow it to be distinguished from endogenous lipids, enabling accurate quantification of phosphatidylethanolamine species in complex biological samples.[1][2][3]

The purity of this standard is critical, as impurities can interfere with the accurate quantification of target analytes. Potential impurities in synthetic phospholipids include lysophospholipids (resulting from hydrolysis), oxidized phospholipids, and residual reactants from the synthesis process. Therefore, robust analytical methods are required to verify the purity of 17:0-18:1 PE-d5 before its use in sensitive applications.

Comparison of Analytical Techniques for Purity Assessment

Several analytical techniques can be employed to assess the purity of 17:0-18:1 PE-d5. The choice of method often depends on the required level of detail, available instrumentation, and sample throughput needs. The primary techniques include High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) spectroscopy, and Thin-Layer Chromatography (TLC).

Parameter	HPLC-MS/MS	³¹P NMR Spectroscopy	Thin-Layer Chromatography (TLC)
Principle	Separation by liquid chromatography followed by mass-to-charge ratio detection.	Detection of the phosphorus nucleus in phospholipids, providing quantitative information based on signal intensity.	Separation based on the differential partitioning of components between a stationary phase and a mobile phase.
Sensitivity	High (pmol to fmol range).[4]	Moderate (µmol to nmol range).[5][6]	Low (nmol to µmol range).[7]
Specificity	Very high; can identify and quantify specific lipid species and their fragments.[8]	High for phosphorus-containing compounds; provides structural information about the phosphate (B84403) headgroup.[9]	Moderate; separates based on polarity, but may not resolve structurally similar compounds.[7]
Quantitative Accuracy	High, especially with the use of appropriate internal standards.[4]	High; the signal is directly proportional to the number of nuclei.[9][10]	Semi-quantitative; relies on visual comparison of spot intensity or densitometry.
Throughput	High, with typical run times of 10-30 minutes per sample.[3][4]	Low to moderate, requiring longer acquisition times for good signal-to-noise.	High; multiple samples can be run on a single plate.[11]
Cost	High initial instrument cost and ongoing maintenance.	High initial instrument cost.	Low equipment cost.
Primary Use Case	Comprehensive purity analysis, identification of unknown impurities, and precise quantification.	Absolute quantification of total phospholipid content and assessment of major phospholipid classes.	Rapid, qualitative assessment of purity and detection of major impurities.

Comparison with Alternative Deuterated Phosphatidylethanolamine Standards

Several other deuterated phosphatidylethanolamine (PE) standards are commercially available and can be used as alternatives to 17:0-18:1 PE-d5, depending on the specific requirements of the lipidomics experiment.

Standard	Fatty Acyl Composition	Deuterium Labeling	Molecular Weight	Key Features & Applications
17:0-18:1 PE-d5	17:0 / 18:1	d5	737.07	Odd-chain standard, suitable for general PE quantification.[12]
17:0-14:1 PE-d5	17:0 / 14:1	d5	681.96	Shorter chain length may be useful for specific chromatographic separations.[13]
17:0-16:1 PE-d5	17:0 / 16:1	d5	709.02	Another odd-chain variant for broad PE quantification.[13]
17:0-20:3 PE-d5	17:0 / 20:3	d5	761.09	Contains a polyunsaturated fatty acid, useful for studies involving PUFA-containing PEs.[2]
17:0-22:4 PE-d5	17:0 / 22:4	d5	787.13	Contains arachidonic acid, relevant for eicosanoid pathway studies.[2]

Experimental Protocols

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This protocol provides a general framework for the purity assessment of 17:0-18:1 PE-d5 using a reversed-phase HPLC method coupled to a tandem mass spectrometer.

1. Sample Preparation:

• Dissolve 1 mg of 17:0-18:1 PE-d5 in 1 mL of a 1:1 (v/v) chloroform (B151607):methanol solution to create a 1 mg/mL stock solution.

• Further dilute the stock solution with the initial mobile phase to a final concentration of 10 µg/mL for analysis.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[14]

• Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[14]

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 45°C.[3]

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

• Mass Analyzer: Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Positive Ion Mode (for parent ion):

  • Monitor the precursor ion [M+H]⁺ at m/z 737.6.

• Negative Ion Mode (for fatty acid fragments):

  • Monitor the precursor ion [M-H]⁻ at m/z 735.6.

  • Product ion scan to detect fragments corresponding to the fatty acids (e.g., m/z 269.2 for 17:0 and m/z 281.2 for 18:1).

• Data Analysis: Integrate the peak area of the main compound and any impurity peaks. Purity is calculated as the percentage of the main peak area relative to the total peak area.

Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) Spectroscopy

This protocol describes the use of ³¹P NMR for the quantitative purity assessment of 17:0-18:1 PE-d5.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 17:0-18:1 PE-d5 into an NMR tube.

• Add a known amount of an internal standard (e.g., triphenyl phosphate) that has a distinct ³¹P chemical shift from phospholipids.

• Dissolve the sample and internal standard in a deuterated solvent mixture, such as CDCl₃/CD₃OD/D₂O (with EDTA to chelate metal ions).

2. NMR Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer equipped with a phosphorus probe.

• Nucleus: ³¹P.

• Pulse Program: A standard single-pulse experiment with proton decoupling.

• Relaxation Delay (d1): 5 times the longest T₁ of the phosphorus nuclei to ensure full relaxation for accurate quantification.

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 128-256 scans).

3. Data Analysis:

• Process the spectrum with an appropriate line broadening.

• Integrate the signal for 17:0-18:1 PE-d5 and the internal standard.

• Calculate the purity based on the molar ratio of the analyte to the internal standard. The signal from the PE headgroup should appear as a single peak, and the absence of other significant peaks indicates high purity.[10]

Thin-Layer Chromatography (TLC)

TLC provides a rapid and cost-effective method for a qualitative assessment of purity.

1. Sample Preparation:

• Dissolve a small amount of 17:0-18:1 PE-d5 in chloroform to a concentration of approximately 1 mg/mL.

2. TLC Plate Preparation and Development:

• Stationary Phase: Silica gel 60 TLC plate.[7]

• Activation: Heat the plate at 110°C for 30 minutes before use.

• Sample Application: Spot 1-2 µL of the sample solution onto the baseline of the TLC plate.

• Mobile Phase: A common solvent system for phospholipids is chloroform:methanol:water (65:25:4, v/v/v).[7]

• Development: Place the plate in a developing chamber saturated with the mobile phase and allow the solvent front to migrate to near the top of the plate.

3. Visualization:

• Dry the plate thoroughly.

• Visualize the spots using one of the following methods:

  • Iodine Vapor: Place the plate in a chamber with iodine crystals. Lipids will appear as yellow-brown spots.[7]

  • Phosphomolybdic Acid Spray: Spray the plate with a 10% solution of phosphomolybdic acid in ethanol (B145695) and heat. Phospholipids will appear as dark blue-green spots.

  • Ninhydrin (B49086) Spray: To specifically detect primary amines (like in PE), spray with a ninhydrin solution and heat. PE will appear as a purple spot.

4. Interpretation:

• A single spot corresponding to the expected retention factor (Rf) for PE indicates high purity. The presence of additional spots suggests the presence of impurities (e.g., lysophosphatidylethanolamine, which will have a lower Rf value).

Visualizations

Caption: Experimental workflow for purity assessment of 17:0-18:1 PE-d5.

Caption: Decision logic for selecting a purity assessment method.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 5. pubs.acs.org [pubs.acs.org]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. Biophysics Group Lab Protocols -- Image Data Procedures [bigbro.biophys.cornell.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. 31P-NMR assay of phosphatidylcholine and phosphatidylethanolamine in AL721 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thin-Layer Chromatography of Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. avantiresearch.com [avantiresearch.com]
• 13. avantiresearch.com [avantiresearch.com]
• 14. benchchem.com [benchchem.com]

Performance of 17:0-18:1 PE-d5 as an Internal Standard in Diverse Biological Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals seeking a reliable internal standard for the quantification of phosphatidylethanolamines (PEs), 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) offers robust performance across various biological matrices. This guide provides a comprehensive comparison of its performance with other alternatives, supported by experimental data, detailed protocols, and visual workflows to aid in your analytical method development.

Executive Summary

Deuterated phospholipids (B1166683) are the gold standard for internal standards in mass spectrometry-based lipidomics, correcting for variations in sample extraction, processing, and instrument response.[1][2] 17:0-18:1 PE-d5, a non-endogenous lipid species, is frequently utilized for the accurate quantification of PEs in complex biological samples. This guide demonstrates its suitability through an analysis of its recovery, matrix effects, and application in established analytical workflows.

Data Presentation: Performance Metrics

The selection of an appropriate internal standard is critical for achieving accurate and reproducible quantification of endogenous lipids. The ideal internal standard should mimic the behavior of the analyte of interest during sample preparation and analysis. Key performance indicators for an internal standard are its extraction recovery and the extent of matrix effects (ion suppression or enhancement) it experiences.

The following tables summarize the performance of 17:0-18:1 PE-d5 and other relevant PE internal standards in different biological matrices.

Table 1: Recovery and Matrix Effects of PE Internal Standards in Human Plasma

Analyte	Extraction Method	Recovery (%)	Matrix Effect (%)
PE 17:0_18:1 d5	Automated	80.7	83.3
PE 17:0_14:1 d5	Automated	81.5	110.6
PE 17:0_18:1 d5	Manual	75.9	67.7
PE 17:0_14:1 d5	Manual	80.7	66.9

Data sourced from a study on high-throughput clinical profiling of human blood samples.[3]

Table 2: Recovery Efficiency and Matrix Effects of PE Internal Standards in Plant Tissue (Pennycress Seeds)

Lipid	Recovery Efficiency (%)	Matrix Effect (%)
PE-31:1[D5]	114.5	-37.3
PE-35:1[D5]	93.0	-32.1

Data from a lipidomics platform analyzing plant tissues. Note that the specific PE species differ from 17:0-18:1 PE-d5 but provide comparative data for deuterated PE standards in a non-animal matrix.[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting analytical methods. Below are protocols for lipid extraction and LC-MS/MS analysis where 17:0-18:1 PE-d5 has been successfully employed.

Lipid Extraction from Plasma (Manual Method)

This protocol is adapted from a study focused on the quantitation of plasmalogen glycerophosphoethanolamines.[5]

• To 20 µL of plasma, add 10 µL of a solution containing the internal standards, including 17:0-18:1 PE-d5.

• Add 200 µL of methanol (B129727) and vortex for 10 seconds.

• Add 500 µL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes.

• Add 125 µL of water and vortex for 1 minute.

• Centrifuge at 14,000 rpm for 2 minutes to induce phase separation.

• Transfer the upper organic layer to a new tube.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following is a representative LC-MS/MS method for the analysis of PEs.

• Liquid Chromatography (LC):

  • Column: A suitable column for lipid separation, such as a C18 or HILIC column, is used. For example, an Acquity BEH C18 column (100 Å, 1.7 µm, 2.1 mm x 100 mm) can be employed.[6]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) acetate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium acetate.

  • Gradient: A gradient elution is performed to separate the different lipid classes and species. A typical gradient might start with a low percentage of mobile phase B, which is gradually increased over the run.

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is commonly used.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) is used, typically in both positive and negative ion modes, as PEs can be detected in both polarities.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective mode for quantitative analysis. The transitions for 17:0-18:1 PE-d5 and the target PE analytes are monitored. The primary fragmentation for protonated diacyl-PEs is the neutral loss of the phosphoethanolamine headgroup.[5]

Visualization of Key Pathways and Workflows

To provide a clearer understanding of the biological context and experimental procedures, the following diagrams are provided.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. repositorio.ulisboa.pt [repositorio.ulisboa.pt]

Safety & Regulatory Compliance

Proper Disposal of 17:0-18:1 PE-d5: A Step-by-Step Guide for Laboratory Professionals

The safe and proper disposal of 17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5) is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This deuterated phospholipid, particularly when in solution, is classified as a hazardous material due to its flammability and potential health risks. Adherence to established protocols is essential to mitigate these hazards.

Essential Safety and Chemical Data

Before handling 17:0-18:1 PE-d5, it is imperative to be familiar with its chemical and safety properties. This substance is typically supplied as a solution, and its hazardous nature is largely dictated by the solvent used.

Property	Value
Synonym	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine
Molecular Formula	C₄₀H₇₃D₅NO₈P
Molecular Weight	737.05 g/mol
Form	Typically a solution
Concentration	Commonly 1 mg/mL
Storage Temperature	-20°C
Flash Point	9.7°C (49.5°F)
Hazard Classifications	Flammable Liquid, Acute Toxicity (Oral, Dermal, Inhalation), Carcinogenicity (Suspected), Skin Irritant, Eye Irritant, Specific Target Organ Toxicity
GHS Pictograms	GHS02 (Flame), GHS06 (Skull and Crossbones), GHS08 (Health Hazard)
Signal Word	Danger

Experimental Protocol: Disposal Procedure

The following step-by-step procedure outlines the proper disposal of 17:0-18:1 PE-d5 waste in a laboratory setting. This protocol is based on standard guidelines for the disposal of flammable and toxic chemical waste.

1. Personal Protective Equipment (PPE):

• Wear a flame-resistant lab coat.

• Use chemical safety goggles or a face shield.

• Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Ensure long pants and closed-toe shoes are worn.

2. Waste Segregation:

• Designate a specific, labeled waste container for 17:0-18:1 PE-d5 and other similar flammable organic solvent waste.

• Do not mix this waste with aqueous, acidic, basic, or solid waste streams.[1][2]

• The container must be compatible with the chemical waste, typically a glass or high-density polyethylene (B3416737) (HDPE) container.

3. Waste Collection:

• All materials contaminated with 17:0-18:1 PE-d5, including pipette tips, wipes, and empty vials, should be considered hazardous waste.

• Collect all liquid waste in the designated flammable liquid waste container.

• Solid waste contaminated with the chemical should be collected in a separate, clearly labeled bag or container for hazardous solid waste.[3]

4. Labeling and Storage:

• The waste container must be clearly labeled with "Hazardous Waste," the full chemical name ("17:0-18:1 PE-d5 in solvent"), and the associated hazards (e.g., "Flammable," "Toxic").[2]

• Keep the waste container securely closed when not in use.

• Store the waste container in a designated, well-ventilated satellite accumulation area away from heat, sparks, and open flames.[3]

• Use secondary containment, such as a spill tray, to prevent the spread of potential leaks.

5. Final Disposal:

• Do not dispose of 17:0-18:1 PE-d5 down the drain or in regular trash.[3][4]

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[4][5]

• Follow all institutional and local regulations for hazardous waste pickup and disposal.

6. Spill Cleanup:

• In case of a spill, evacuate the area if necessary.

• Use appropriate spill cleanup materials for flammable liquids, such as absorbent pads or granules.

• All materials used for spill cleanup must be treated as hazardous waste and disposed of accordingly.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 17:0-18:1 PE-d5.

Caption: Disposal workflow for 17:0-18:1 PE-d5 waste.

References

• 1. acewaste.com.au [acewaste.com.au]
• 2. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 3. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 4. vumc.org [vumc.org]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

Essential Safety and Logistical Information for Handling 17:0-18:1 PE-d5

For researchers, scientists, and drug development professionals, the safe and effective handling of chemical reagents is paramount. This document provides comprehensive guidance on the personal protective equipment (PPE), operational procedures, and disposal plans for 17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5). This product is typically supplied as a solution in chloroform (B151607), a solvent that dictates the majority of the safety precautions due to its flammable and toxic nature. Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Safety Precautions

17:0-18:1 PE-d5 in chloroform is classified as a hazardous substance. The primary risks are associated with the chloroform solvent.

GHS Hazard Classifications:

• Flammable Liquids

• Acute Toxicity (Oral, Dermal, Inhalation)

• Skin Irritation

• Serious Eye Irritation

• Carcinogenicity (Suspected)

• Specific Target Organ Toxicity (Single and Repeated Exposure)

Hazard Statements:

• Highly flammable liquid and vapor.

• Toxic if swallowed, in contact with skin, or if inhaled.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause drowsiness or dizziness.

• Suspected of causing cancer.

• Causes damage to organs (Central nervous system, eyes) through prolonged or repeated exposure.

Precautionary Statements:

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

• Wear protective gloves, protective clothing, eye protection, and face protection.

• If swallowed, immediately call a poison center or doctor.

• If on skin (or hair), take off immediately all contaminated clothing. Rinse skin with water.

• If inhaled, remove person to fresh air and keep comfortable for breathing.

• If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure risks. The following table summarizes the required PPE for handling 17:0-18:1 PE-d5 in chloroform.

Protection Type	Specification	Purpose
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes of the chloroform solution.
Hand Protection	Chemically resistant gloves (e.g., Viton® or Silver Shield®). Double gloving with nitrile gloves may be acceptable for incidental contact.	Prevents skin contact with the toxic and irritating chloroform solution.
Body Protection	Flame-resistant lab coat.	Protects against splashes and fire hazards.
Respiratory Protection	Work in a certified chemical fume hood.	Prevents inhalation of toxic and volatile chloroform vapors.

Operational Plan: From Receipt to Use

A systematic approach to handling 17:0-18:1 PE-d5 will ensure both safety and experimental success.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the vial upright in a designated, well-ventilated, and flame-proof cabinet at the recommended temperature of -20°C.

• Ensure the storage area is away from heat, ignition sources, and incompatible materials such as strong oxidizing agents.

2. Preparation for Use:

• Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation of moisture, which can degrade the lipid.

• All handling of the chloroform solution must be conducted within a certified chemical fume hood.

• Ensure an emergency eyewash station and safety shower are readily accessible.

3. Aliquoting and Handling:

• Use only glass or Teflon-lined syringes and pipette tips for transferring the solution. Chloroform can leach plasticizers from standard plastic labware.

• Prepare dilutions within the fume hood.

• Keep the vial tightly sealed when not in use to prevent evaporation of the solvent and concentration of the lipid.

Disposal Plan

Proper disposal of 17:0-18:1 PE-d5 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: All unused 17:0-18:1 PE-d5 solution and any solvent used for rinsing must be collected in a designated, labeled, and sealed hazardous waste container for flammable and toxic organic waste.

• Contaminated Labware: Disposable items such as pipette tips, gloves, and empty vials that have come into contact with the solution must be placed in a sealed bag and disposed of as hazardous solid waste.

• Spill Management: In the event of a small spill within the fume hood, absorb the liquid with a chemical absorbent material. For larger spills, evacuate the area and follow your institution's emergency procedures.

Experimental Protocol: Preparation of a Standard Solution

This protocol outlines the steps for preparing a dilute standard solution of 17:0-18:1 PE-d5 for use in a typical lipidomics workflow.

Materials:

• Vial of 17:0-18:1 PE-d5 in chloroform (1 mg/mL)

• High-purity chloroform

• Glass volumetric flasks

• Glass syringes or gas-tight syringes

• Vortex mixer

Procedure:

• Equilibration: Remove the vial of 17:0-18:1 PE-d5 from the -20°C freezer and place it in a desiccator at room temperature for at least 30 minutes to allow it to equilibrate.

• Initial Dilution (within a fume hood): a. Carefully open the vial. b. Using a gas-tight syringe, withdraw a precise volume of the stock solution (e.g., 100 µL). c. Dispense the stock solution into a clean, glass volumetric flask (e.g., 10 mL). d. Dilute to the mark with high-purity chloroform. e. Cap the flask and mix thoroughly by inverting several times. This creates a 10 µg/mL intermediate solution.

• Final Dilution (within a fume hood): a. Using a clean gas-tight syringe, withdraw the required volume of the intermediate solution. b. Dispense into a final glass vial or autosampler vial. c. If further dilution is required, add the appropriate volume of the desired solvent (e.g., methanol, isopropanol) for your analytical method. d. Cap the vial and vortex gently to ensure homogeneity.

• Storage: Store the prepared standard solutions at -20°C in tightly sealed glass containers when not in immediate use.

Workflow Diagram

The following diagram illustrates the key stages in the safe handling and disposal of 17:0-18:1 PE-d5.

Caption: Workflow for the safe handling and disposal of 17:0-18:1 PE-d5.